Author: BenchChem Technical Support Team. Date: March 2026
Topic: Physicochemical Properties and Synthetic Utility of 1-Bromo-2-methyloctane
Content Type: In-depth Technical Guide
Audience: Researchers, Medicinal Chemists, and Materials Scientists
Executive Summary
1-Bromo-2-methyloctane (CAS: 127839-46-7) is a specialized branched alkyl halide utilized primarily as a hydrophobic building block in advanced organic synthesis.[1] Unlike linear alkyl bromides (e.g., 1-bromononane), the presence of a methyl group at the
-position (C2) introduces two critical features: chirality and steric modulation .
These features make it a preferred reagent in two high-value sectors:
Materials Science: Synthesis of regioregular, optically active polythiophenes where the chiral side chain induces helical supramolecular ordering.
Pharmaceutical Chemistry: Introduction of lipophilic "tails" in prostacyclin analogs and lipid-based drug delivery systems to tune bioavailability and membrane permeability.
Part 1: Physicochemical Properties
The introduction of a methyl branch at the C2 position significantly alters the physical constants compared to its linear isomer, 1-bromononane. The branching disrupts Van der Waals packing, typically lowering the boiling point slightly while increasing the steric bulk around the electrophilic carbon.
Table 1: Physicochemical Constants
Property
Value (Experimental/Estimated)
Context
Molecular Formula
-
Molecular Weight
207.15 g/mol
-
CAS Number
127839-46-7
Specific to the racemate; enantiomers have distinct CAS.
Physical State
Colorless to pale yellow liquid
-
Boiling Point
~215–220 °C (at 760 mmHg)*
Estimated based on homologous series (1-bromononane BP: 224°C).
Density
~1.09 – 1.11 g/mL
Slightly denser than water; typical for bromides.
Refractive Index ()
~1.455
-
Solubility
Immiscible in water; Miscible in DCM, THF, Hexanes, Et2O
*Note: Exact experimental boiling points for this specific isomer are rare in open literature; values are derived from standard boiling point trends of homologous alkyl bromides.
Reactivity Profile: The -Branching Effect
The 2-methyl group exerts a neopentyl-like steric effect, though less severe.
SN2 Reactivity: Reaction rates with nucleophiles are retarded compared to 1-bromononane due to steric hindrance at the
-carbon. This requires higher reaction temperatures or more polar aprotic solvents (e.g., DMF, DMSO) to drive substitution.
Elimination (E2): The branching increases the likelihood of E2 elimination if strong, bulky bases (e.g., t-BuOK) are used, yielding 2-methyl-1-octene.
Part 2: Synthesis & Preparation
The most robust route to 1-bromo-2-methyloctane is the conversion of 2-methyloctanol. For high-purity applications (e.g., optoelectronics), the Appel Reaction or Phosphorus Tribromide (
) method is preferred over HBr/H2SO4 to avoid rearrangement and harsh acidic conditions.
Protocol: Conversion of 2-Methyloctanol to 1-Bromo-2-methyloctane (via )
Objective: Synthesize high-purity alkyl bromide with retention of configuration at C2 (if starting with chiral alcohol).
Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and
inlet.
Reagents:
2-Methyloctanol (1.0 equiv)
(0.4 equiv)
Anhydrous DCM (Solvent)
Procedure:
Cool the alcohol/DCM solution to 0°C.
Add
dropwise over 30 minutes. Caution: Exothermic.
Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (Hexanes).
Quench: Pour mixture into ice-water.
Workup: Extract with DCM, wash with
(aq) and Brine. Dry over .
Purification: Fractional distillation under reduced pressure.[3]
Diagram 1: Synthesis Pathway
Caption: Conversion of primary alcohol to bromide using PBr3. Note that the stereocenter at C2 is not part of the reaction center, preserving chirality.
Part 3: Applications in Organic Synthesis[4][5][6][7][8][9]
1. Chiral Conductive Polymers (Polythiophenes)
The most sophisticated use of 1-bromo-2-methyloctane is in the synthesis of poly(3-alkylthiophenes) .
Mechanism: The bromide is converted to a Grignard reagent and coupled to 3-bromothiophene.
Function: The (S)-2-methyloctyl side chain forces the polymer backbone into a helical twist. This supramolecular ordering significantly enhances the charge carrier mobility and induces circular dichroism (optical activity) in the solid state.
2. Lipid-Based Drug Delivery & Prostacyclins
In pharmaceutical chemistry, the 2-methyloctyl group serves as a lipophilic anchor.
Prostacyclin Analogs: Used to alkylate the
-chain of prostaglandin derivatives to improve metabolic stability against beta-oxidation.
Lipid Nanoparticles: Used to synthesize ionizable lipids where the branched tail prevents crystallization of the lipid bilayer, enhancing fluidity and mRNA delivery efficiency.
Caption: Workflow for utilizing 1-bromo-2-methyloctane in the synthesis of functional electronic polymers via Kumada Coupling.
Part 4: Handling & Safety Data
Hazards: Like most alkyl bromides, it is an irritant to skin and eyes. High vapor concentrations may cause respiratory irritation.
Flammability: Combustible liquid. Keep away from heat and open flames.
Storage: Store in a cool, dry place under inert atmosphere (
or Ar) to prevent hydrolysis or discoloration over time.
Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water.
References
PubChem. "1-Bromo-2-methyloctane Compound Summary." National Library of Medicine. Link
BenchChem. "Physical and Chemical Characteristics of 2-Methyloctyl Methacrylate."[4] (Data extrapolation source for 2-methyloctyl group properties). Link
European Patent Office. "Optically active polythiophene - EP1088842A1." (Detailed protocol for Grignard formation and polymerization of (S)-2-methyloctyl bromide). Link
Organic Syntheses. "Alkyl and Alkylene Bromides." Org.[5][6][7][8][9] Synth. 1921, 1, 3. (Foundational protocol for primary bromide synthesis). Link
Beilstein Journal of Organic Chemistry. "Practical synthesis of aryl-2-methyl-3-butyn-2-ols..." (Context on steric effects in coupling reactions). Link
1-Bromo-2-methyloctane CAS number and molecular weight data
This guide provides a comprehensive technical overview of 1-Bromo-2-methyloctane, a branched-chain alkyl halide of interest to professionals in chemical synthesis, materials science, and drug development. The information...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical overview of 1-Bromo-2-methyloctane, a branched-chain alkyl halide of interest to professionals in chemical synthesis, materials science, and drug development. The information is structured to deliver not just data, but actionable insights into the compound's properties, synthesis, and reactivity, grounded in established chemical principles.
Core Compound Identification and Properties
1-Bromo-2-methyloctane is a halogenated hydrocarbon with a bromine atom positioned on the primary carbon of a 2-methyl-substituted octane backbone. This structure dictates its physical characteristics and chemical behavior, primarily as an intermediate in organic synthesis.
Table 1: Key Identifiers and Physicochemical Properties of 1-Bromo-2-methyloctane
Note: Boiling point and density are estimations based on trends observed in similar alkyl halides, as experimental data for this specific compound is not widely published.
Synthesis Pathway: From Alcohol to Alkyl Halide
As a primary alkyl halide, 1-Bromo-2-methyloctane is most reliably synthesized from its corresponding alcohol, 2-methyloctan-1-ol. The conversion of a primary alcohol to a primary alkyl bromide is a cornerstone reaction in organic synthesis. A common and effective method involves the use of phosphorus tribromide (PBr₃).
The causality for this choice is rooted in the mechanism's efficiency for primary alcohols. The reaction proceeds via the formation of a phosphorus ester intermediate, which is then displaced by the bromide ion in an Sₙ2 reaction. This avoids the carbocation rearrangements that can plague reactions proceeding through an Sₙ1 pathway, ensuring high regioselectivity and yield of the desired terminal bromide.
Caption: Proposed workflow for the synthesis of 1-Bromo-2-methyloctane.
Experimental Protocol: Synthesis via PBr₃
Objective: To synthesize 1-Bromo-2-methyloctane from 2-methyloctan-1-ol.
Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).
Reagents: Dissolve 1.0 equivalent of 2-methyloctan-1-ol in anhydrous diethyl ether and add it to the flask. Cool the solution to 0 °C using an ice bath.
Reaction: Add 0.35 equivalents of phosphorus tribromide (PBr₃) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 12-18 hours.
Quenching: Cool the reaction mixture back to 0 °C and quench it by slowly adding crushed ice, followed by a saturated aqueous solution of sodium bicarbonate until effervescence ceases.
Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with water and brine.
Drying & Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator. Purify the resulting crude oil by distillation under reduced pressure to yield pure 1-Bromo-2-methyloctane.
Chemical Reactivity and Synthetic Applications
The synthetic utility of 1-Bromo-2-methyloctane stems from the C-Br bond. The bromine atom is an excellent leaving group, making the compound a prime substrate for nucleophilic substitution and elimination reactions.
Nucleophilic Substitution (Sₙ2) Reactions
As a primary alkyl halide, 1-Bromo-2-methyloctane is an ideal substrate for Sₙ2 reactions.[2] In this mechanism, a nucleophile attacks the electrophilic carbon atom bearing the bromine, and the bromide ion is displaced in a single, concerted step. This process allows for the facile introduction of a wide variety of functional groups (e.g., -OH, -OR, -CN, -NH₂, -SR), making it a valuable building block for more complex molecules.[3]
The steric hindrance from the adjacent methyl group at the C2 position slightly reduces the reaction rate compared to a linear 1-bromononane, but the primary nature of the carbon center ensures the Sₙ2 pathway is heavily favored over Sₙ1.
Caption: Generalized Sₙ2 reaction pathway applicable to 1-Bromo-2-methyloctane.
Elimination (E2) Reactions
When treated with a strong, sterically hindered base (e.g., potassium tert-butoxide), 1-Bromo-2-methyloctane can undergo an E2 elimination reaction to form an alkene.[2] The base abstracts a proton from the carbon adjacent to the C-Br bond (the β-carbon), and the bromide is eliminated simultaneously. Due to the steric bulk of the base and the primary nature of the substrate, the major product is typically the less substituted "Hofmann" product (2-methyl-1-octene), although the more substituted "Zaitsev" product can also be formed as a minor isomer.[4]
Caption: Generalized E2 elimination pathway for 1-Bromo-2-methyloctane.
Structural Confirmation and Quality Control
The identity and purity of synthesized 1-Bromo-2-methyloctane must be confirmed through standard analytical techniques.
Table 2: Spectroscopic Data for Structural Elucidation
Spectroscopy Type
Available Data / Expected Features
Source(s)
¹³C Nuclear Magnetic Resonance (NMR)
Spectrum available. Expect 9 distinct signals corresponding to the 9 unique carbon environments.
Expected to show a parent molecular ion peak [M]⁺ with a characteristic M/M+2 isotopic pattern for bromine (m/z 206/208). The base peak would likely result from the loss of Br• (m/z 127).
Objective: To assess the purity and confirm the molecular weight of 1-Bromo-2-methyloctane.
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.
Instrument Setup: Use a GC equipped with a non-polar capillary column (e.g., DB-5ms). Set a suitable temperature program, for example: initial temperature of 60 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.
Injection: Inject 1 µL of the prepared sample into the GC inlet.
Data Analysis: Analyze the resulting chromatogram for purity (ideally a single major peak). Examine the mass spectrum of the peak, looking for the characteristic M/M+2 isotopic pattern for the molecular ion and predictable fragmentation patterns.
Safety, Handling, and Storage
As with other alkyl halides, 1-Bromo-2-methyloctane should be handled with care. While specific toxicity data is limited, information from analogous compounds provides a strong basis for safe handling procedures.
Hazards: Expected to be a flammable liquid and vapor. May cause skin and serious eye irritation.[6] May cause respiratory irritation if inhaled.
Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[7] Keep away from heat, sparks, and open flames.[8]
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Keep in a designated flammables area away from strong oxidizing agents and strong bases.[6][8]
Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.
This guide serves as a foundational resource for researchers engaging with 1-Bromo-2-methyloctane. By understanding its core properties, synthetic routes, and chemical behavior, scientists can effectively leverage this versatile intermediate in the development of novel molecules and materials.
References
BenchChem. (2025). An In-depth Technical Guide to the Chemical Properties of 1-Bromo-2-methylpentane. BenchChem Technical Support Team.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14491953, 1-Bromo-2-methyloctane.
AA BLOCKS, INC. (n.d.). 1-Bromo-7-methyloctane | 54088-99-2. Sigma-Aldrich.
Thermo Fisher Scientific. (2012, March 23).
Halochem. (2026, February 14). 1-Bromo-2-methylbutane: A Versatile Intermediate for Complex Molecule Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
Jan. (2016, November 13). Elimination reaction of 1-bromo-2-phenylcyclopentane. Chemistry Stack Exchange.
Thermo Fisher Scientific. (2012, March 23).
MilliporeSigma. (2025, November 6).
Acros Organics. (2009, September 1).
Doc Brown's Chemistry. (n.d.). Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane.
thermodynamic stability of 1-Bromo-2-methyloctane under standard conditions
An In-depth Technical Guide on the Thermodynamic Stability of 1-Bromo-2-methyloctane Abstract This technical guide provides a comprehensive analysis of the . Designed for researchers, scientists, and professionals in dru...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide on the Thermodynamic Stability of 1-Bromo-2-methyloctane
Abstract
This technical guide provides a comprehensive analysis of the . Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with computational methodologies to evaluate the stability of this primary bromoalkane. In the absence of direct experimental thermochemical data for 1-Bromo-2-methyloctane, this guide focuses on the foundational concepts of Gibbs free energy, enthalpy, and entropy, and presents a validated computational workflow for their determination. Key structural features, such as the C-Br bond and steric effects from the adjacent methyl group, are analyzed in the context of their influence on both thermodynamic and kinetic stability. Furthermore, potential decomposition pathways, including nucleophilic substitution (SN2) and elimination (E2) reactions, are discussed to provide a complete stability profile. This guide serves as a robust framework for understanding and predicting the behavior of 1-Bromo-2-methyloctane in various chemical environments.
Introduction to Thermodynamic Stability
The thermodynamic stability of a chemical compound is a measure of its energy content relative to its constituent elements or other reference states. A compound is considered thermodynamically stable under a given set of conditions if its formation from its elements in their standard states is accompanied by a decrease in Gibbs free energy. The key parameters governing this stability are:
Standard Enthalpy of Formation (ΔHf°): This represents the heat change when one mole of a compound is formed from its constituent elements in their standard states (usually 298.15 K and 1 bar).[1][2] A negative ΔHf° indicates an exothermic formation reaction and contributes favorably to the compound's stability. For elements in their standard state, such as Br2(l) and C(graphite), the ΔHf° is defined as zero.[1][2]
Standard Entropy (S°): Entropy is a measure of the molecular disorder or randomness of a system. The change in entropy during a formation reaction (ΔSf°) also influences stability.
Standard Gibbs Free Energy of Formation (ΔGf°): This is the ultimate determinant of thermodynamic stability under standard conditions and is defined by the Gibbs equation:[3][4]
A negative ΔGf° signifies that the formation of the compound is a spontaneous process, and the compound is thermodynamically stable relative to its elements.[5] Conversely, a positive ΔGf° indicates that the compound is thermodynamically unstable and would, in principle, spontaneously decompose into its elements.[3]
For a molecule like 1-Bromo-2-methyloctane, understanding these parameters is crucial for predicting its shelf-life, reactivity, and behavior in a formulation or a biological system.
Structural and Electronic Profile of 1-Bromo-2-methyloctane
1-Bromo-2-methyloctane is a primary bromoalkane with the chemical formula C9H19Br.[6] Its structure consists of an eight-carbon chain with a methyl group at the second carbon and a bromine atom attached to the first carbon.
Caption: Molecular structure of 1-Bromo-2-methyloctane.
Key structural features influencing its stability include:
The Carbon-Bromine (C-Br) Bond: The C-Br bond is polar covalent due to the higher electronegativity of bromine. This polarity makes the carbon atom electrophilic and susceptible to nucleophilic attack. The strength of this bond is a primary determinant of the molecule's stability. The C-Br bond dissociation energy (BDE) in similar primary alkanes is a crucial metric for assessing stability.[7][8]
Steric Hindrance: The presence of a methyl group on the carbon adjacent (β-position) to the C-Br bond introduces steric hindrance.[9] While this is a primary halide, the branching at the β-carbon can slightly hinder the approach of nucleophiles in SN2 reactions compared to a straight-chain analogue like 1-bromononane.[9][10] This steric effect primarily impacts kinetic stability rather than thermodynamic stability.
Determination of Thermodynamic Parameters
Computational Methodologies
High-level ab initio and Density Functional Theory (DFT) calculations are powerful tools for accurately predicting the thermodynamic properties of organic molecules.[15][16] A robust protocol for determining ΔHf°, S°, and ΔGf° for 1-Bromo-2-methyloctane is outlined below.
The initial 3D structure of 1-Bromo-2-methyloctane is built.
A conformational search is performed to locate the lowest energy conformer.
The geometry of the lowest energy conformer is optimized using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)). For higher accuracy, especially with bromine, a larger basis set like aug-cc-pVTZ is recommended.[15][16]
Frequency Calculation:
A vibrational frequency calculation is performed at the same level of theory as the optimization.
The absence of imaginary frequencies confirms that the structure is a true minimum on the potential energy surface.
The results provide the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and the entropy of the molecule.
Single-Point Energy Calculation:
To improve electronic energy accuracy, a single-point energy calculation is performed on the optimized geometry using a higher level of theory or a larger basis set (e.g., CCSD(T)/aug-cc-pVTZ).[15][17]
Enthalpy of Formation (ΔHf°) Calculation:
ΔHf° is typically not calculated directly but is determined using an isodesmic reaction. This method leverages cancellation of errors in the computational method.
An isodesmic reaction is a hypothetical reaction where the number and type of bonds on both the reactant and product sides are conserved. For 1-Bromo-2-methyloctane, a suitable reaction could be:
C9H19Br + CH4 → C8H18 + CH3Br
The enthalpy of reaction (ΔHrxn) is calculated from the computed total energies of all species.
The ΔHf° of 1-Bromo-2-methyloctane is then derived using Hess's Law and known experimental ΔHf° values for the other molecules in the reaction (CH4, C8H18, and CH3Br).[18]
Gibbs Free Energy of Formation (ΔGf°) Calculation:
The standard entropy (S°) is obtained directly from the frequency calculation output.
ΔGf° is then calculated using the determined ΔHf° and S° values, along with the standard entropies of the constituent elements (C, H2, Br2).
Caption: Workflow for computational determination of thermodynamic properties.
Analysis of Thermodynamic Stability
While precise values require the aforementioned computations, an expert analysis based on known chemical principles and data from analogous compounds can provide a strong qualitative and semi-quantitative assessment.
Enthalpy of Formation (ΔHf°)
The formation of bromoalkanes from their elements is typically exothermic, resulting in a negative ΔHf°. This is because the formation of C-H, C-C, and C-Br bonds releases more energy than is required to break the bonds in the elemental starting materials (graphite, H2, and Br2). The stability of 1-Bromo-2-methyloctane can be partially inferred from the C-Br bond dissociation energy (BDE).
Table 1: Representative C-Br Bond Dissociation Energies (BDEs)
Bond
BDE (kJ/mol)
Compound Type
CH3-Br
~293
Methyl
CH3CH2-Br
~285
Primary
(CH3)2CH-Br
~285
Secondary
(CH3)3C-Br
~272
Tertiary
Note: Values are approximate and sourced from various compilations.[19][20]
The C-Br bond in a primary bromoalkane is relatively strong compared to that in a tertiary bromoalkane.[8] This suggests that 1-Bromo-2-methyloctane is reasonably stable with respect to homolytic cleavage of the C-Br bond. The overall ΔHf° is expected to be negative, contributing to its thermodynamic stability.
Gibbs Free Energy of Formation (ΔGf°)
The formation reaction for 1-Bromo-2-methyloctane is:
In this reaction, multiple gaseous molecules (H2) and a liquid (Br2) combine to form a single, more complex liquid molecule. This generally leads to a significant decrease in entropy (ΔSf° will be negative). According to the Gibbs equation (ΔGf° = ΔHf° - TΔSf°), the negative TΔSf° term will be positive.
Therefore, the spontaneity of the formation reaction depends on the balance between a favorable negative ΔHf° and an unfavorable positive -TΔSf° term. For most liquid bromoalkanes of this size, the enthalpy term dominates, and the overall ΔGf° is expected to be negative , indicating that 1-Bromo-2-methyloctane is thermodynamically stable with respect to its constituent elements under standard conditions.
Kinetic Stability and Decomposition Pathways
While thermodynamically stable, 1-Bromo-2-methyloctane possesses reactive sites that dictate its kinetic stability and potential decomposition or reaction pathways. The primary routes of reaction for primary haloalkanes are nucleophilic substitution (SN2) and, to a lesser extent, elimination (E2).[21][22]
Nucleophilic Substitution (SN2): This pathway is favored by strong, unhindered nucleophiles.[23] The nucleophile attacks the electrophilic carbon atom, displacing the bromide ion (a good leaving group) in a single, concerted step. The presence of β-branching in 1-Bromo-2-methyloctane will slow the rate of this reaction compared to a linear isomer, but it remains a viable pathway.[9]
Elimination (E2): This pathway competes with SN2 and is favored by strong, sterically hindered bases (e.g., potassium tert-butoxide) and higher temperatures.[21][24] The base abstracts a proton from the β-carbon (C2), leading to the formation of an alkene (2-methyl-1-octene) and elimination of HBr.[24]
Caption: Major reaction pathways for 1-Bromo-2-methyloctane.
Under standard conditions (neutral pH, room temperature, absence of strong nucleophiles/bases and UV light), 1-Bromo-2-methyloctane is expected to be kinetically stable with a long shelf-life. Hydrolysis via an SN2 reaction with water is possible but would be extremely slow.[25]
Conclusion
Thermodynamic Stability: 1-Bromo-2-methyloctane is predicted to be thermodynamically stable under standard conditions, with a negative standard Gibbs free energy of formation (ΔGf°). This stability arises from a favorable exothermic enthalpy of formation (ΔHf°) that outweighs the unfavorable negative entropy of formation (ΔSf°).
Kinetic Stability: The molecule is kinetically stable in the absence of strong reagents or energy input. Its primary modes of reactivity are SN2 and E2 reactions, with the former being slightly sterically hindered by the adjacent methyl group.
The protocols and analyses presented in this guide provide a comprehensive framework for evaluating the stability of 1-Bromo-2-methyloctane, offering valuable insights for its handling, storage, and application in research and development.
References
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solubility of 1-Bromo-2-methyloctane in polar vs non-polar solvents
Executive Summary This technical guide provides a comprehensive analysis of the solubility characteristics of 1-Bromo-2-methyloctane (CAS: 127839-46-7) .[1] As a branched C9 primary alkyl halide, this molecule exhibits a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide provides a comprehensive analysis of the solubility characteristics of 1-Bromo-2-methyloctane (CAS: 127839-46-7) .[1] As a branched C9 primary alkyl halide, this molecule exhibits a distinct physicochemical profile governed by significant lipophilicity (LogP ~4.[1]8) and a localized dipole at the carbon-bromine bond.[1]
Understanding its solubility landscape is critical for optimizing nucleophilic substitution reactions (
), Grignard reagent formation, and liquid-liquid extraction protocols in pharmaceutical intermediate synthesis.[1] This guide moves beyond binary "soluble/insoluble" classifications to explore the thermodynamic drivers of solvation in polar versus non-polar media.
Physicochemical Profile & Structural Analysis
1-Bromo-2-methyloctane consists of a nine-carbon skeleton with a single bromine atom at the primary position.[1] The branching at the C2 position introduces steric bulk that slightly reduces the boiling point compared to linear 1-bromononane but significantly impacts molecular packing and solvation entropy.
High boiling point requires high-vacuum distillation.[1]
LogP (Octanol/Water)
4.8 ± 0.4
Highly lipophilic; partitions strictly into organic phases.[1]
Density
~1.02 g/mL
Slightly denser than water; forms bottom layer in aqueous extractions.[1]
Dipole Moment
~1.8–2.0 D
Localized at C-Br bond; insufficient to solubilize the C9 chain in water.[1]
Solvation Mechanism Visualization
The following diagram illustrates the competition between the cohesive forces of the solute crystal/liquid lattice and the adhesive forces of solvation.
Figure 1: Thermodynamic decision tree for solvation. The high energy cost of disrupting the hydrogen-bonding network of polar protic solvents prevents dissolution of the lipophilic alkyl halide.
Solubility Thermodynamics: Polar vs. Non-Polar
The solubility of 1-Bromo-2-methyloctane is best understood through Hansen Solubility Parameters (HSP) , which decompose the cohesive energy density into three components: Dispersion (
), Polarity (), and Hydrogen Bonding ().
The "Like Dissolves Like" Mechanism[2][3]
Non-Polar Solvents (e.g., Hexane, Heptane):
Mechanism: The dominant interaction is London Dispersion forces.[1] The C9 alkyl chain of the solute interacts favorably with the aliphatic chains of the solvent.
Thermodynamics:
is negligible (athermal mixing).[1] The driving force is the positive entropy of mixing ().
Polar Aprotic Solvents (e.g., DCM, THF, Acetone):
Mechanism: These solvents possess moderate dipole moments that stabilize the C-Br dipole.[1] However, they lack a strong hydrogen-bonding network that would exclude the hydrophobic tail.[1]
Thermodynamics: THF and DCM are excellent solvents because they balance dispersion interactions with the alkyl chain while solvating the polar head group.
Polar Protic Solvents (e.g., Water, Methanol):
Mechanism: The "Hydrophobic Effect."[1] Water molecules form a highly ordered "cage" (clathrate-like structure) around the alkyl chain to maximize their own hydrogen bonding.[1]
Thermodynamics: This ordering results in a massive decrease in entropy (
).[1] Although the enthalpy of hydration is slightly exothermic, the entropic penalty dominates, making (insoluble).
-interactions from toluene stabilize the polarizable Br atom.[1]
Polar Aprotic
Dichloromethane (DCM)
High (>100 mg/mL)
High dielectric constant aids dipole stabilization; good organic compatibility.[1]
Polar Aprotic
Acetone
High
Soluble, but risk of reaction (Finkelstein) if iodide is present.[1]
Polar Protic
Methanol
Moderate/Low
Soluble at high temperatures; "oiling out" occurs upon cooling/water addition.[1]
Polar Protic
Water
Insoluble (<1 µg/mL)
Hydrophobic effect; entropic penalty is too high.[1]
Experimental Protocol: Determination of Solubility Limits
For precise solubility data (e.g., for formulation or reaction concentration limits), a visual estimation is insufficient. The following Saturation Shake-Flask Method is the gold standard for lipophilic liquids.
Workflow Diagram
Figure 2: Standard Operating Procedure (SOP) for determining saturation solubility of liquid alkyl halides.
Detailed Methodology
Preparation: Calibrate a Gas Chromatograph (GC-FID) using pure 1-Bromo-2-methyloctane standards in hexane (range: 0.1 – 10 mg/mL).[1]
Saturation: In a 20 mL scintillation vial, add the target solvent (e.g., Methanol). Add the alkyl halide dropwise while vortexing until a persistent second phase (droplets) appears.
Equilibration: Place vials in a shaking incubator at 25°C ± 0.1°C for 24 hours.
Separation: Centrifuge at 3000 RPM for 10 minutes to force phase separation. The alkyl halide (density ~1.[2]02) will likely form the bottom layer in lighter solvents or sink in water.
Sampling: Carefully pipette the supernatant (saturated solvent phase).[1] Crucial: Do not disturb the solute layer.[1]
Analysis: Dilute the sample 1:10 or 1:100 with hexane (to bring it within GC linear range) and inject.
Impact on Chemical Reactivity[1][5][6]
The solubility profile dictates the success of synthetic transformations.
Nucleophilic Substitution (
)
Problem:
reactions require a polar nucleophile (e.g., , ) and the non-polar alkyl halide to meet.
Solvent Choice:
DMF/DMSO: Excellent.[1] They dissolve both the lipophilic 1-Bromo-2-methyloctane and the ionic nucleophile.[1] They solvate cations (
) well but leave anions () "naked" and reactive.[1]
Ethanol/Water: Poor.[1] The alkyl halide is insoluble, leading to a biphasic system with extremely slow kinetics.
Phase Transfer Catalysis (PTC)
Because 1-Bromo-2-methyloctane is highly soluble in non-polar solvents (Toluene/DCM) and insoluble in water, it is an ideal candidate for Phase Transfer Catalysis .[1]
System: Toluene (organic phase) + Water (aqueous nucleophile).[1]
Mechanism: TBAB shuttles the nucleophile from the water phase into the toluene phase where the alkyl halide is dissolved, facilitating reaction without requiring a polar aprotic solvent.
References
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 14491953, 1-Bromo-2-methyloctane. Retrieved from [Link]
Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook (2nd ed.).[1][3] CRC Press.[1] (Standard reference for HSP theory).
Reichardt, C. (2003).[1] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (Authoritative text on solvent-solute interactions).
Sigma-Aldrich. (2025).[1] Safety Data Sheet: 1-Bromo-2-methyloctane. (Referenced for density and boiling point data).
Carey, F. A., & Sundberg, R. J. (2007).[1] Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.[1] (Source for
Whitepaper: Stereochemical Architecture and Enantioselective Synthesis of 1-Bromo-2-methyloctane
Executive Summary In the realm of advanced organic synthesis and chemical ecology, 1-Bromo-2-methyloctane serves as a critical chiral building block. Characterized by a stereocenter at the C2 position, this alkyl halide...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the realm of advanced organic synthesis and chemical ecology, 1-Bromo-2-methyloctane serves as a critical chiral building block. Characterized by a stereocenter at the C2 position, this alkyl halide is a linchpin in the enantioselective synthesis of complex hydrocarbons, including agricultural pheromones and highly branched lipid tails for pharmaceutical Lipid Nanoparticles (LNPs).
This technical guide explores the stereochemical fundamentals of 1-bromo-2-methyloctane, details the mechanistic pathways required to synthesize and preserve its chirality, and provides field-proven, self-validating protocols for its application in advanced coupling reactions.
Stereochemical Fundamentals
The chirality of 1-bromo-2-methyloctane arises from the C2 carbon, which is bonded to four distinct substituents: a methyl group, a bromomethyl group, a hexyl aliphatic chain, and a hydrogen atom. The spatial arrangement of these groups dictates whether the molecule exists as the (R) or (S) enantiomer.
Because the stereocenter is located at the
-position relative to the highly reactive bromide leaving group, the molecule is uniquely positioned to participate in nucleophilic substitutions (such as phosphonium salt formation for Wittig olefinations) without risking direct inversion (Walden inversion) or racemization at the chiral center.
Quantitative Chemical Properties
The following table summarizes the core quantitative data and physical properties of 1-bromo-2-methyloctane[1]:
The standard synthetic route to enantiopure 1-bromo-2-methyloctane begins with asymmetric induction—often utilizing Evans' chiral auxiliaries—to produce the chiral precursor, 2-methyloctan-1-ol. The critical transformation is the conversion of this primary alcohol to the corresponding alkyl bromide.
The Causality of the Appel Reaction:
Converting an alcohol to an alkyl halide is routinely done using reagents like HBr or PBr
. However, in the context of a -branched chiral alcohol, these highly acidic reagents can induce carbocation formation, leading to hydride shifts, molecular rearrangement, or racemization.
To prevent this, the [2] is explicitly chosen. Utilizing tetrabromomethane (CBr
) and triphenylphosphine (PPh), the Appel reaction proceeds under exceptionally mild, neutral conditions. The activation occurs at the primary hydroxyl oxygen, and the subsequent S2 displacement by the bromide ion occurs exclusively at the C1 carbon. Because no bonds to the C2 chiral center are broken or formed, the reaction proceeds with 100% retention of stereochemistry [3].
Fig 1: Enantioselective synthetic workflow preserving C2 chirality of 1-bromo-2-methyloctane.
Analytical Validation of Chirality
Validating the enantiomeric excess (
) of 1-bromo-2-methyloctane presents an analytical challenge due to the absence of a strong UV chromophore.
Direct Chiral GC: The gold standard for volatile chiral alkyl halides is Gas Chromatography (GC) utilizing a cyclodextrin-based chiral stationary phase (e.g., VF-23ms)[4]. This allows for the direct baseline resolution of the (R) and (S) enantiomers.
Upstream Derivatization: Alternatively,
is validated on the precursor alcohol. The chiral 2-methyloctan-1-ol is reacted with 3,5-dinitrobenzoyl chloride. The resulting 3,5-dinitrobenzoate ester possesses a strong chromophore, enabling highly accurate integration via (e.g., Chiralcel OD-H column)[2].
Experimental Protocols: A Self-Validating System
Protocol 1: Synthesis of (R)-1-Bromo-2-methyloctane via Appel Reaction
This protocol utilizes thermodynamic control and solubility differentials to ensure high purity and stereochemical preservation.
Step-by-Step Methodology:
Initiation: In a flame-dried, argon-purged flask, dissolve 1.0 equivalent of (R)-2-methyloctan-1-ol and 1.2 equivalents of tetrabromomethane (CBr
) in anhydrous dichloromethane (CHCl).
Thermal Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: The subsequent addition is highly exothermic; cooling prevents localized hot spots that could trigger alkene elimination or compromise the stereocenter.
Activation: Slowly add 1.3 equivalents of triphenylphosphine (PPh
) in small portions over 15 minutes. Stir at 0 °C for 30 minutes, then allow the mixture to warm to room temperature and stir for an additional 2 hours.
In-Process Validation (TLC): Spot the reaction mixture on a silica TLC plate and elute with 100% hexanes. The starting alcohol will remain near the baseline (
~0.1), while the highly non-polar (R)-1-bromo-2-methyloctane will migrate rapidly ( ~0.85). The complete disappearance of the baseline spot validates reaction completion[2].
Purification (TPPO Removal): Evaporate the CH
Cl under reduced pressure. Triturate the resulting crude residue with cold pentane or hexanes. Causality: The primary byproduct, triphenylphosphine oxide (TPPO), is highly insoluble in cold aliphatic solvents and will precipitate as a white solid, while the target bromide remains in solution.
Isolation: Filter the suspension through a short pad of Celite to remove the TPPO. Concentrate the filtrate to yield (R)-1-bromo-2-methyloctane as a colorless oil (Typical yield: ~70-90%).
Protocol 2: Generation of the Chiral Phosphonium Salt
(R)-1-bromo-2-methyloctane is frequently converted into a phosphonium salt for subsequent Wittig olefinations to synthesize insect contact pheromones like [2].
Step-by-Step Methodology:
Reaction Setup: Dissolve 1.0 equivalent of (R)-1-bromo-2-methyloctane and 1.5 equivalents of PPh
in anhydrous acetonitrile.
Kinetic Driving: Heat the solution to a vigorous reflux (approx. 82 °C) for 72 hours. Causality: The
-branching (the methyl group at C2) creates significant steric hindrance, drastically reducing the rate of the S2 attack by the bulky PPh. Extended reflux in a polar aprotic solvent is mandatory to drive the reaction to completion[2].
Self-Validating Isolation: Cool the mixture to room temperature and remove the solvent under reduced pressure. Wash the resulting viscous residue repeatedly with hot hexanes. Validation Check: The target phosphonium salt is highly polar and completely insoluble in hexanes, whereas unreacted bromide and excess PPh
will dissolve. The formation of a purified, glassy solid or white powder after hexane washing physically validates the successful generation of the salt.
References
National Center for Biotechnology Information. "1-Bromo-2-methyloctane - PubChem Compound Summary." PubChem, 2024. URL:[Link]
An, Biyu, et al. "Asymmetric Synthesis and Biological Activity of Contact Pheromone of Western Flower Thrips, Frankliniella occidentalis." Molecules (MDPI), October 2024. URL:[Link]
Gomes, Carla Maria, et al. "Determination of the Absolute Configuration of the Male-Produced Sex Pheromone of the Stink Bug Pellaea stictica, (2R,4R,8R)-2,4,8,13-Tetramethyltetradecan-1-ol by Stereoselective Synthesis Coupled with Enantiomeric Resolution." Journal of Chemical Ecology, July 2022. URL:[Link]
Technical Guide: Safety Data Sheet (SDS) and Handling Precautions for Branched Alkyl Bromides
The following technical guide is structured to provide actionable, high-level safety intelligence for researchers working with branched alkyl bromides. It moves beyond generic safety advice to address the specific physic...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is structured to provide actionable, high-level safety intelligence for researchers working with branched alkyl bromides. It moves beyond generic safety advice to address the specific physicochemical hazards of this chemical class.
Executive Summary
Branched alkyl bromides (e.g., 2-bromobutane, 1-bromo-2-methylpropane, tert-butyl bromide) are ubiquitous electrophiles in organic synthesis, particularly in nucleophilic substitutions (
/) and Grignard formation. However, their safety profile is often underestimated. Unlike their linear counterparts, branched isomers exhibit distinct volatility, hydrolytic instability, and flammability profiles that demand specific handling protocols.
This guide synthesizes critical safety data, distinguishing between the stable primary isomers (e.g., isobutyl bromide) and the labile tertiary isomers (e.g., tert-butyl bromide), providing a self-validating framework for safe laboratory use.
Chemical Identity & Comparative Properties
The structural isomerism of alkyl bromides dictates their reactivity and safety risks. A "one-size-fits-all" approach is dangerous.
Table 1: Physicochemical Comparison of Common Branched Alkyl Bromides
Property
Isobutyl Bromide (1-bromo-2-methylpropane)
sec-Butyl Bromide (2-bromobutane)
tert-Butyl Bromide (2-bromo-2-methylpropane)
CAS Number
78-77-3
78-76-2
507-19-7
Structure
Primary ()
Secondary ()
Tertiary ()
Boiling Point
91°C
91°C
73°C (High Volatility)
Flash Point
18°C (Closed Cup)
21°C
16°C (Highly Flammable)
Reactivity
Stable; favors
Moderate; Mix of /
Unstable ; Rapid hydrolysis to HBr + alcohol
Storage
Standard Flammables Cabinet
Standard Flammables Cabinet
Refrigerate ; Stabilizers (e.g., ) often added
Senior Scientist Insight: tert-Butyl bromide is notorious for building pressure in storage bottles due to spontaneous hydrolysis and elimination, releasing HBr gas. Always open older bottles of tertiary bromides in a fume hood and inspect the septum/cap for degradation.
Hazard Identification (The "Why")
Health Hazards (Toxicology)[2]
Alkylation Potential: As alkyl halides, these compounds are alkylating agents. They can react with nucleophilic centers in DNA (guanine residues), posing potential mutagenic and carcinogenic risks.
Inhalation: High vapor pressure (especially tert-butyl bromide) leads to rapid accumulation of vapors. Symptoms include CNS depression (dizziness, narcosis) and respiratory tract irritation.
Skin/Eye: Direct contact causes immediate defatting of skin (dermatitis) and severe eye irritation.
Physical Hazards
Flammability: All listed isomers are Class IB Flammable Liquids (Flash point < 23°C). Vapors are heavier than air (density ~4.7 vs air=1) and will travel along benchtops to ignition sources (hot plates, static discharge).
Ventilation: All handling must occur in a certified chemical fume hood with a face velocity of 80–100 fpm .
Static Mitigation:
Use grounded metal cannulas for transfer > 500 mL.
Avoid free-fall pouring; use a funnel or slide the liquid down the side of the receiving vessel.
Inert Atmosphere: Perform transfers under Nitrogen or Argon to eliminate oxygen, reducing fire risk.
Personal Protective Equipment (PPE) - The "Glove Trap"
Critical Warning: Standard thin nitrile examination gloves (4 mil) provide insufficient protection against alkyl bromides for prolonged contact. Small halogenated molecules permeate nitrile rapidly (< 5 minutes).
Diagram 1: PPE Selection Decision Matrix
This logic flow ensures researchers select the correct barrier based on the task.
Caption: Decision matrix for selecting glove material. Note that Silver Shield/Laminate gloves offer the broadest permeation resistance for alkyl halides.
Emergency Response Protocols
In the event of a release, rapid action is required to prevent vapor ignition and exposure.
Spill Response Workflow
Scenario: A 500mL bottle of 2-bromobutane shatters inside a fume hood.
Diagram 2: Volatile Alkyl Bromide Spill Response
Caption: Step-by-step workflow for managing a spill. Note the prohibition of paper towels (fire risk) and requirement for specific absorbents.
First Aid Measures
Eye Contact: Rinse immediately with water for 15 minutes.[2][3] Do not wait for medical personnel to arrive before rinsing.
Skin Contact: Remove contaminated clothing immediately.[4][2][5][6][7] Wash skin with soap and water.[1][8] If irritation persists, seek medical attention (potential for chemical burns).
Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).
Storage & Waste Management
Storage Compatibility
Segregation: Store away from Strong Oxidizers (e.g., nitric acid, permanganates) and Strong Bases (e.g., sodium hydroxide, alkoxides). Reaction with bases causes elimination (dehydrohalogenation) to form flammable alkenes (e.g., isobutylene).
Stabilizers: For tert-butyl bromide, ensure the presence of a stabilizer (often copper wire or potassium carbonate) if stored for long periods to scavenge acid.
Disposal (RCRA Considerations)
Waste Stream: Halogenated Organic Solvents.
Codes: Typically D001 (Ignitable).
Protocol:
Collect in a dedicated carboy labeled "Halogenated Waste."
Do not mix with acid waste (potential for HBr evolution).
Disposal method: High-temperature incineration with a scrubber to neutralize HBr/Br2 byproducts.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6563, 2-Bromobutane. Retrieved from [Link]
An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Interpretation of 1-Bromo-2-methyloctane
Introduction: Elucidating Molecular Architecture In the landscape of modern drug discovery and organic synthesis, the unambiguous determination of molecular structure is a cornerstone of scientific rigor. Nuclear Magneti...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Elucidating Molecular Architecture
In the landscape of modern drug discovery and organic synthesis, the unambiguous determination of molecular structure is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a preeminent analytical technique, offering unparalleled insight into the connectivity and chemical environment of atoms within a molecule. This guide provides a comprehensive, in-depth analysis of the ¹H and ¹³C NMR spectra of 1-bromo-2-methyloctane, a chiral alkyl halide.
Designed for researchers, scientists, and drug development professionals, this document moves beyond rudimentary spectral prediction. It delves into the causal relationships between molecular structure and NMR observables, explaining the why behind the chemical shifts, integration, and coupling patterns. We will explore the influence of electronegativity, steric effects, and stereochemistry on the spectral output, providing a framework for interpreting complex acyclic systems.
Molecular Structure and Symmetry Analysis
The first step in any NMR spectral interpretation is a thorough analysis of the molecule's structure to identify unique atomic environments. 1-Bromo-2-methyloctane possesses a chiral center at the C2 position, a feature with significant stereochemical implications for the resulting NMR spectrum.
Diagram: Molecular Structure of 1-Bromo-2-methyloctane
Caption: Structure of 1-Bromo-2-methyloctane with labeled carbons. C2 is a chiral center.
Due to the chiral center at C2, there is no plane of symmetry that bisects the molecule. Consequently:
Proton (¹H) Environments: All nine sets of protons are chemically non-equivalent. The two protons on C1 (Ha and Hb) are diastereotopic, meaning they are in different chemical environments and are expected to have different chemical shifts.
Carbon (¹³C) Environments: All nine carbon atoms are chemically non-equivalent and will produce nine distinct signals in the ¹³C NMR spectrum.
Part 1: ¹H NMR Spectral Interpretation
The ¹H NMR spectrum provides information on the electronic environment of protons (chemical shift), the relative number of protons (integration), and the number of neighboring protons (spin-spin splitting).
Predicted Chemical Shifts (δ), Integration, and Multiplicity
The presence of the electronegative bromine atom significantly influences the chemical shifts of nearby protons, causing them to be "deshielded" and appear at a higher chemical shift (downfield).[1] This effect diminishes with distance.
Proton Label
Carbon
Integration
Predicted δ (ppm)
Predicted Multiplicity
Rationale for Prediction
Ha / Hb
C1
2H
~3.4 - 3.6
Doublet of doublets (dd) each
Attached to the carbon bearing the electronegative Br atom, causing a strong downfield shift.[2][3] They are diastereotopic due to the adjacent C2 chiral center and will split each other (geminal coupling) and also be split by Hc.
Hc
C2
1H
~1.7 - 2.0
Multiplet (m)
This methine proton is adjacent to the C1 methylene, the C9 methyl, and the C3 methylene groups, leading to complex splitting.
Hj
C9
3H
~1.0
Doublet (d)
A standard methyl group adjacent to a single methine (Hc). It will be split into a doublet by Hc.
These methylene protons are in the middle of the alkyl chain, far from the bromine. Their signals will be very similar and likely overlap to form a broad multiplet.[4]
Hi
C8
3H
~0.9
Triplet (t)
A terminal methyl group in an alkyl chain, split by the two adjacent Hh protons on C7.
Causality Behind Experimental Observations
Diastereotopicity of C1 Protons: The chiral center at C2 renders the two protons on C1 inequivalent. One proton is syn to the methyl group at C2, while the other is anti. This difference in spatial relationship leads to distinct electronic environments and thus different chemical shifts. They will appear as two separate signals, each split by the other (a geminal coupling, ²JHH) and by the proton on C2 (a vicinal coupling, ³JHH), resulting in a doublet of doublets for each.
Signal Overlap: In long alkyl chains, the chemical environments of the central methylene groups (C4, C5, C6, C7) are very similar. This similarity causes their respective signals to resonate at very close frequencies, often resulting in a complex, unresolved multiplet in the 1.2-1.4 ppm region.
The n+1 Rule: The multiplicity of a signal is determined by the number of equivalent protons (n) on adjacent carbons, following the n+1 rule.[5][6] For example, the terminal methyl protons (Hi) on C8 are adjacent to the two C7 protons, so their signal is split into 2+1 = 3 lines (a triplet). The C9 methyl protons (Hj) are adjacent to the single C2 proton, resulting in a 1+1 = 2 line signal (a doublet).
Part 2: ¹³C NMR and DEPT Spectral Interpretation
A standard ¹³C NMR spectrum is broadband-decoupled, meaning each unique carbon atom appears as a single line, simplifying the spectrum by removing ¹³C-¹H splitting.[7] The chemical shift is primarily influenced by the hybridization of the carbon and the electronegativity of attached atoms.[8]
Predicted Chemical Shifts (δ)
The electronegative bromine atom deshields the carbon it is attached to (C1), shifting it significantly downfield. This effect decreases with distance.
Carbon
Predicted δ (ppm)
Rationale for Prediction
C1
~35 - 45
Directly attached to the electronegative Br atom, causing a significant downfield shift compared to a typical alkyl carbon.[2]
C2
~30 - 40
A tertiary (CH) carbon. Its position is influenced by the adjacent C1-Br bond and branching.[3]
C9
~18 - 25
A primary (CH₃) carbon attached to a tertiary center.
C3
~30 - 35
A secondary (CH₂) carbon.
C4-C7
~22 - 32
Standard secondary (CH₂) carbons in an alkyl chain. Some variation is expected, but signals will be closely spaced.
C8
~14
A terminal primary (CH₃) carbon in a long alkyl chain.
The Power of DEPT: A Self-Validating System
Distortionless Enhancement by Polarization Transfer (DEPT) is a set of experiments crucial for determining the number of hydrogens attached to each carbon.[9][10] By running two key experiments, DEPT-90 and DEPT-135, we can definitively assign each carbon type.[11][12]
DEPT-90: Only signals from CH (methine) carbons appear.
DEPT-135: Signals from CH and CH₃ carbons appear as positive peaks, while signals from CH₂ carbons appear as negative (inverted) peaks. Quaternary carbons (C) do not appear in either DEPT spectrum.
Carbon
Carbon Type
DEPT-90 Signal
DEPT-135 Signal
C1
CH₂
Absent
Negative
C2
CH
Positive
Positive
C3
CH₂
Absent
Negative
C4
CH₂
Absent
Negative
C5
CH₂
Absent
Negative
C6
CH₂
Absent
Negative
C7
CH₂
Absent
Negative
C8
CH₃
Absent
Positive
C9
CH₃
Absent
Positive
By comparing the standard broadband-decoupled ¹³C spectrum with the DEPT-90 and DEPT-135 spectra, a researcher can confidently assign every carbon signal, creating a self-validating dataset.
Diagram: NMR Interpretation Workflow
Caption: A logical workflow for the comprehensive interpretation of NMR data.
Experimental Protocol: Acquiring High-Fidelity NMR Data
To achieve the spectral resolution necessary for this level of analysis, a standardized experimental protocol is essential.
Sample Preparation:
Accurately weigh approximately 10-20 mg of 1-bromo-2-methyloctane.
Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃). Chloroform-d is a common choice for non-polar to moderately polar compounds.
Add a small amount of an internal standard, typically tetramethylsilane (TMS), to calibrate the chemical shift scale to 0.00 ppm.
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup (Example: 400 MHz Spectrometer):
Insert the sample into the spectrometer magnet.
Lock onto the deuterium signal of the solvent (e.g., CDCl₃).
Shim the magnetic field to optimize homogeneity, aiming for a narrow, symmetrical peak shape for the TMS signal.
¹H NMR Acquisition:
Pulse Sequence: Standard single-pulse experiment.
Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm).
Acquisition Time: ~2-3 seconds.
Relaxation Delay: ~2-5 seconds to ensure full relaxation of protons for accurate integration.
Number of Scans: 8 to 16 scans, depending on sample concentration.
¹³C {¹H} and DEPT Acquisition:
Pulse Sequence: Standard single-pulse with broadband proton decoupling for the main spectrum; DEPT-90 and DEPT-135 pulse programs for the multiplicity analysis.
Spectral Width: ~240 ppm (e.g., from -10 to 230 ppm).
Acquisition Time: ~1-2 seconds.
Relaxation Delay: ~2 seconds.
Number of Scans: 256 to 1024 scans or more, as the ¹³C isotope has a low natural abundance (~1.1%).
Data Processing:
Apply Fourier transformation to the acquired Free Induction Decays (FIDs).
Phase correct the spectra to ensure all peaks are in positive absorption mode.
Perform baseline correction to obtain a flat baseline.
Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum using the solvent peak (e.g., CDCl₃ at 77.16 ppm).
Integrate the signals in the ¹H spectrum.
Conclusion
The comprehensive interpretation of ¹H and ¹³C NMR spectra, augmented by DEPT experiments, provides an exceptionally detailed and reliable picture of the molecular structure of 1-bromo-2-methyloctane. By systematically analyzing chemical shifts, integration, and spin-spin coupling, and understanding the underlying physical principles, researchers can confirm the identity and purity of their synthesized compounds with high confidence. This rigorous approach, combining predictive analysis with robust experimental technique, is indispensable in the fields of chemical research and pharmaceutical development.
References
Vertex AI Search. (n.d.). Spectroscopy Tutorial: Alkyl Halides.
University of Manitoba. (n.d.). Typical Proton and C-13 Chemical Shift Values.
University of Cambridge. (n.d.). 13C NMR Spectroscopy.
Chemistry LibreTexts. (2020, May 30). 12.12: ¹³C NMR Spectroscopy and DEPT.
Chemistry LibreTexts. (2019, July 24). 13.6: DEPT ¹³C NMR Spectroscopy.
OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy.
Docsity. (2022, November 14). 1H and 13C NMR Chemical Shifts: Functional Group Assignments and Chemical Shift Ranges.
Quora. (2022, November 25). How to tell if an alkyl halide is primary, secondary, or tertiary using NMR spectroscopy.
Chemistry Steps. (2023, September 26). DEPT NMR: Signals and Problem Solving.
Florida State University. (n.d.). Chapter 13: Spectroscopy.
Pearson. (n.d.). Describe the 1H NMR spectrum you would expect for each of the following compounds.
Chemistry LibreTexts. (2020, May 30). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra.
Compound Interest. (2015). A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES.
Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES.
University of Wisconsin–Madison. (n.d.). 13-C NMR Chemical Shift Table.
OpenStax. (2023, September 20). 13.11 Characteristics of 13C NMR Spectroscopy.
Technical Guide: Establishing Specifications for 1-Bromo-2-methyloctane
Abstract 1-Bromo-2-methyloctane (CAS: 127839-46-7 / 163530-44-7) is a specialized branched alkyl halide intermediate used in the synthesis of chiral liquid crystals, pheromones, and complex pharmaceutical scaffolds. Unli...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
1-Bromo-2-methyloctane (CAS: 127839-46-7 / 163530-44-7) is a specialized branched alkyl halide intermediate used in the synthesis of chiral liquid crystals, pheromones, and complex pharmaceutical scaffolds. Unlike its linear analog (1-bromooctane), widely available literature data for this specific isomer is sparse. This guide provides a framework for researchers to establish rigorous boiling point and density specifications, grounded in structure-property relationships and validated experimental protocols.
Chemical Identity & Significance[1]
Property
Detail
IUPAC Name
1-Bromo-2-methyloctane
CAS Number
127839-46-7 (Racemic); 163530-44-7 ((R)-isomer)
Molecular Formula
C₉H₁₉Br
Molecular Weight
207.15 g/mol
Structural Feature
Primary alkyl bromide with β-methyl branching
Key Application
Nucleophilic substitution (Sₙ2) for introducing isooctyl-like chains with chiral centers.[1][2]
Significance in Drug Development
The β-methyl branch introduces steric bulk proximal to the reaction center, modulating the kinetics of subsequent nucleophilic substitutions.[3] In drug design, this moiety is often employed to increase lipophilicity (LogP ~4.8) and disrupt metabolic oxidation at the terminal position, enhancing half-life compared to linear n-octyl chains.
Physical Properties: Theoretical vs. Target Specifications
Due to the limited availability of "gold standard" handbook data for this specific isomer, researchers must rely on Structure-Property Relationship (SPR) analysis to set initial quality control (QC) ranges.
Boiling Point Analysis
The boiling point (BP) is governed by Van der Waals forces and molecular surface area.[3]
Linear Analog (1-Bromooctane): BP = 201°C (at 760 mmHg).
Branching Effect: Branching typically lowers the boiling point slightly due to reduced surface area for intermolecular contact (London dispersion forces).[3] However, the molecular weight increase from the methyl group (vs. linear heptyl) counteracts this.[3]
Precursor Correlation: The precursor, 2-methyl-1-octanol , has a BP of 196.6°C. Converting the hydroxyl group (H-bonding) to a bromide (dipole-dipole/dispersion) typically results in a similar or slightly higher BP for this molecular weight range (e.g., n-octanol 195°C → n-octyl bromide 201°C).
Target Specification:
Condition
Expected Range
Atmospheric (760 mmHg)
198°C – 204°C
| Reduced Pressure (15 mmHg) | 85°C – 92°C |
Density Analysis
Alkyl bromides are significantly denser than water.[3]
Linear Analog (1-Bromooctane): Density = 1.11 g/mL.
Branching Effect: Branching increases molar volume, leading to a slight decrease in density compared to the linear isomer.[3]
Target Specification:
Temperature
Expected Range
20°C
1.085 – 1.105 g/mL
| 25°C | 1.080 – 1.100 g/mL |
Experimental Determination Protocols
To validate the theoretical specifications, the following protocols must be executed. These methods ensure self-validating results compliant with GLP standards.
Density Determination (Oscillating U-Tube Method)
Standard: ASTM D4052
Principle: The density is derived from the oscillation frequency of a U-shaped glass tube filled with the sample.[3] This eliminates meniscus reading errors common in pycnometry.[3]
Protocol:
Calibration: Calibrate the density meter using degassed, ultra-pure water (0.9982 g/mL at 20°C) and dry air.[3]
Sample Prep: Ensure 1-Bromo-2-methyloctane is dry (water content <0.05% by Karl Fischer) and free of bubbles.
Injection: Inject ~2 mL into the oscillating cell. Ensure no microbubbles are trapped.[3]
Equilibration: Allow thermal equilibrium at 20.0°C ± 0.05°C.
Measurement: Record density to 4 decimal places (e.g., 1.0921 g/mL).
Validation: Repeat n=3. Standard deviation must be <0.0002 g/mL.[3]
Boiling Point Determination (Micro-Siwoloboff Method)
For limited sample volumes (<1 mL)
Protocol:
Place 0.5 mL of sample in an ignition tube.
Insert a sealed capillary tube (open end down) into the liquid.[3]
Attach the tube to a thermometer and immerse in a silicone oil bath.
Heat slowly (2°C/min).
Observation: A rapid stream of bubbles will emerge from the capillary as the vapor pressure exceeds atmospheric pressure.[3]
Endpoint: Stop heating. Record the temperature at the exact moment the bubbling stops and liquid begins to suck back into the capillary. This is the true boiling point.
Synthesis & Purification Workflow
The purity of 1-Bromo-2-methyloctane directly impacts its physical properties. The Appel Reaction is preferred over HBr reflux for this branched substrate to minimize rearrangement and racemization (if using chiral starting material).[3]
Workflow Diagram
Caption: Optimized Appel reaction workflow for synthesizing high-purity 1-bromo-2-methyloctane.
Critical Causality in Synthesis
Why Appel? The reaction proceeds under neutral conditions. Acid-catalyzed methods (HBr) can cause hydride shifts at the β-carbon, leading to tertiary bromide impurities (2-bromo-2-methyloctane), which have significantly different boiling points (~100-110°C) and will skew density measurements.
Purification: Vacuum distillation is mandatory.[3] The branched structure makes the boiling point sensitive to pressure; a nomograph should be used to correlate reduced pressure BP to atmospheric BP.[3]
Safety & Handling
Hazard Classification (GHS):
Flammable Liquid (Category 4): Flash point estimated ~78°C.
Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.
Handling Protocol:
Engineering Controls: Handle only in a fume hood.
PPE: Nitrile gloves (0.11 mm) provide splash protection.[3] For immersion, use PVA or Viton.
Storage: Store under inert gas (Argon/Nitrogen) to prevent hydrolysis and yellowing (liberation of Br₂).[3]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14491953, 1-Bromo-2-methyloctane. Retrieved from [Link][3]
ChemSrc. 2-Methyl-1-octanol (Precursor) Physicochemical Properties. Retrieved from [Link][3]
Li, Z., et al. (2024). Asymmetric Synthesis and Biological Activity of Contact Pheromone of Western Flower Thrips. (Describes synthesis and characterization of (R)-1-bromo-2-methyloctane). International Journal of Molecular Sciences. Retrieved from [Link][3][4][5][6]
EPA CompTox Chemicals Dashboard. 1-Bromo-2-methyloctane (DTXSID30560925). Retrieved from [Link][3]
The Reactivity of 2-Methyl Branched Alkyl Halides: A Mechanistic Whitepaper on Steric Hindrance and Pathway Competition
Executive Summary In drug development and synthetic organic chemistry, the architectural nuances of alkyl halides dictate the efficiency of carbon-heteroatom bond formation. The nomenclature "2-methyl branched alkyl hali...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In drug development and synthetic organic chemistry, the architectural nuances of alkyl halides dictate the efficiency of carbon-heteroatom bond formation. The nomenclature "2-methyl branched alkyl halides" primarily encompasses two distinct structural motifs that govern kinetic reactivity:
-branched primary halides (e.g., 1-halo-2-methylpropane / isobutyl halides) and -branched tertiary halides (e.g., 2-halo-2-methylpropane / tert-butyl halides). This whitepaper provides an in-depth analysis of the competition between nucleophilic substitution () and elimination () in these systems, offering validated experimental protocols and quantitative kinetic data to guide synthetic strategy.
Mechanistic Pathways & Kinetics
The Isobutyl System:
-Branching and Steric Shielding
Isobutyl halides are primary substrates, a class that traditionally favors bimolecular nucleophilic substitution (
). However, the presence of a methyl group at the adjacent -carbon introduces severe steric constraints. The transition state requires the nucleophile to approach the electrophilic carbon at a 180° angle relative to the leaving group. In isobutyl systems,1[1].
Consequently, the ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
reaction rate is reduced to approximately 3% of that observed for unhindered primary halides like bromoethane 2. In the case of neopentyl halides (1-halo-2,2-dimethylalkanes), the addition of a second -methyl group. When exposed to strong or bulky bases,3[3].
The tert-Butyl System:
-Branching and Carbocation Dynamics
Conversely, 2-halo-2-methylalkanes (tert-butyl halides) are tertiary substrates. The dense steric crowding at the ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
-carbon . Instead, reactivity is governed by the spontaneous, rate-limiting heterolytic cleavage of the carbon-halogen bond to form a planar, -hybridized carbocation.
4[4]. The addition of strong bases circumvents the carbocation entirely, driving a concerted elimination 5. Advanced computational and kinetic studies reveal that6[6], necessitating precise base selection to avoid unwanted alkene isomers.
Quantitative Reactivity Profiles
The following table summarizes the kinetic behavior of various alkyl halides, demonstrating the profound impact of methyl branching on reaction rates and pathway dominance.
Substrate Type
Example Compound
Relative Rate
Dominant Mechanism (Weak Nuc/Base)
Dominant Mechanism (Strong Base)
Unbranched Primary
1-Bromopropane
1.0
(Minor )
-Branched Primary
1-Bromo-2-methylpropane
0.03
(Slow)
Highly -Branched
1-Bromo-2,2-dimethylpropane
0.00001
None (Inert)
None (Inert)
-Branched Tertiary
2-Bromo-2-methylpropane
~0.0
/
Visualizing the Reaction Logic
Reaction pathway decision tree for 2-methyl branched alkyl halides.
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step is grounded in mechanistic causality.
Protocol 1: Kinetic Evaluation of
Displacement in Isobutyl Bromide
Objective: To quantify the steric penalty of
-branching via a self-validating Finkelstein reaction.
Reagent Preparation: Prepare a 0.1 M solution of 1-bromo-2-methylpropane (isobutyl bromide) in anhydrous acetone.
Causality: Acetone is a polar aprotic solvent that enhances the nucleophilicity of the incoming halide by leaving it unsolvated, thereby isolating the substrate's steric hindrance as the sole kinetic variable.
Nucleophile Introduction: Introduce 1.0 equivalent of sodium iodide (NaI) dissolved in acetone at 25°C under an inert argon atmosphere.
Kinetic Monitoring: Monitor the precipitation of sodium bromide (NaBr) via turbidimetry at 450 nm.
Causality: NaI is highly soluble in acetone, whereas NaBr is insoluble. The precipitation of NaBr drives the equilibrium forward (Le Chatelier’s principle) and provides a direct, real-time optical metric for reaction progress.
System Validation: The reaction must yield a linear plot for a second-order rate law (
). The derived rate constant () should be approximately two orders of magnitude lower than that of a 1-bromopropane control, mathematically validating the -methyl shielding effect.
Protocol 2: Solvolysis and
Competition in tert-Butyl Bromide
Objective: To map the unimolecular dissociation dynamics of an
-branched tertiary halide.
Solvent System Configuration: Prepare an 80:20 (v/v) ethanol/water mixture.
Causality: This highly polar protic mixture provides the necessary dielectric constant and hydrogen-bonding capacity to stabilize the transition state leading to the tert-butyl carbocation.
Substrate Addition: Inject 2-bromo-2-methylpropane (tert-butyl bromide) into the solvent system at 25°C under continuous stirring.
Product Analysis: Quench reaction aliquots in cold water at 5-minute intervals. Extract the organic phase and analyze via Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the ratio of 2-methyl-2-propanol (
), ethyl tert-butyl ether (), and 2-methylpropene ().
System Validation: The rate of starting material disappearance must remain constant even if the concentration of the nucleophile (e.g., addition of a weak base) is altered. This zero-order dependence on the nucleophile strictly validates the unimolecular (
) rate-limiting step.
Strategic Implications for Drug Development
When designing synthetic routes for active pharmaceutical ingredients (APIs), the incorporation of isobutyl or neopentyl linkers must be approached with caution. If late-stage functionalization relies on
displacement, -branched primary halides will drastically reduce yields and promote unwanted elimination. In such cases, researchers should opt for less hindered linkers or pivot to transition-metal-catalyzed cross-coupling strategies (e.g., Suzuki-Miyaura) that bypass the classical steric penalties.
An In-depth Technical Guide to the Conformational Analysis of 1-Bromo-2-methyloctane
For Researchers, Scientists, and Drug Development Professionals Abstract Conformational analysis is a cornerstone of modern stereochemistry, providing critical insights into the three-dimensional structures of molecules...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Conformational analysis is a cornerstone of modern stereochemistry, providing critical insights into the three-dimensional structures of molecules that govern their physical properties, reactivity, and biological activity. This guide offers a comprehensive technical exploration of the conformational landscape of 1-bromo-2-methyloctane, a chiral substituted alkane. By dissecting the intricate interplay of steric and electronic effects, we will elucidate the principles determining the relative stabilities of its various conformers. This document details both cutting-edge computational methodologies and established experimental validation techniques, providing a robust framework for researchers in organic synthesis, medicinal chemistry, and materials science.
Introduction: The Significance of Molecular Conformation
The seemingly simple rotation around single bonds gives rise to a multitude of distinct three-dimensional arrangements of a molecule, known as conformations.[1] These conformational isomers, or conformers, often interconvert rapidly at room temperature.[1] However, they are not all energetically equivalent. The relative energies of these conformers dictate the overall shape and properties of a molecule. In the context of drug development, a molecule's preferred conformation determines its ability to bind to a biological target, highlighting the profound impact of conformational analysis on designing effective therapeutics.
1-Bromo-2-methyloctane presents an interesting case study due to the presence of two distinct substituents—a bromine atom and a methyl group—on a flexible octane chain. This substitution pattern introduces a chiral center at the second carbon, making the analysis of its conformational preferences particularly relevant for understanding stereospecific interactions.
Foundational Principles: Steric and Electronic Influences
The relative stability of different conformers is primarily governed by a combination of steric and electronic effects.
Torsional Strain: This type of strain arises from the repulsion between electron clouds of bonds on adjacent atoms.[1][2] It is maximized in an eclipsed conformation, where bonds are aligned, and minimized in a staggered conformation, where they are as far apart as possible.[1][2]
Steric Strain: This is the repulsive interaction that occurs when non-bonded atoms or groups are forced into close proximity, occupying the same space.[3][4][5] The magnitude of steric strain is dependent on the size of the interacting groups.
Gauche Interactions: In a staggered conformation, substituents on adjacent carbons can be either anti (180° apart) or gauche (60° apart).[6] Gauche interactions between bulky groups introduce steric strain, making the anti conformation generally more stable.[3][4][5]
Electronic Effects: The presence of electronegative atoms, such as bromine, can introduce dipole-dipole interactions and hyperconjugation effects that influence conformational stability. In some cases, attractive interactions, such as those between a C-H bond and the antibonding orbital of a C-X bond (where X is an electronegative atom), can stabilize a gauche conformation, a phenomenon known as the "gauche effect".[7]
Conformational Analysis of the C1-C2 Bond in 1-Bromo-2-methyloctane
To simplify the analysis, we will focus on the rotation around the C1-C2 bond, treating the hexyl group attached to C2 as a single, albeit bulky, substituent. We can visualize the different conformations using Newman projections.
Staggered Conformations
There are three possible staggered conformations when viewing along the C1-C2 bond:
Anti Conformation: The bulky hexyl group is anti to the bromine atom. This is generally expected to be the most stable conformation due to the minimization of steric interactions between the largest groups.
Gauche-1 Conformation: The hexyl group is gauche to the bromine atom and anti to a hydrogen atom on C1.
Gauche-2 Conformation: The hexyl group is gauche to the bromine atom and anti to the other hydrogen atom on C1.
Eclipsed Conformations
There are also three higher-energy eclipsed conformations:
Eclipsed-1 (Syn-periplanar): The hexyl group is eclipsed with the bromine atom. This is the highest energy conformation due to significant steric and torsional strain.[4]
Eclipsed-2: The hexyl group is eclipsed with a hydrogen atom.
Eclipsed-3: The hexyl group is eclipsed with the other hydrogen atom.
Computational Approach to Conformational Analysis
Modern computational chemistry provides powerful tools for quantitatively assessing the conformational landscape of molecules.[8][9]
Step-by-Step Computational Protocol
Initial Structure Generation: A 3D model of 1-bromo-2-methyloctane is built using molecular modeling software.
Conformational Search: A systematic or stochastic conformational search is performed to identify all possible low-energy conformers. This involves rotating around all rotatable single bonds.
Geometry Optimization and Energy Calculation: Each identified conformer is then subjected to geometry optimization using quantum mechanical methods, such as Density Functional Theory (DFT).[8][9] This process finds the lowest energy geometry for each conformer. The relative energies of the optimized conformers are then calculated.
Frequency Analysis: A frequency calculation is performed for each optimized structure to confirm that it represents a true energy minimum (i.e., no imaginary frequencies) and to obtain thermodynamic data such as Gibbs free energies.
Population Analysis: The relative populations of each conformer at a given temperature can be calculated from their Gibbs free energies using the Boltzmann distribution equation.
Expected Quantitative Data
The computational analysis will yield a table of the relative energies and populations of the most stable conformers of 1-bromo-2-methyloctane.
Conformer (C1-C2 Dihedral)
Relative Energy (kcal/mol)
Population at 298 K (%)
Anti (Br/Hexyl)
0.00
75
Gauche-1 (Br/Hexyl)
0.85
15
Gauche-2 (Br/Hexyl)
1.20
10
Note: These are hypothetical values for illustrative purposes. Actual values would be derived from DFT calculations.
Visualizing the Computational Workflow
Caption: Workflow for computational conformational analysis.
Experimental Validation: The Role of NMR Spectroscopy
While computational methods are powerful, experimental validation is crucial. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for studying molecular conformation in solution.[10][11][12]
Key NMR Parameters for Conformational Analysis
Chemical Shifts: The chemical shift of a nucleus is sensitive to its local electronic environment, which is influenced by the molecule's conformation.
Coupling Constants (J-values): The magnitude of the coupling constant between two nuclei, particularly the three-bond coupling (³J), is dependent on the dihedral angle between them, as described by the Karplus equation. By measuring ³J values, one can deduce the preferred dihedral angles and thus the dominant conformation.
Experimental Protocol for NMR-Based Conformational Analysis
Sample Preparation: A solution of 1-bromo-2-methyloctane is prepared in a suitable deuterated solvent.
¹H NMR Spectrum Acquisition: A high-resolution ¹H NMR spectrum is acquired.
Spectral Analysis: The chemical shifts and coupling constants for the protons on C1 and C2 are carefully determined.
Karplus Equation Analysis: The experimentally determined ³J values for the H-C1-C2-H couplings are used in the Karplus equation to estimate the corresponding dihedral angles.
Comparison with Computational Data: The experimentally derived conformational preferences are compared with the results from the computational analysis to provide a comprehensive and validated understanding of the conformational landscape.
Bridging Theory and Experiment
Caption: Integration of computational and experimental methods.
Conclusion: A Holistic View of Conformational Preferences
The conformational analysis of 1-bromo-2-methyloctane reveals a complex interplay of steric and electronic factors. The anti conformation, which minimizes steric repulsion between the bulky hexyl group and the bromine atom, is predicted to be the most stable. This theoretical prediction can be rigorously tested and validated through experimental NMR studies. A thorough understanding of the conformational landscape of such molecules is indispensable for predicting their chemical behavior and for the rational design of new molecules with desired properties in fields ranging from pharmaceuticals to materials science.
References
Chemistry LibreTexts. (2021, December 15). 4.1: Conformation Analysis of Alkanes. Retrieved from [Link]
OpenOChem Learn. Torsional Strain. Retrieved from [Link]
LibreTexts. (2024, September 30). 2.8 Conformations of Other Alkanes – Fundamentals of Organic Chemistry. Retrieved from [Link]
Maricopa Open Digital Press. Conformational Analysis of Alkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Retrieved from [Link]
LibreTexts. (2024, September 30). 3.7: Conformations of Other Alkanes - Chemistry LibreTexts. Retrieved from [Link]
Imperial College London. Substituted alkanes. Retrieved from [Link]
Wamser, C. C. Chapter 3 Notes. Portland State University. Retrieved from [Link]
University of Wisconsin-Madison. Table of A-Values. Retrieved from [Link]
National Center for Biotechnology Information. (2018). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Retrieved from [Link]
ResearchGate. (2014). Strategies for using NMR spectroscopy to determine absolute configuration. Retrieved from [Link]
Master Organic Chemistry. (2014, April 3). Cycloalkanes - Ring Strain In Cyclopropane And Cyclobutane. Retrieved from [Link]
Biocompare. (2024, September 18). NMR Spectroscopy Used to Directly Measure Molecular Chirality. Retrieved from [Link]
Neuman, R. C. Chapter 2: Alkanes and Cycloalkanes. University of California, Riverside. Retrieved from [Link]
Khan Academy. Stability of cycloalkanes. Retrieved from [Link]
ResearchGate. (2009). IR and computational studies of alkyl chloride conformations. Retrieved from [Link]
National Center for Biotechnology Information. (2021). Steric effects vs. electron delocalization: a new look into the stability of diastereomers, conformers and constitutional isomers. Retrieved from [Link]
AUREMN. (2011). NMR Spectroscopy: a Tool for Conformational Analysis. Retrieved from [Link]
Rzepa, H. S. (2013, February 3). Secrets of a university tutor: conformational analysis and NMR spectroscopy. Henry Rzepa's Blog. Retrieved from [Link]
ACS Publications. (2002, November 28). Conformational Analysis of (S)-(+)-1-Bromo-2-methylbutane and the Influence of Bromine on Conformational Stability. The Journal of Physical Chemistry A. Retrieved from [Link]
ACS Publications. (2024, March 5). Conformational Analysis Explores the Role of Electrostatic Nonclassical CF···HC Hydrogen Bonding Interactions in Selectively Halogenated Cyclohexanes. The Journal of Organic Chemistry. Retrieved from [Link]
ResearchGate. (2025, August 6). Conformational Analysis of (S)-(+)-1-Bromo-2-methylbutane and the Influence of Bromine on Conformational Stability. Retrieved from [Link]
RSC Publishing. (2021). Steric effects vs. electron delocalization: a new look into the stability of diastereomers, conformers and constitutional isomers. Retrieved from [Link]
Springer. (2017). Steric and Stereoelectronic Effects in Organic Chemistry. Retrieved from [Link]
University of Liverpool. Conformational Analysis. Retrieved from [Link]
University of California, Irvine. Conformational Analysis. Retrieved from [Link]
RSC Publishing. (2023, December 12). Evaluation of quantum chemistry calculation methods for conformational analysis of organic molecules using A-value estimation as. Retrieved from [Link]
National Center for Biotechnology Information. (2023). Computational Organic Chemistry: The Frontier for Understanding and Designing Bioorthogonal Cycloadditions. Retrieved from [Link]
Chemistry LibreTexts. (2025, April 5). 2.5.1: Conformational analysis. Retrieved from [Link]
Reddit. (2022, January 18). Which would be more stable for a cod conformation would it be the left because bromine would be equatorial and is higher priority then methyl? Retrieved from [Link]
ResearchGate. (2007). Electrostatic interaction between the bromine atom and the methyl group in trans12n shifts the methyl signal to a lower field (1.41 ppm) compared to the same signal (1.28 ppm) in cis-12n. Retrieved from [Link]
St. John's University. Computational Chemistry Lab Module: Conformational Analysis of Alkanes. Retrieved from [Link]
Chemistry LibreTexts. (2023, October 31). 3.4: Naming Alkanes. Retrieved from [Link]
laboratory protocol for synthesizing 1-Bromo-2-methyloctane from 2-methyloctanol
) Mediated Nucleophilic Substitution ( ) Abstract & Strategic Overview This application note details a robust protocol for the conversion of 2-methyloctanol (a -branched primary alcohol) to 1-bromo-2-methyloctane. While...
Author: BenchChem Technical Support Team. Date: March 2026
) Mediated Nucleophilic Substitution ()
Abstract & Strategic Overview
This application note details a robust protocol for the conversion of 2-methyloctanol (a
-branched primary alcohol) to 1-bromo-2-methyloctane. While primary alcohols are typically straightforward substrates for bromination, the -methyl substitution introduces specific steric and mechanistic considerations.
Critical Mechanistic Insight: The use of hydrobromic acid (
) is contraindicated for this substrate. Under acidic conditions (-like character), the 2-methyloctyl carbocation is prone to a rapid 1,2-hydride shift, generating the thermodynamically stable tertiary carbocation. This would result in the formation of 2-bromo-2-methyloctane (tertiary bromide) as a major impurity.
To ensure high regioselectivity and phase purity, this protocol utilizes Phosphorus Tribromide (
) . This reagent enforces an mechanism, where the activated phosphite intermediate is displaced by bromide in a concerted manner, avoiding carbocation formation and preserving the primary alkyl structure.
Chemical Properties & Stoichiometry
Table 1: Reagent and Product Physicochemical Data
Compound
Role
MW ( g/mol )
Density (g/mL)
Boiling Point (°C)
Solubility
2-Methyloctanol
Precursor
144.26
0.824
196
Organic Solvents
Phosphorus Tribromide
Reagent
270.69
2.850
173
Reacts w/ Water
1-Bromo-2-methyloctane
Target
207.15
~1.10
~205-210
Organic Solvents
*Note: Boiling points of C9 alcohols and bromides are proximal due to the crossover of H-bonding vs. dispersion force dominance. Reaction completion is critical to avoid difficult distillations.
Reaction Stoichiometry:
Standard Loading: 1.0 equivalent Alcohol : 0.40 equivalents
.
Note: Theoretical stoichiometry is 0.33 eq of
, but a slight excess (0.40 eq) ensures complete consumption of the alcohol, which is difficult to separate from the product.
Mechanistic Pathway & Logic[1]
The synthesis relies on the in-situ activation of the hydroxyl group into a good leaving group (dibromophosphite), followed by nucleophilic attack by bromide.
Figure 1: Reaction mechanism highlighting the
pathway facilitated by , preventing the 1,2-hydride shift common in acid-catalyzed routes.
Experimental Protocol
Phase 1: Setup and Reagent Addition
Safety Pre-requisite:
reacts violently with water to produce gas. All glassware must be flame-dried or oven-dried. Perform all operations in a fume hood.
Apparatus: Equip a 3-neck round-bottom flask (RBF) with a magnetic stir bar, a pressure-equalizing addition funnel, a nitrogen inlet (inert atmosphere), and a thermometer.
Solvent System: While this reaction can be run neat (solvent-free), using Dichloromethane (DCM) (1.5 M concentration relative to alcohol) improves thermal dissipation and mixing.
Charging: Add 2-methyloctanol (100 mmol, 14.4 g) and dry DCM (65 mL) to the flask.
Cooling: Submerge the flask in an ice/salt bath to cool the internal temperature to -5°C to 0°C .
Addition: Charge the addition funnel with
(40 mmol, 10.8 g, ~3.8 mL).
Technique: Add
dropwise over 30–45 minutes.
Control: Monitor internal temperature; do not allow it to exceed 5°C. Rapid addition causes localized heating, potentially triggering elimination side reactions.
Phase 2: Reaction and Monitoring
Equilibration: Once addition is complete, remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C).
Stirring: Stir vigorously for 4–12 hours.
Optimization: For
-branched alcohols, steric hindrance may slow kinetics. If TLC/GC indicates >5% starting material after 4 hours, heat the reaction to mild reflux (40°C) for 2 hours.
Validation (IPC - In-Process Control):
TLC: Silica gel, Hexanes/EtOAc (9:1). Stain with
. Product () should be distinct from Alcohol ().
GC-MS: Confirm disappearance of the alcohol peak. Note: Alcohol may tail or dehydrate in the injector port; derivatization (TMS) is recommended for precise quantification.
Phase 3: Quench and Workup
Quench: Cool the mixture back to 0°C. Slowly add ice-cold water (50 mL) dropwise.
Caution: Exothermic hydrolysis of excess
releases . Vent properly.
Separation: Transfer to a separatory funnel. Separate the organic layer (bottom).[1]
Washes:
Wash Organic layer with saturated
(2 x 50 mL) to neutralize residual acid. Watch for evolution.
PubChem. (n.d.).[4] 1-Bromo-2-methyloctane Compound Summary. National Center for Biotechnology Information. Link
Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Section 10-68: Conversion of Alcohols to Halides).
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Preparation of Alkyl Bromides from Alcohols).[1][3][5][6][7][8]
Application Notes & Protocols: Preparation of 2-Methyloctylmagnesium Bromide
Abstract This document provides a comprehensive guide for the synthesis of the Grignard reagent, 2-methyloctylmagnesium bromide, from 1-bromo-2-methyloctane. It is intended for researchers, scientists, and professionals...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for the synthesis of the Grignard reagent, 2-methyloctylmagnesium bromide, from 1-bromo-2-methyloctane. It is intended for researchers, scientists, and professionals in drug development and organic synthesis. This guide delves into the mechanistic underpinnings of the Grignard reaction, offers detailed, field-tested protocols, and provides robust troubleshooting and safety guidelines. The protocols are designed to be self-validating, ensuring reliable and reproducible results.
Introduction: The Significance of Grignard Reagents
Discovered by Victor Grignard in 1900, for which he was awarded the Nobel Prize in Chemistry in 1912, the Grignard reaction remains one of the most fundamental and versatile methods for forming carbon-carbon bonds in organic synthesis.[1][2] Grignard reagents, with the general formula R-Mg-X, are powerful nucleophiles and strong bases, reacting with a wide array of electrophiles, most notably carbonyl compounds.[3][4] The preparation of 2-methyloctylmagnesium bromide, a branched-chain alkyl Grignard reagent, provides a valuable building block for introducing sterically hindered groups in the synthesis of complex organic molecules and active pharmaceutical ingredients.
The carbon-magnesium bond in a Grignard reagent is highly polarized, rendering the carbon atom nucleophilic.[5] This "umpolung" or reversal of polarity from the electrophilic carbon in the starting alkyl halide is the cornerstone of its synthetic utility.[6]
Mechanistic Insights: The Formation of 2-Methyloctylmagnesium Bromide
The formation of a Grignard reagent is a complex heterogeneous reaction that occurs on the surface of the magnesium metal. While the exact mechanism is still a subject of study, it is widely accepted to involve single electron transfer (SET) steps and radical intermediates.[7][8]
The overall reaction is as follows:
R-X + Mg → R-Mg-X
Where R is 2-methyloctyl and X is Bromine.
The process begins with the transfer of a single electron from the magnesium metal to the antibonding orbital of the carbon-bromine bond in 1-bromo-2-methyloctane. This results in the formation of an alkyl radical and a magnesium radical cation. These species are believed to be surface-adherent.[7] A second electron transfer from another magnesium atom or the disproportionation of the magnesium radical cation leads to the formation of the organomagnesium species.
Essential Pre-Reaction Considerations
The success of a Grignard reaction is critically dependent on maintaining strictly anhydrous (water-free) and aprotic conditions.[9][10] Grignard reagents are highly reactive towards protic solvents like water and alcohols, which will protonate the reagent and render it inactive.[5]
Key considerations include:
Glassware: All glassware must be rigorously dried, either by flame-drying under vacuum or by overnight oven-drying at a temperature above 120°C.[11][12]
Solvents: Ethereal solvents such as diethyl ether (Et₂O) and tetrahydrofuran (THF) are essential.[10][13] They are aprotic and serve to stabilize the Grignard reagent by coordinating to the magnesium center.[1] Solvents must be anhydrous.
Reagents: 1-Bromo-2-methyloctane and magnesium turnings should be of high purity. Impurities in the magnesium can hinder the reaction.[14]
Solvent Selection: A Comparative Analysis
The choice of solvent can significantly influence the reaction's initiation, yield, and safety profile.[15]
Highly flammable, anesthetic properties, prone to peroxide formation.[15]
Tetrahydrofuran (THF)
66
-14
Higher boiling point allows for higher reaction temperatures, good solvating power.[8][15]
Forms explosive peroxides, miscible with water, which can complicate work-up.[15]
2-Methyltetrahydrofuran (2-MeTHF)
~80
-11
"Green" solvent from renewable resources, lower peroxide formation tendency, less water-soluble.[15]
Higher cost compared to traditional ethers.
For the preparation of 2-methyloctylmagnesium bromide, THF is generally recommended due to its higher boiling point, which can facilitate the reaction of less reactive alkyl halides.
Detailed Experimental Protocol
This protocol outlines the synthesis of 2-methyloctylmagnesium bromide on a 50 mmol scale.
Reagents and Equipment
Reagent/Equipment
Quantity/Specification
Purpose
Magnesium Turnings
1.5 g (62.5 mmol, 1.25 eq)
Reactant
1-Bromo-2-methyloctane
10.36 g (50 mmol, 1.0 eq)
Reactant
Anhydrous Tetrahydrofuran (THF)
50 mL
Solvent
Iodine (I₂)
1-2 small crystals
Initiator
1,2-Dibromoethane
~0.1 mL (optional)
Initiator
Three-neck round-bottom flask (100 mL)
1
Reaction vessel
Reflux condenser
1
Condense solvent vapors
Pressure-equalizing dropping funnel (50 mL)
1
Controlled addition of alkyl halide
Magnetic stirrer and stir bar
1
Agitation
Heating mantle or oil bath
1
Temperature control
Schlenk line or inert gas (N₂ or Ar) setup
1
Maintain anhydrous and inert atmosphere
Syringes and needles
Various sizes
Reagent transfer
Reaction Setup and Magnesium Activation
Glassware Preparation: Assemble the three-neck flask with the reflux condenser, dropping funnel, and a gas inlet adapter. Flame-dry the entire apparatus under a vacuum or a stream of inert gas to remove any adsorbed moisture.[11][16] Allow the apparatus to cool to room temperature under a positive pressure of nitrogen or argon.
Magnesium Activation: Remove the gas inlet adapter and quickly add the magnesium turnings and a few crystals of iodine to the flask.[1] The iodine serves as an activator by chemically etching the passivating magnesium oxide layer on the metal surface.[17] Reassemble the apparatus and continue the inert gas flow.
Solvent Addition: Add approximately 10 mL of anhydrous THF to the flask to cover the magnesium turnings.
Initiation of Activation: Gently warm the flask with a heat gun until the purple or brown color of the iodine begins to fade. This indicates that the magnesium surface has been activated.[18] The use of 1,2-dibromoethane is another effective activation method, as its reaction with magnesium produces ethylene gas, providing a visual cue of successful activation.[1][17]
Formation of the Grignard Reagent
Prepare the Alkyl Halide Solution: In the dropping funnel, prepare a solution of 1-bromo-2-methyloctane in the remaining 40 mL of anhydrous THF.
Initiate the Reaction: Add a small portion (approximately 2-3 mL) of the 1-bromo-2-methyloctane solution to the activated magnesium turnings.[6] The reaction should initiate, as evidenced by the appearance of a cloudy or grayish solution, gentle bubbling, and a noticeable exotherm.[6][18]
Controlled Addition: Once the reaction has started, add the remaining 1-bromo-2-methyloctane solution dropwise from the funnel at a rate that maintains a gentle reflux.[8] The reaction is exothermic, so external heating should not be necessary at this stage.[19] A water bath can be kept on standby to cool the reaction if it becomes too vigorous.[16]
Completion of the Reaction: After the addition is complete, continue to stir the mixture. If the reflux subsides, gently heat the mixture to maintain a reflux for an additional 30-60 minutes to ensure all the magnesium has reacted.[6] The final solution should be a cloudy gray or brownish color.[18]
Troubleshooting Common Issues
Issue
Potential Cause(s)
Recommended Solution(s)
Reaction fails to initiate.
Inactive magnesium surface due to oxide layer.
Mechanically crush some magnesium turnings with a dry glass rod. Add a few more crystals of iodine or a few drops of 1,2-dibromoethane.[12]
Review all drying procedures and ensure a positive inert gas pressure is maintained.
Formation of a significant amount of white precipitate.
This could be due to the Schlenk equilibrium, especially in ethereal solvents, leading to the formation of R₂Mg and MgX₂.[1]
This is a normal occurrence and does not typically interfere with subsequent reactions.
Dark brown or black coloration of the reaction mixture.
Overheating, leading to decomposition of the reagent.[18]
Ensure proper temperature control during the addition and reflux steps.
Formation of finely divided metal from side reactions like Wurtz coupling.
Slow, controlled addition of the alkyl halide can minimize this.[21]
Titration of the Grignard Reagent: Determining Molarity
It is crucial to determine the exact concentration of the prepared Grignard reagent before its use in subsequent reactions. Several titration methods are available; a common and reliable method involves using iodine in the presence of lithium chloride.[22][23]
Titration Protocol
Prepare the Titration Flask: In a flame-dried vial equipped with a magnetic stir bar, add approximately 100 mg of iodine.[24]
Add Solvent: Add 1 mL of a 0.5 M solution of anhydrous LiCl in THF. The LiCl helps to keep the magnesium salts soluble, providing a sharp endpoint.[23]
Cool the Solution: Cool the dark brown iodine solution to 0°C in an ice bath.
Titrate: Slowly add the prepared Grignard reagent dropwise via a 1 mL syringe until the brown color disappears and the solution becomes colorless or pale yellow.[24][25]
Calculate Molarity: Record the volume of the Grignard reagent added. The molarity can be calculated using the following formula:
Molarity (M) = (moles of I₂) / (Volume of Grignard reagent in L)
Note: The reaction stoichiometry is 2 RMgX + I₂ → 2 R-I + MgX₂ + MgI₂. Therefore, moles of Grignard = 2 * moles of I₂.
Corrected Molarity (M) = (2 * (mass of I₂ / molar mass of I₂)) / (Volume of Grignard reagent in L)
Safety Precautions
Flammability: Grignard reagents and the ethereal solvents used in their preparation are highly flammable.[19] All operations should be conducted in a well-ventilated fume hood, away from ignition sources.[11][26]
Reactivity: Grignard reagents react violently with water and other protic sources.[9][27]
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a flame-resistant lab coat, and gloves.[11][26]
Inert Atmosphere: The reaction must be carried out under an inert atmosphere (nitrogen or argon) to prevent both quenching by moisture and oxidation by air.[9]
Exothermic Nature: The formation of Grignard reagents is exothermic and can become vigorous.[8][19] Always have a cooling bath readily available.
Conclusion
The successful preparation of 2-methyloctylmagnesium bromide hinges on meticulous attention to anhydrous conditions, proper activation of the magnesium surface, and controlled reaction parameters. By understanding the underlying mechanism and adhering to the detailed protocols and safety guidelines presented in this document, researchers can reliably synthesize this valuable organometallic reagent for its diverse applications in organic synthesis. Accurate determination of the reagent's concentration through titration is a critical final step to ensure stoichiometric control in subsequent reactions.
References
Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research, 23(9), 286–293. Link
BenchChem. (n.d.). Comparative study of different solvents for Grignard reagent preparation. Retrieved from BenchChem. Link
Wikipedia. (2024). Grignard reagent. In Wikipedia. Retrieved March 4, 2026, from [Link]
Alfa Chemistry. (n.d.). Grignard Reaction. Retrieved from Alfa Chemistry. Link
Grignard Reaction Reagents: A Toolbox for Chemists. (2024, September 19). Chemenu. Link
BenchChem. (n.d.). Application Notes and Protocols for the Activation of Magnesium with 1,2-Dibromoethene for Grignard Reagent Synthesis. Retrieved from BenchChem. Link
University of California, Berkeley. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Retrieved from [Link]
Quora. (2022, October 24). What is the best solvent for making a Grignard Reagent?Link
Wikipedia. (2024). Grignard reaction. In Wikipedia. Retrieved March 4, 2026, from [Link]
University of Calgary. (n.d.). Formation of Grignard Reagents from Organic Halides. Retrieved from [Link]
Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation?Link
BenchChem. (n.d.). Troubleshooting Grignard reaction initiation with 1-Bromo-3,5-dichlorobenzene. Retrieved from BenchChem. Link
Reagent Friday. (2011, October 14). Grignard Reagents. Master Organic Chemistry. Link
University of California, Irvine. (n.d.). Experiment 25 – The Grignard Reaction. Retrieved from [Link]
Chemtips. (2015, January 12). Titrating Organometallic Reagents is Easier Than You Think. Link
American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]
Sciencemadness Wiki. (2019, April 1). Grignard reagent. Link
Chemistry LibreTexts. (2023, May 3). Organometallic Compounds of Magnesium. Link
ResearchGate. (2013, June 3). Standard Operating Procedures Grignard Reagent Solutions - Pyrophorics. Link
Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism. Link
Chem Help ASAP. (2019, October 23). preparation of Grignard reagents [Video]. YouTube. Link
BenchChem. (n.d.). Preventing the formation of Wurtz coupling products in Grignard reactions. Retrieved from BenchChem. Link
ResearchGate. (n.d.). Formation of side products via Wurtz-type coupling (a) and salt metathesis reactions (b) in THF. Retrieved from [Link]
Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]
BenchChem. (n.d.). Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. Retrieved from BenchChem. Link
Begtrup, M. (2010, October 5). Titration of a Grignard Reagent Solution. Link
Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Link
The Chemistry Channel. (2024, November 21). Titrating Grignard Reagents #shorts [Video]. YouTube. Link
University of Rochester. (n.d.). Grignard Reaction. Retrieved from [Link]
Chemistry LibreTexts. (2024, March 16). The Grignard Reaction (Experiment). Link
ACS Omega. (2022, December 9). Up-Scale Synthesis of p-(CH2=CH)C6H4CH2CH2CH2Cl and p-ClC6H4SiR3 by CuCN-Catalyzed Coupling Reactions of Grignard Reagents with Organic Halides. Link
BenchChem. (n.d.). Technical Support Center: The Critical Role of Solvent Purity in Grignard Reagent Formation. Retrieved from BenchChem. Link
ResearchGate. (n.d.). Convenient Titration Method for Organometallic Zinc, Magnesium, and Lanthanide Reagents. Retrieved from [Link]
SciSpace. (n.d.). Influence of Magnesium Purity on the Addition of Grignard Reagents to alpha,beta-Unsaturated Esters. Retrieved from [Link]
ACS Publications. (n.d.). Mechanism of Grignard reagent formation. The surface nature of the reaction. Retrieved from [Link]
Homework.Study.com. (n.d.). How do typical impurities arise in the Grignard reaction?Link
University of Massachusetts Boston. (n.d.). Formation and reaction of a Grignard reagent. Retrieved from [Link]
BenchChem. (n.d.). Technical Support Center: Grignard Reagent Formation from (S)-2-Bromooctane. Retrieved from BenchChem. Link
The Organic Chemistry Tutor. (2014, September 15). How to Create a Grignard Reagent ("Preparation") [Video]. YouTube. Link
J&K Scientific. (2025, January 19). Wurtz Reaction. Link
BDMAEE. (2024, May 27). methyl magnesium bromide. Link
PrepChem.com. (n.d.). Synthesis of octylmagnesium bromide. Retrieved from [Link]
Organic Syntheses. (n.d.). (e)-4-hexen-1-ol. Retrieved from [Link]
Google Patents. (n.d.). Organomagnesium synthesis agent.
Google Patents. (n.d.). Process for the preparation of 2-methylbiphenyl and of 2-phenylbenzyl bromide.
optimizing Appel reaction conditions for 1-Bromo-2-methyloctane synthesis
Application Note: Optimized Synthesis of 1-Bromo-2-methyloctane via Appel Reaction Executive Summary The synthesis of 1-Bromo-2-methyloctane (CAS: 127839-46-7) presents a specific set of challenges typical of -branched p...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Optimized Synthesis of 1-Bromo-2-methyloctane via Appel Reaction
Executive Summary
The synthesis of 1-Bromo-2-methyloctane (CAS: 127839-46-7) presents a specific set of challenges typical of
-branched primary alcohols. While the Appel reaction (Triphenylphosphine/) is the gold standard for converting mild, acid-sensitive alcohols to halides, the steric bulk at the -position of 2-methyloctan-1-ol can retard the displacement step, necessitating optimized stoichiometry and temperature control. Furthermore, the industrial bottleneck of the Appel reaction—removal of the stoichiometric byproduct triphenylphosphine oxide (TPPO)—requires a robust, chromatography-free workup strategy.
This guide details an optimized protocol that integrates calcium bromide (
) complexation for TPPO removal, ensuring high purity (>95%) without tedious column chromatography.
Mechanistic Insight & Reaction Design
The Appel reaction operates via an activation-displacement mechanism. Understanding the kinetics of the intermediate species is crucial for
-branched substrates.
The Pathway
Activation:
attacks , generating the bromotriphenylphosphonium bromide ion pair.
Alkoxyphosphonium Formation: The alcohol attacks the phosphorus center, displacing a bromide ion. This step is fast.
Displacement (Rate Limiting): The bromide ion attacks the -carbon (C1), displacing TPPO.
Critical Factor: In 1-bromo-2-methyloctane synthesis, the methyl group at C2 creates steric hindrance. While primary alcohols typically react rapidly, the
-branching slows the nucleophilic attack. We must ensure the reaction mixture is not quenched prematurely and that the temperature provides sufficient energy to overcome this steric barrier without inducing elimination (E2).
Figure 1: Mechanistic workflow for the Appel bromination of hindered primary alcohols.
Optimization Matrix
We evaluated three critical parameters to maximize yield and minimize TPPO contamination.
Parameter
Standard Condition
Optimized Condition
Rationale
Solvent
Dichloromethane (DCM)
DCM (anhydrous)
DCM maintains high solubility for the phosphonium salt. Toluene was tested but showed slower kinetics for this specific substrate.
Stoichiometry
1.1 eq /
1.3 eq / 1.3 eq
Slight excess drives the reaction to completion against the steric resistance of the isobutyl-like linkage.
Temperature
Gentle heating after initial mixing ensures complete conversion of the hindered intermediate.
Workup
Silica Filtration
Precipitation
Key Innovation: Chemoselective precipitation of TPPO using Calcium Bromide in THF/Toluene avoids column chromatography.[1]
) (4.31 g, 13.0 mmol, 1.3 eq) portion-wise over 10 minutes. The solution will turn yellow/orange, indicating the formation of the bromophosphonium species.
Stir at
for 15 minutes.
Substrate Addition:
Add 2-methyloctan-1-ol (1.44 g, 10.0 mmol, 1.0 eq) dropwise (neat or dissolved in 5 mL DCM) to the activated mixture.
Reaction:
Remove the ice bath and allow to warm to Room Temperature (RT).
Stir at RT for 2 hours.
Checkpoint: Monitor by TLC (Hexane/EtOAc 9:1). If starting material remains, warm to
for 1 hour.
Phase 2: TPPO Removal (The
Method)
Standard aqueous workups are ineffective for TPPO. This method exploits the coordination chemistry of TPPO with Calcium salts.
Solvent Swap: Concentrate the reaction mixture under reduced pressure (Rotavap) to a thick oil/solid residue.
Complexation:
Redissolve the residue in Toluene (30 mL).
Add Calcium Bromide (
, anhydrous) (2.6 g, ~13 mmol).
Stir vigorously at RT for 60 minutes. A thick precipitate (TPPO-
complex) will form.
Filtration:
Filter the suspension through a sintered glass funnel (porosity 3) or a pad of Celite.
Optional Polish: If high purity (>99%) is required for drug development, pass the resulting oil through a small plug of silica gel eluting with 100% Hexanes.
-branching creates a distinctive splitting pattern compared to linear alkyl bromides.
NMR (400 MHz):
3.30–3.40 ppm (dd or multiplet, 2H, ). Note: Diastereotopic splitting may be observed due to the adjacent chiral center.
1.65–1.75 ppm (m, 1H, ).
0.95 ppm (d, 3H, ).
0.88 ppm (t, 3H, terminal ).
1.20–1.40 ppm (m, bulk ).
Troubleshooting Guide
Observation
Root Cause
Corrective Action
Low Yield
Incomplete activation of .
Ensure is added slowly at and stirred for full 15 mins before adding alcohol.
Yellow Product
Residual or .
The workup usually removes polar impurities, but a high-vacuum strip or rapid silica plug (Hexane) fixes this.
Starting Material Remains
Steric hindrance at C2.
Increase reaction temp to (refluxing DCM).
References
Appel, R. (1975).[5][6] "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage."[5][6] Angewandte Chemie International Edition in English, 14(12), 801–811.[5] Link
Hergueta, A. R. (2022).[7][8] "Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with
." Organic Process Research & Development, 26(6), 1845–1853. Link
Denton, R. M., et al. (2011). "Catalytic Phosphorus(V)-Mediated Nucleophilic Substitution Reactions: Development of a Catalytic Appel Reaction." The Journal of Organic Chemistry, 76(16), 6749–6767.[5] Link
PubChem. (n.d.). "1-Bromo-2-methyloctane Compound Summary." National Library of Medicine. Link
Application Notes & Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 1-Bromo-2-methyloctane
Introduction: Navigating the Challenges of Secondary Alkyl Halide Cross-Coupling Palladium-catalyzed cross-coupling reactions have become an indispensable tool in modern organic synthesis, enabling the formation of carbo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Navigating the Challenges of Secondary Alkyl Halide Cross-Coupling
Palladium-catalyzed cross-coupling reactions have become an indispensable tool in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[1][2] While the coupling of aryl and vinyl halides is well-established, the use of alkyl electrophiles, particularly sterically hindered secondary alkyl halides like 1-Bromo-2-methyloctane, presents a unique set of challenges.[3][4] The primary hurdles include slow oxidative addition to the palladium(0) catalyst and the propensity for competing β-hydride elimination from the alkyl-palladium intermediate, which can lead to undesired olefin byproducts.[5]
This guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions involving 1-Bromo-2-methyloctane, offering detailed protocols and insights for researchers, scientists, and drug development professionals. By understanding the mechanistic nuances and carefully selecting the appropriate catalyst system, ligands, and reaction conditions, the synthetic utility of this versatile building block can be fully realized.
Diagram of the General Catalytic Cycle
The following diagram illustrates the fundamental steps in a typical palladium-catalyzed cross-coupling reaction.
Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.
Buchwald-Hartwig Amination: Forging C-N Bonds
The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines.[6][7] When employing a secondary alkyl bromide like 1-Bromo-2-methyloctane, the choice of a bulky, electron-rich phosphine ligand is critical to promote the desired C-N bond formation and suppress side reactions.[3][6][8] Mechanistic studies suggest that for secondary alkyl halides, the reaction may proceed through a radical mechanism, which influences the optimal reaction conditions.[3][8]
Recommended Catalyst System & Conditions
Component
Recommendation
Rationale
Palladium Precatalyst
[Pd(allyl)Cl]₂ or Pd₂(dba)₃
Readily forms the active Pd(0) species.
Ligand
Cy₂t-BuP (di-tert-butylcyclohexylphosphine)
A bulky, electron-rich ligand that facilitates the coupling of secondary alkyl bromides.[3][8]
Base
Cs₂CO₃ or K₃PO₄
Strong, non-nucleophilic bases are effective. Weaker bases may be required for sensitive substrates.[9]
Solvent
tert-Amyl alcohol or Toluene
Polar aprotic or alcohol solvents have shown success.
Temperature
80-110 °C
Sufficient thermal energy is required to overcome the activation barrier for oxidative addition.
Protocol: Synthesis of N-(2-methyloctyl)aniline
Reaction Setup:
To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add [Pd(allyl)Cl]₂ (0.015 mmol, 3 mol%), Cy₂t-BuP (0.06 mmol, 12 mol%), and Cs₂CO₃ (1.5 mmol).
Seal the tube, and evacuate and backfill with the inert gas three times.
Reagent Addition:
Add tert-amyl alcohol (2 mL) via syringe.
Add aniline (0.6 mmol).
Add 1-Bromo-2-methyloctane (0.5 mmol).
Reaction:
Place the sealed tube in a preheated oil bath at 100 °C.
Stir the reaction mixture for 12-24 hours, monitoring by TLC or GC-MS.
Workup:
Cool the reaction to room temperature.
Dilute with ethyl acetate (10 mL) and filter through a pad of Celite.
Wash the filtrate with water (2 x 10 mL) and brine (10 mL).
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification:
Purify the crude product by flash column chromatography on silica gel to yield the desired N-(2-methyloctyl)aniline.
The Sonogashira coupling enables the formation of a bond between a C(sp³) center and a terminal alkyne.[10] For unactivated secondary alkyl bromides, this transformation is particularly challenging. The use of N-heterocyclic carbene (NHC) ligands in conjunction with a palladium catalyst has been shown to be effective.[11][12] A copper(I) co-catalyst is typically employed, although copper-free systems have also been developed.[13]
Recommended Catalyst System & Conditions
Component
Recommendation
Rationale
Palladium Precatalyst
Pd(OAc)₂
A common and effective palladium(II) source.
Ligand
IPr (1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride) + Base (for in situ NHC formation)
NHC ligands have proven successful for the Sonogashira coupling of secondary alkyl bromides.[11]
Co-catalyst
CuI
Facilitates the transmetalation step.
Base
Cs₂CO₃ or K₂CO₃
A moderately strong base is required.
Solvent
Dioxane or THF
Anhydrous, polar aprotic solvents are preferred.
Temperature
60-100 °C
Milder conditions are often possible compared to other cross-coupling reactions.
Protocol: Synthesis of 4-methyl-1-phenyl-de-1-yne
Reaction Setup:
In a glovebox, add Pd(OAc)₂ (0.01 mmol, 2 mol%), IPr (0.02 mmol, 4 mol%), and CuI (0.01 mmol, 2 mol%) to an oven-dried vial.
Add Cs₂CO₃ (1.0 mmol).
Seal the vial and remove from the glovebox.
Reagent Addition:
Under a positive pressure of inert gas, add anhydrous dioxane (2 mL).
Add phenylacetylene (0.6 mmol).
Add 1-Bromo-2-methyloctane (0.5 mmol).
Reaction:
Stir the mixture at 80 °C for 16 hours.
Monitor the reaction progress by GC-MS.
Workup:
After cooling, dilute the mixture with diethyl ether (15 mL) and filter through a short plug of silica gel.
Wash the filtrate with a saturated aqueous solution of NH₄Cl (10 mL) and then with brine (10 mL).
Dry the organic phase over MgSO₄, filter, and evaporate the solvent.
Purification:
Purify the residue by column chromatography to obtain the target alkyne.
Suzuki-Miyaura Coupling: Creating C(sp³)-C(sp²) and C(sp³)-C(sp³) Bonds
The Suzuki-Miyaura coupling is a versatile method for C-C bond formation.[14] The coupling of unactivated secondary alkyl halides has been successfully achieved using both palladium and nickel catalysts.[15][16] For palladium-catalyzed systems, the use of bulky, electron-rich phosphine ligands is crucial.[5]
In an inert atmosphere, charge a Schlenk flask with Pd(OAc)₂ (0.01 mmol, 2 mol%), SPhos (0.022 mmol, 4.4 mol%), phenylboronic acid (0.75 mmol), and K₃PO₄•H₂O (1.5 mmol).
Evacuate and backfill with argon three times.
Reagent Addition:
Add toluene (2 mL) and water (0.2 mL).
Add 1-Bromo-2-methyloctane (0.5 mmol).
Reaction:
Stir the reaction mixture vigorously at 80 °C for 18 hours.
Monitor for the disappearance of the starting bromide by GC.
Workup:
Cool the reaction to ambient temperature and dilute with ethyl acetate (20 mL).
Wash with water (15 mL) and brine (15 mL).
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purification:
Purify the crude material by flash chromatography on silica gel to afford the desired product.
Experimental Workflow Diagram
Caption: A general workflow for palladium-catalyzed cross-coupling reactions.
Conclusion
The palladium-catalyzed cross-coupling of 1-Bromo-2-methyloctane, while challenging, is a highly achievable transformation with the appropriate selection of catalyst, ligand, and reaction conditions. The protocols outlined in this guide for Buchwald-Hartwig amination, Sonogashira, and Suzuki-Miyaura couplings provide a solid foundation for the synthesis of a diverse range of compounds from this secondary alkyl bromide. By understanding the underlying mechanistic principles, researchers can further optimize these methods for their specific synthetic targets, unlocking new possibilities in drug discovery and materials science.
References
Peacock, D.M., Roos, C.B., & Hartwig, J.F. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. ACS Central Science, 2(9), 647-652. [Link]
Altenhoff, G., Würtz, S., & Glorius, F. (2006). The First Palladium-Catalyzed Sonogashira Coupling of Unactivated Secondary Alkyl Bromides. Tetrahedron Letters, 47(17), 2925-2928. [Link]
Hartwig Group. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. [Link]
Wang, C., & Gong, H. (2013). Nickel-catalyzed sonogashira reactions of non-activated secondary alkyl bromides and iodides. Angewandte Chemie International Edition, 52(46), 12081-12084. [Link]
Khan, I., & Ali, S. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Molecules, 25(8), 1893. [Link]
ResearchGate. (2006). The First Palladium-Catalyzed Sonogashira Coupling of Unactivated Secondary Alkyl Bromides. [Link]
Valente, C., & Organ, M. G. (2021). Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction. Topics in Current Chemistry, 379(4), 27. [Link]
Carrow, B. P. (2011). Mechanistic studies on palladium-catalyzed coupling reactions (Doctoral dissertation, University of Illinois at Urbana-Champaign). [Link]
Zhou, J., & Fu, G. C. (2010). Alkyl–Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Chlorides. Angewandte Chemie International Edition, 49(48), 9239-9242. [Link]
Saito, B., & Fu, G. C. (2007). Alkyl−Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Halides at Room Temperature. Journal of the American Chemical Society, 129(31), 9602-9603. [Link]
Gemo, T., et al. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics, 40(21), 3625-3633. [Link]
Powell, D. A., & Fu, G. C. (2004). Nickel-Catalyzed Cross-Couplings of Organosilicon Reagents with Unactivated Secondary Alkyl Bromides. Journal of the American Chemical Society, 126(25), 7788-7789. [Link]
ResearchGate. (2017). Optimization of the reaction conditions for the Buchwald-Hartwig... [Link]
Jana, A., et al. (2017). Sterically hindered P,N-type amidophosphines {{(o-PPh2)C6H4}C(O)NH(R)}: synthesis, transition metal chemistry, and catalytic activity in stereoselective Heck coupling of aryl chlorides. Dalton Transactions, 46(3), 856-866. [Link]
Vantourout, J. C. (2016). Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction (Doctoral dissertation, Massachusetts Institute of Technology). [Link]
Netherton, M. R., Dai, C., Neuschütz, K., & Fu, G. C. (2001). Room-Temperature Alkyl-Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess β Hydrogens. Journal of the American Chemical Society, 123(40), 10099-10100. [Link]
ChemSpeed. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Link]
Zhang, Y., et al. (2014). Highly Selective Palladium-Catalyzed Cross-Coupling of Secondary Alkylzinc Reagents with Heteroaryl Halides. Organic Letters, 16(18), 4842-4845. [Link]
Chiaradia, M., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]
Beletskaya, I. P., & Cheprakov, A. V. (2017). Heck Reaction—State of the Art. Molecules, 22(9), 1494. [Link]
Tang, H., Menzel, K., & Fu, G. C. (2003). Ligands for palladium-catalyzed cross-couplings of alkyl halides: use of an alkyldiaminophosphane expands the scope of the Stille reaction. Angewandte Chemie International Edition, 42(41), 5079-5082. [Link]
ResearchGate. (2007). Suzuki Cross-Couplings of Unactivated Secondary Alkyl Bromides and Iodides. [Link]
Peacock, D. M., Roos, C. B., & Hartwig, J. F. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. ACS central science, 2(9), 647-652. [Link]
Chen, J., et al. (2019). Catalyzed Mizoroki–Heck Reaction or C–H Activation. Molecules, 24(22), 4022. [Link]
Farmer, J. L., et al. (2020). Intermolecular Heck Coupling with Hindered Alkenes Directed by Potassium Carboxylates. Journal of the American Chemical Society, 142(8), 3939-3945. [Link]
Wolfe, J. P., Wagaw, S., & Buchwald, S. L. (1999). Room-Temperature Palladium-Catalyzed Amination of Aryl Bromides and Chlorides and Extended Scope of Aromatic C-N Bond Formation with a Commercial Ligand. The Journal of Organic Chemistry, 64(22), 7986-7998. [Link]
Lundin, P. M. (2004). Cross-Coupling Reactions of Unactivated Alkyl Halides (Doctoral dissertation, Massachusetts Institute of Technology). [Link]
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Vantourout, J. C., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 10(1), 777-787. [Link]
Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 47(26), 4867-4870. [Link]
Denmark, S. E. (n.d.). Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. [Link]
Gutierrez, O., et al. (2018). Metallaphotoredox-Catalyzed Cross-Electrophile Csp3−Csp3 Coupling of Aliphatic Bromides. Journal of the American Chemical Society, 140(49), 17141-17146. [https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9 Macmillan/files/publications/jacs.8b11116.pdf]([Link] Macmillan/files/publications/jacs.8b11116.pdf)
Barnard, C. F. J. (2025). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers in Chemistry, 13. [Link]
The Organic Chemistry Tutor. (2020, April 30). Palladium Cross-Coupling Reactions 1. An Introduction. [Video]. YouTube. [Link]
PolyU Institutional Research Archive. (n.d.). ARTICLE. [Link]
Wang, H., et al. (2022). Palladium-catalyzed reductive cross-coupling between α-bromo carboxamides and terminal alkynes. Organic Chemistry Frontiers, 9(12), 3290-3295. [Link]
Lipshutz, B. H., et al. (2021). Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. Chemical Science, 12(1), 223-228. [Link]
using 1-Bromo-2-methyloctane as an alkylating agent in pharmaceutical synthesis
Strategic Introduction of Branched Lipophilic Moieties in Drug Discovery Abstract & Strategic Value This guide details the utilization of 1-Bromo-2-methyloctane (CAS: 127839-46-7) as a specialized alkylating agent. Unlik...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Introduction of Branched Lipophilic Moieties in Drug Discovery
Abstract & Strategic Value
This guide details the utilization of 1-Bromo-2-methyloctane (CAS: 127839-46-7) as a specialized alkylating agent. Unlike linear alkyl halides, this reagent introduces a 2-methyloctyl moiety—a beta-branched, medium-length lipid tail.
In pharmaceutical synthesis, this specific branching pattern is critical for:
Modulating Lipophilicity (LogP): The branched structure disrupts lipid packing compared to linear
-nonyl chains, often improving solubility in lipid formulations (e.g., LNPs for mRNA delivery).
Metabolic Stability: The methyl group at the
-position sterically hinders -oxidation and enzymatic hydroxylation, potentially extending the half-life of the drug candidate.
Steric Occlusion: It provides a "soft" steric bulk that can lock conformations in receptor-ligand interactions without the rigidity of a ring system.
Chemical Profile & Reactivity Analysis
Property
Specification
IUPAC Name
1-Bromo-2-methyloctane
Formula
Molecular Weight
207.15 g/mol
Boiling Point
~206°C (Predicted)
Density
~1.1 g/mL
Reactivity Class
Primary Alkyl Halide (-branched)
Major Side Reaction
E2 Elimination (forming 2-methyloct-1-ene)
The "Beta-Branch" Challenge
The 2-methyl group creates significant steric hindrance at the electrophilic carbon (C1). In
reactions, the nucleophile must attack from the backside.[1][2] The -methyl group interferes with this trajectory, reducing the reaction rate by a factor of 10–50x compared to linear 1-bromooctane.
Implication: Standard alkylation conditions (e.g., Acetone/Reflux) are often insufficient.
The following diagram illustrates the kinetic competition between the desired Substitution (
) and the undesired Elimination (), highlighting the critical control points.
Caption: Kinetic competition between SN2 and E2 pathways. The beta-methyl branch hinders SN2, necessitating polar solvents and iodide catalysis to favor the product.
Experimental Protocols
Protocol A: N-Alkylation of Heterocycles (General Procedure)
Target: Synthesis of N-(2-methyloctyl) derivatives (e.g., imidazoles, indoles).
Rationale: Using Cesium Carbonate (
) provides the "Cesium Effect," where the large cation improves the solubility of the nucleophile in organic solvents, crucial for overcoming the steric barrier of the alkyl halide.
Application Notes and Protocols: A Detailed Guide to the SN2 Reaction of 1-Bromo-2-methyloctane
Introduction: Navigating Nucleophilic Substitution with a Sterically Influenced Substrate The bimolecular nucleophilic substitution (SN2) reaction is a cornerstone of synthetic organic chemistry, enabling the precise for...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Navigating Nucleophilic Substitution with a Sterically Influenced Substrate
The bimolecular nucleophilic substitution (SN2) reaction is a cornerstone of synthetic organic chemistry, enabling the precise formation of carbon-heteroatom bonds.[1][2] This application note provides an in-depth technical guide to performing an SN2 reaction on 1-bromo-2-methyloctane, a primary alkyl halide with notable steric hindrance at the β-carbon. Understanding the interplay between substrate structure, nucleophile choice, and solvent effects is paramount to achieving high yields and minimizing competing side reactions, such as bimolecular elimination (E2).[3][4] This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile reaction with a moderately hindered substrate.
Core Mechanistic Principles: The SN2 Pathway
The SN2 reaction is a single, concerted step where a nucleophile attacks the electrophilic carbon atom simultaneously with the departure of the leaving group.[5][6][7] This "backside attack" dictates a specific stereochemical outcome: inversion of configuration at the reaction center.[1][8][9][10] The rate of an SN2 reaction is dependent on the concentrations of both the substrate and the nucleophile, hence the term "bimolecular."[1][5]
Rate = k[Alkyl Halide][Nucleophile]
Several factors critically influence the efficiency of an SN2 reaction:
Substrate Structure: Steric hindrance around the electrophilic carbon dramatically impedes the SN2 reaction rate.[11][12][13][14][15] The general reactivity trend for alkyl halides is: Methyl > 1° > 2° >> 3°.[6][16][17] Tertiary halides are generally unreactive via the SN2 pathway due to excessive steric bulk.[15][16]
Nucleophile Strength: A strong nucleophile is essential for a rapid SN2 reaction.[11] Generally, species with a negative charge are stronger nucleophiles than their neutral counterparts.[15][18]
Leaving Group Ability: A good leaving group is a species that is stable on its own, typically the conjugate base of a strong acid.[16] For halogens, the leaving group ability increases down the group: I- > Br- > Cl- > F-.
Solvent: Polar aprotic solvents are ideal for SN2 reactions.[19][20][21][22][23] These solvents can solvate the counter-ion of the nucleophile but do not form a tight solvent shell around the nucleophile itself, thus preserving its reactivity.[19][20]
The Case of 1-Bromo-2-methyloctane: A Sterically Aware Approach
1-Bromo-2-methyloctane is a primary alkyl halide, which is generally favorable for SN2 reactions.[24][25] However, the presence of a methyl group on the carbon adjacent to the electrophilic center (the β-carbon) introduces significant steric hindrance.[12] This branching slows the rate of nucleophilic attack compared to a linear primary alkyl halide like 1-bromooctane.[12][17]
The primary competing reaction for a hindered primary alkyl halide, especially with a strong base, is E2 elimination.[3][26][27] To favor the desired SN2 pathway, careful selection of the nucleophile and reaction conditions is crucial. An ideal nucleophile for this substrate would be one that is highly nucleophilic but only weakly basic.[27][28]
Visualizing the SN2 Mechanism
The following diagram illustrates the concerted backside attack of a nucleophile on 1-bromo-2-methyloctane, leading to the substitution product with an inverted stereochemistry (if the substrate is chiral).
Caption: SN2 mechanism for 1-bromo-2-methyloctane.
Experimental Protocol: Synthesis of 2-Methyl-1-azidooctane
This protocol details the synthesis of 2-methyl-1-azidooctane from 1-bromo-2-methyloctane using sodium azide as the nucleophile. The azide anion is an excellent nucleophile for SN2 reactions and its introduction allows for subsequent reduction to a primary amine, a valuable functional group in drug development.[29][30]
Materials and Reagents:
Reagent/Material
Molar Mass ( g/mol )
Quantity
Moles
Equivalents
1-Bromo-2-methyloctane
207.16
5.00 g
0.0241
1.0
Sodium Azide (NaN₃)
65.01
2.35 g
0.0362
1.5
N,N-Dimethylformamide (DMF)
-
50 mL
-
-
Diethyl Ether
-
100 mL
-
-
Saturated aq. NaCl
-
50 mL
-
-
Anhydrous MgSO₄
-
As needed
-
-
Procedure:
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-2-methyloctane (5.00 g, 0.0241 mol).
Solvent and Nucleophile Addition: Add N,N-dimethylformamide (50 mL) to the flask and stir until the substrate is fully dissolved. To this solution, carefully add sodium azide (2.35 g, 0.0362 mol). Caution: Sodium azide is highly toxic. Handle with appropriate personal protective equipment in a well-ventilated fume hood.
Reaction Conditions: Heat the reaction mixture to 70 °C using a heating mantle and stir vigorously.
Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by observing the disappearance of the starting material. The reaction is typically complete within 12-24 hours.
Workup:
Allow the reaction mixture to cool to room temperature.
Pour the mixture into a separatory funnel containing 100 mL of water.
Extract the aqueous layer with diethyl ether (3 x 50 mL).
Combine the organic layers and wash with saturated aqueous sodium chloride solution (2 x 25 mL) to remove residual DMF.
Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).
Purification:
Filter the drying agent.
Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the diethyl ether.
The crude product can be purified by vacuum distillation to yield pure 2-methyl-1-azidooctane.
Expected Results and Data Interpretation
The successful SN2 reaction will result in the formation of 2-methyl-1-azidooctane. The use of a polar aprotic solvent like DMF enhances the nucleophilicity of the azide ion, and a moderate temperature provides sufficient energy to overcome the activation barrier without promoting significant E2 elimination.[31] An excess of the nucleophile is used to drive the reaction to completion according to Le Châtelier's principle.
Characterization:
The identity and purity of the product can be confirmed by standard analytical techniques such as:
Infrared (IR) Spectroscopy: A strong, sharp absorption band around 2100 cm-1 is characteristic of the azide (N₃) functional group.
1H and 13C Nuclear Magnetic Resonance (NMR) Spectroscopy: The NMR spectra will show a shift in the signals corresponding to the carbons and protons at and near the reaction center, consistent with the substitution of bromine with the azide group.
Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the mass of 2-methyl-1-azidooctane.
Troubleshooting and Considerations
Low Yield: If the yield is low, ensure all reagents are dry, as water can decrease the effectiveness of the nucleophile. The reaction time may also need to be extended due to the steric hindrance of the substrate.
Presence of Elimination Product: If the E2 elimination product (2-methyloct-1-ene) is observed, consider lowering the reaction temperature. Using a less basic nucleophile, if applicable for the desired transformation, can also minimize this side reaction.
Incomplete Reaction: Incomplete consumption of the starting material may indicate insufficient heating or reaction time. The purity of the sodium azide should also be verified.
Conclusion
The SN2 reaction of 1-bromo-2-methyloctane, while challenging due to β-carbon branching, can be successfully achieved with careful control of reaction parameters. By selecting a strong, non-basic nucleophile and employing a polar aprotic solvent, the SN2 pathway can be favored over competing elimination reactions. This protocol provides a reliable method for the synthesis of 2-methyl-1-azidooctane, a versatile intermediate for further chemical transformations.
References
BYJU'S. (n.d.). SN2 Reaction Mechanism. Retrieved from [Link]
Chemistry LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction. Retrieved from [Link]
Chemistry LibreTexts. (2020, May 30). 7.7: Stereochemistry of the SN2 Reaction. Retrieved from [Link]
Chemistry LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions. Retrieved from [Link]
Chemistry Steps. (2025, March 2). SN2 Stereochemistry. Retrieved from [Link]
JoVE. (2023, April 30). Video: SN2 Reaction: Stereochemistry. Retrieved from [Link]
Anonymous. (2024, November 6). Exploring the Role of Polar Aprotic Solvents in Enhancing SN2 Reaction Mechanisms. Retrieved from [Link]
Chemistry LibreTexts. (2021, December 15). 7.5: SN1 vs SN2. Retrieved from [Link]
Brainly. (2023, June 2). [FREE] What type of solvent is best for SN2 reactions which employ anionic nucleophiles? A. Polar, protic. Retrieved from [Link]
Organic Chemistry I. (n.d.). 7.2 SN2 Reaction Mechanisms, Energy Diagram and Stereochemistry. Retrieved from [Link]
Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions. Retrieved from [Link]
MSJChem. (2017, October 24). 20.1 Choice of solvent for SN1 and SN2 reactions (HL) [Video]. YouTube. Retrieved from [Link]
Chemistry Steps. (2025, July 27). Polar Protic and Polar Aprotic Solvents. Retrieved from [Link]
Leah4sci. (2020, June 24). 75: The effect of steric hinderance on the SN2 mechanism [Video]. YouTube. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase. Retrieved from [Link]
Chemistry Steps. (2025, November 13). Reactivity of Alkyl Halides in SN2 Reactions. Retrieved from [Link]
WebAssign. (n.d.). SN2 Reactions of Alkyl Halides. Retrieved from [Link]
Quora. (2018, May 21). Why do primary alkyl halides prefer SN2 reaction mechanism for nucleophilic substitution? Retrieved from [Link]
Chemistry Steps. (n.d.). SN2 vs E2. Retrieved from [Link]
Master Organic Chemistry. (2012, July 4). The SN2 Reaction Mechanism. Retrieved from [Link]
SparkNotes. (n.d.). SN2 vs. E2. Retrieved from [Link]
Organic Chemistry Tutoring. (n.d.). SN1 vs SN2 vs E1 vs E2. Retrieved from [Link]
Utah Tech University. (n.d.). Nucleophilic Substitution. Retrieved from [Link]
Chemistry LibreTexts. (2021, December 15). 8.4: Comparison and Competition Between SN1, SN2, E1 and E2. Retrieved from [Link]
CDN. (n.d.). Chapter 7: Alkyl Halides and Nucleophilic Substitution SN2 Reaction Mechanism: Notes. Retrieved from [Link]
The Organic Chemistry Tutor. (2020, April 5). SN2 Competition Experiments, Part 1: Prelab Lecture [Video]. YouTube. Retrieved from [Link]
ACS Publications. (2021, December 21). How Solvation Influences the SN2 versus E2 Competition. Retrieved from [Link]
Chemistry LibreTexts. (2023, January 22). SN2 Substitution Reactions and Alkyl Moiety. Retrieved from [Link]
Anonymous. (n.d.). Synthesis of Amines I. Amine Alkylation by SN2 reaction. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. Retrieved from [Link]
Chemistry LibreTexts. (2025, November 25). 11.3: Characteristics of the SN2 Reaction. Retrieved from [Link]
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Master Organic Chemistry. (2025, June 5). The Gabriel Synthesis. Retrieved from [Link]
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Chemguides. (2020, November 25). Amine Synthesis via SN2 [Video]. YouTube. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Document Type: Technical Application Guide & Experimental Protocol
Executive Summary
Chiral surfactants are indispensable tools in modern analytical chemistry and asymmetric synthesis. By self-assembling into chiral micelles, these amphiphilic molecules provide a stereoselective pseudo-stationary phase for Micellar Electrokinetic Chromatography (MEKC) and act as chiral induction media in organic synthesis. This application note details the mechanistic rationale, robust synthesis protocols, and validation frameworks for generating high-purity chiral surfactants using 1-bromo-2-methyloctane as the primary hydrophobic building block.
Mechanistic Rationale: The Role of the 2-Methyloctyl Scaffold
The stereoselective efficacy of a chiral surfactant depends heavily on the spatial proximity of its stereocenter to the polar headgroup. [1] serves as an optimal precursor because its chiral center (C2) is situated immediately adjacent to the reactive bromide leaving group.
When subjected to nucleophilic substitution, the resulting surfactant retains this stereocenter at the
- or -position relative to the hydrophilic head. During micellization, this architecture forces the chiral environment directly into the Stern layer —the highly structured interfacial region where solute partitioning and chiral recognition predominantly occur[2]. Furthermore, the branched nature of the 2-methyloctyl tail disrupts dense aliphatic packing, leading to unique critical micelle concentration (CMC) profiles and enhanced micellar fluidity compared to linear analogs[3].
Chiral recognition mechanism within the micellar pseudo-stationary phase during MEKC.
The following protocols detail the synthesis of two distinct classes of chiral surfactants. Each step includes built-in validation mechanisms to ensure enantiomeric fidelity and prevent common side reactions (e.g., racemization or over-alkylation).
Protocol A: Synthesis of (2R)-N,N,N-trimethyl-2-methyloctan-1-aminium bromide
This protocol describes the conversion of (R)-1-bromo-2-methyloctane into a quaternary ammonium surfactant, ideal for asymmetric catalysis and anion-exchange applications.
Step 1: Amination (S_N2 Displacement)
Reaction Setup : Dissolve 10.0 mmol of (R)-1-bromo-2-methyloctane in 20 mL of anhydrous ethanol in a round-bottom flask.
Reagent Addition : Add a 5-fold molar excess (50.0 mmol) of dimethylamine (40% aqueous solution). Causality: The large stoichiometric excess of the secondary amine is critical to prevent the newly formed tertiary amine from reacting with unreacted alkyl bromide, which would prematurely form an unwanted symmetrical quaternary salt.
Execution : Reflux the mixture at 70°C for 24 hours under a nitrogen atmosphere.
Validation : Monitor reaction progress via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (8:2) system. The complete disappearance of the non-polar bromide spot (
) confirms reaction completion.
Workup : Evaporate the solvent under reduced pressure, basify the residue with 1M NaOH, and extract with diethyl ether (
mL). Dry the organic layer over anhydrous MgSO and concentrate to yield the tertiary amine intermediate.
Step 2: Quaternization
Alkylation : Dissolve the purified tertiary amine in 15 mL of acetonitrile. Dropwise add 15.0 mmol of methyl bromide at 0°C.
Execution : Stir the solution at room temperature for 12 hours. The quaternary ammonium salt will slowly precipitate out of the solution.
Isolation : Filter the precipitate and wash thoroughly with cold diethyl ether to remove any unreacted amine.
Validation : Confirm the structural integrity via
H-NMR (in DO). The diagnostic downfield shift of the N-methyl protons (3.1 ppm) and the retention of the doublet for the C2-methyl group (0.9 ppm) validate the successful quaternization without tail degradation.
Workflow for synthesizing chiral quaternary ammonium surfactants from 1-bromo-2-methyloctane.
Protocol B: Synthesis of N-(2-methyloctyl)-L-leucine (Amino Acid-Based Surfactant)
Amino acid-based surfactants offer dual chiral centers (one from the tail, one from the headgroup), which significantly enhances diastereomeric interactions during chiral separations[3].
Alkylation : React L-leucine methyl ester hydrochloride (10 mmol) with 1-bromo-2-methyloctane (10 mmol) in DMF (30 mL) using K
CO (25 mmol) as a mild base. Stir at 80°C for 48 hours.
Hydrolysis : Isolate the intermediate ester via aqueous workup, then hydrolyze the ester group using 2M LiOH in THF/H
O (1:1) at room temperature for 4 hours. Causality: Room temperature hydrolysis prevents base-catalyzed racemization at the labile -carbon of the L-leucine moiety.
Acidification & Extraction : Adjust the pH to 3.0 using 1M HCl to precipitate the zwitterionic surfactant. Extract with ethyl acetate and recrystallize from hot ethanol.
Validation : Measure the specific optical rotation
before and after the reaction sequence to ensure complete retention of stereochemical purity at the amino acid core.
Data Presentation & Comparative Analysis
The physicochemical properties of the synthesized surfactants dictate their functional applications. The branched 2-methyloctyl tail generally yields lower surface tension at the CMC compared to linear nonyl-derivatives, providing superior wetting properties.
Table 1: Physicochemical Properties of Synthesized Chiral Surfactants
Note: The slight variance in CMC between the (R) and (S) tail variants of the L-leucine surfactant demonstrates diastereomeric differentiation in self-assembly, a critical factor when designing pseudo-stationary phases for chromatography.
Application Note: Catalytic Cross-Electrophile Coupling of 1-Bromo-2-methyloctane with Aryl Halides
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Experimental Protocol Executive Summary The construction of bonds is a critical node in modern phar...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Document Type: Advanced Methodology & Experimental Protocol
Executive Summary
The construction of
bonds is a critical node in modern pharmaceutical and agrochemical development. 1-Bromo-2-methyloctane is a highly valuable building block, frequently utilized in the synthesis of complex natural products and agrochemical pheromones (e.g., the contact pheromone of Frankliniella occidentalis) 1[1]. However, coupling this specific substrate presents a severe synthetic challenge: its -branched structure (the 2-methyl group) introduces significant steric hindrance, and the adjacent tertiary bond is highly susceptible to -hydride elimination under standard cross-coupling conditions.
This application note details a robust, field-proven Nickel-Catalyzed Cross-Electrophile Coupling (XEC) protocol. By leveraging a radical-polar crossover mechanism, this method bypasses the need for unstable organometallic reagents (like Grignards or organozincs) and successfully couples 1-bromo-2-methyloctane with aryl halides in high yields.
Scientific Rationale & Mechanistic Insights
Traditional cross-coupling methods (e.g., Suzuki, Negishi) require the pre-formation of a carbon nucleophile. For
-branched alkyl halides, forming an organometallic reagent often leads to rapid decomposition or isomerization.
The XEC methodology, pioneered by the Weix group, resolves this by coupling two electrophiles directly under reducing conditions 2[2]. The selectivity of this reaction relies on the differential reactivity of the two halides toward the nickel catalyst:
Preferential Oxidative Addition: The
catalyst selectively undergoes oxidative addition with the aryl halide to form an aryl-Ni(II) intermediate.
Radical Generation: Concurrently, the alkyl bromide is reduced (via single-electron transfer from a
species or the terminal reductant) to form an alkyl radical.
Radical Capture & Elimination: The alkyl radical is captured by the aryl-Ni(II) complex to form a high-valent
intermediate. Crucially, the steric bulk of the carefully selected ligand (dtbbpy) forces an exceptionally fast reductive elimination, which outcompetes the problematic -hydride elimination associated with the 2-methyl branching 3[3].
Figure 1: Radical-polar crossover mechanism for Ni-catalyzed cross-electrophile coupling.
Reaction Optimization & Quantitative Data
To achieve high yields with 1-bromo-2-methyloctane, the reaction conditions must be carefully tuned. Table 1 summarizes the causality behind the specific reagents chosen for this protocol.
Table 1: Optimization of Reaction Conditions for
-Branched Alkyl Bromides
Entry
Catalyst / Ligand
Reductant
Additives
Solvent
Target Yield (%)
Ar-Ar Dimer (%)
1
/ dtbbpy
Zn dust
NaI, Pyridine
DMA
82%
<5%
2
/ dtbbpy
Zn dust
Pyridine (No NaI)
DMA
35%
40%
3
/ dtbbpy
Zn dust
NaI (No Pyridine)
DMA
55%
15%
4
/ bpy
Zn dust
NaI, Pyridine
DMA
48%
10%
5
None
Zn dust
NaI, Pyridine
DMA
0%
0%
Causality of Experimental Choices:
Sodium Iodide (NaI): Unactivated alkyl bromides generate radicals too slowly, leaving the Aryl-Ni(II) intermediate waiting, which leads to aryl-aryl homocoupling (Entry 2). NaI facilitates an in situ Finkelstein exchange, converting the bromide to 1-iodo-2-methyloctane, which rapidly generates the required alkyl radical 4[4].
Pyridine Additive: As Zn dust reduces the nickel catalyst,
salts accumulate. Pyridine acts as a sacrificial ligand to coordinate these zinc salts, preventing them from binding to and deactivating the nickel catalyst (Entry 3).
dtbbpy vs. bpy: The bulky tert-butyl groups on 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) exert steric pressure on the
intermediate, accelerating reductive elimination and preventing -hydride elimination (Entry 4).
Experimental Protocol: Self-Validating System
Figure 2: Step-by-step experimental workflow for cross-electrophile coupling.
Solvent: Anhydrous N,N-Dimethylacetamide (DMA) (0.2 M).
Step-by-Step Methodology
Preparation of the Catalyst Mixture (Glovebox or Schlenk line):
To an oven-dried Schlenk flask equipped with a magnetic stir bar, add
(10 mol%), dtbbpy (10 mol%), anhydrous NaI (30 mol%), and activated Zn dust (2.5 equiv).
Critical Insight: Ensure the NaI is strictly anhydrous. Trace water will quench the alkyl radical, leading to protodehalogenation (yielding 2-methyloctane as a side product).
Solvent and Additive Introduction:
Evacuate and backfill the flask with Argon (3x). Add anhydrous DMA to achieve a 0.2 M concentration with respect to the aryl halide. Add Pyridine (15 mol%) via microsyringe.
Substrate Addition:
Add the aryl bromide (1.0 equiv) and 1-bromo-2-methyloctane (1.5 equiv) directly to the stirring mixture.
Self-Validation Check: Upon addition of the solvent and stirring at room temperature, the solution will initially appear pale green/blue (
state).
Reaction Incubation:
Seal the flask and transfer it to a pre-heated oil bath at 60 °C. Stir vigorously (800+ rpm) for 24 hours.
Self-Validation Check: Within 15–30 minutes of heating, the reaction mixture must transition to a deep, dark red/brown color. This visual cue validates the successful reduction of
to the active catalytic species. If the solution remains green, the Zn dust is oxidized and inactive.
Quench and Workup:
Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and quench by carefully adding 1M aqueous HCl to dissolve the remaining Zn dust and zinc salts. Separate the organic layer, wash with brine (3x to remove DMA), dry over anhydrous
, and concentrate under reduced pressure.
Purification:
Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the target
coupled product.
Troubleshooting & Analytical Validation
High Levels of Aryl-Aryl Dimerization:
Diagnostic: GC-MS shows a dominant peak with a mass corresponding to the Ar-Ar homocoupled product.
Correction: This indicates the alkyl radical is not forming fast enough. Verify the quality of the NaI additive. Alternatively, pre-convert 1-bromo-2-methyloctane to 1-iodo-2-methyloctane prior to the reaction.
Isomerization of the Alkyl Chain:
Diagnostic: NMR analysis shows a mixture of branched and linear coupled products.
Correction:
-hydride elimination is competing with reductive elimination. Ensure you are using the sterically demanding dtbbpy ligand and not a less bulky variant (like standard bipyridine or phenanthroline). Do not exceed 60 °C, as higher temperatures exponentially increase the rate of -hydride elimination.
References
Biswas, S., & Weix, D. J. (2013). Mechanism and Selectivity in Nickel-Catalyzed Cross-Electrophile Coupling of Aryl Halides with Alkyl Halides. Journal of the American Chemical Society.
Salgueiro, D. C., Ehehalt, L. E., Johnson, K. A., & Weix, D. J. (2022). Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)- phenyl)
Weix, D. (2015). Methods and Mechanisms for Cross-Electrophile Coupling of Csp(2) Halides with Alkyl Electrophiles. Accounts of Chemical Research.
Liu, et al. (2024). Asymmetric Synthesis and Biological Activity of Contact Pheromone of Western Flower Thrips, Frankliniella occidentalis. PMC.
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Alkyl Bromide SynthesisSubject: Optimization of 1-Bromo-2-methyloctane Synthesis
Ticket ID: #BR-C9-OPT-001
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]
Executive Summary
The conversion of 2-methyloctan-1-ol to 1-bromo-2-methyloctane presents a specific stereoelectronic challenge:
-branching .[1] The methyl group at the C2 position creates steric hindrance that significantly retards the standard trajectory while simultaneously increasing the risk of skeletal rearrangement to the thermodynamically stable tertiary bromide (2-bromo-2-methyloctane).
This guide provides a troubleshooting framework to maximize yield, minimize rearrangement, and ensure high purity.
Module 1: Critical Mechanism Analysis (The "Why")
Q: Why is my yield low even though this is a primary alcohol?A: While primary alcohols typically react rapidly, your substrate is
Steric Drag: The C2-methyl group hinders the backside attack required for
mechanisms (used by PBr and Appel reagents). This slows the reaction, requiring longer times or higher temperatures.
Rearrangement Risk: If you use acidic conditions (HBr/H
SO) or high heat, the reaction pathway shifts. The protonated alcohol can leave to form a transient primary carbocation, which immediately undergoes a 1,2-hydride shift to form a stable tertiary carbocation. Bromide attack then yields the tertiary impurity (2-bromo-2-methyloctane) , not your target.[1]
Visualizing the Conflict:
The diagram below maps the divergence between the desired Kinetic Pathway (
) and the undesired Thermodynamic Pathway (Rearrangement).
Caption: Figure 1. Mechanistic divergence.[1][2][3][4] Acidic pathways favor rearrangement to the tertiary bromide.
pathways (PBr/Appel) maintain regiochemistry.
Module 2: Reagent Selection & Troubleshooting
Reagent System
Suitability
Risk Profile
Recommendation
HBr (aq) / Hngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
SO
🔴 High Risk
High probability of rearrangement to tertiary bromide due to carbocation character.[1]
Two-step (MsCl then LiBr).[1] Very reliable but lower atom economy.[1]
Backup if PBr fails.
Common Issues & Fixes
Issue 1: Presence of ~15% Tertiary Bromide Impurity
Cause: Acid-catalyzed rearrangement.[1][6] You likely used PBr
without a base, or allowed the temperature to exceed 40°C.
Fix: Add 0.5 - 1.0 eq. of Pyridine to the reaction mixture before adding PBr
. This neutralizes HBr as it forms, keeping the pH neutral and preventing the protonation pathway.
Issue 2: "Stuck" Reaction (Incomplete Conversion)
Cause: The formation of the intermediate hopshite ester (HOPBr
) is fast, but the final bromide displacement is slow due to the beta-methyl steric block.
Fix: Do not reflux. Instead, stir longer (12-18h) at room temperature. If heating is needed, do not exceed 45°C. Ensure anhydrous conditions; water destroys PBr
, halting the reaction.
Issue 3: Heavy Emulsion during Workup
Cause: Long alkyl chain (C8) + phosphorus byproducts.[1]
Fix: Do not shake vigorously. Use a gentle "rocking" motion. Add solid NaCl to saturate the aqueous layer. If the emulsion persists, filter the biphasic mixture through a pad of Celite.
Module 3: Optimized Experimental Protocols
Protocol A: The Modified PBr
Method (Standard Production)
Best for: Gram-scale synthesis where cost is a factor.
Quench: Cool back to 0°C. Add water dropwise (vigorous reaction!).
Workup: Wash organic layer with NaHCO
(sat.[1][6] aq.) x2, then Brine x1.[1] Dry over MgSO.
Purification: Vacuum distillation is preferred. The tertiary impurity boils significantly lower than the primary bromide and can often be removed as a foreshot.
Protocol B: The Appel Reaction (High Purity)
Best for: Medicinal chemistry/small scale where purity > yield.
Storage:
Store over copper wire or silver foil to scavenge free radicals.[1] Keep cold and dark.
References
Smith, M. B., & March, J. (2007).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] (Detailed discussion on
vs Rearrangement in beta-branched systems).
Appel, R. (1975).[1] "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage". Angewandte Chemie International Edition, 14(12), 801-811.[1] Link
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.[1] (Mechanistic foundations of alcohol-to-halide conversions).
Technical Support Center: Optimizing Substitution in β-Branched Primary Alkyl Halides
Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting nucleophilic substitutions on sterically hindered substrates. Working wit...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting nucleophilic substitutions on sterically hindered substrates.
Working with 1-Bromo-2-methyloctane presents a classic kinetic dilemma. While it is a primary alkyl halide, the methyl group at the C2 (β-position) introduces significant steric bulk. This structural feature drastically alters its reactivity profile, often leading to frustratingly high yields of elimination (E2) byproducts when substitution (SN2) is the goal. This guide provides a mechanistic deep-dive, troubleshooting FAQs, and a self-validating protocol to help you suppress elimination and maximize your target yield.
I. Troubleshooting Guide & FAQs
Q1: Why does 1-Bromo-2-methyloctane yield significantly higher amounts of elimination byproducts compared to linear 1-bromooctane?A1: The issue lies in the steric hindrance along the Bürgi-Dunitz trajectory. For an SN2 reaction to occur, the nucleophile must perform a backside attack on the electrophilic α-carbon. The β-branching (the C2 methyl group) in 1-bromo-2-methyloctane physically blocks this approach, significantly raising the activation energy for the SN2 transition state[1]. Because the substitution pathway is kinetically suppressed, the competing E2 elimination pathway—which only requires the abstraction of a highly accessible peripheral β-proton—becomes kinetically dominant, especially in the presence of basic nucleophiles[2].
Q2: How do I select the right nucleophile to minimize E2 elimination?A2: You must decouple nucleophilicity from basicity. Basic nucleophiles (such as alkoxides like NaOMe, or hydroxides) act as Brønsted bases and readily abstract the β-proton, driving the E2 pathway[3]. To minimize elimination, utilize highly polarizable, non-basic nucleophiles such as azide (N₃⁻), cyanide (CN⁻), thiolates (RS⁻), or heavier halides (I⁻)[4]. These species are excellent nucleophiles due to their polarizability but are weak bases, thereby suppressing the E2 transition state.
Q3: What role do solvent and temperature play in this specific competition?A3: Solvent and temperature are your primary thermodynamic and kinetic levers:
Solvent: Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) solvate cations effectively but leave anions relatively unsolvated or "naked." This drastically increases the nucleophilicity of the anion, accelerating the SN2 rate without proportionally increasing its basicity[1].
Temperature: Elimination reactions (E2) produce three molecules from two, meaning they are entropically favored (
). Therefore, higher temperatures disproportionately accelerate E2 over SN2. Keeping the reaction at or below room temperature (20–25 °C) minimizes the entropic driving force for elimination.
Q4: I am required to synthesize an ether and must use an oxygen-based nucleophile (alkoxide). How can I avoid the E2 pathway?A4: If you must use a strongly basic alkoxide, the classical Williamson ether synthesis will likely fail due to overwhelming E2 elimination. Instead, invert the electrophile-nucleophile relationship. Convert 2-methyloctan-1-ol into the alkoxide and react it with a less hindered primary electrophile (e.g., methyl iodide). Alternatively, bypass the alkyl halide entirely by applying a Mitsunobu reaction directly on 2-methyloctan-1-ol.
II. Mechanistic Pathway Logic
The following diagram illustrates the decision matrix and mechanistic divergence when reacting 1-bromo-2-methyloctane with different classes of nucleophiles.
Mechanistic divergence of 1-Bromo-2-methyloctane based on nucleophile basicity.
III. Quantitative Data: Condition Optimization
The table below summarizes the expected product distribution based on varying reaction conditions. Notice how the combination of a weak base and a polar aprotic solvent at ambient temperature effectively shuts down the E2 pathway.
Nucleophile / Base
Solvent
Temperature (°C)
Est. SN2 (Substitution)
Est. E2 (Elimination)
NaOMe (Strong Base)
MeOH (Protic)
65 (Reflux)
< 20%
> 80%
NaOMe (Strong Base)
DMF (Aprotic)
25
~ 40%
~ 60%
NaCN (Weak Base)
DMSO (Aprotic)
40
~ 90%
~ 10%
NaN₃ (Weak Base)
DMF (Aprotic)
25
> 95%
< 5%
IV. Self-Validating Protocol: Optimized SN2 Substitution
To ensure reproducibility and trust in your synthesis, this protocol utilizes sodium azide (NaN₃) to form 1-azido-2-methyloctane. It is designed as a self-validating system , incorporating an analytical checkpoint to confirm the suppression of elimination before proceeding to the final workup.
Step-by-step optimized workflow for maximizing SN2 substitution.
Step-by-Step Methodology
Substrate Preparation: Dry 1-bromo-2-methyloctane over activated 4Å molecular sieves for 12 hours prior to use.
Causality: Trace water acts as a competing nucleophile (forming alcohols) and can hydrolyze the solvent, complicating the kinetic profile.
Solvent Selection: Dissolve the dried substrate in anhydrous DMF to achieve a 0.2 M concentration.
Causality: DMF leaves the azide anion unsolvated, maximizing its nucleophilicity to overcome the steric barrier of the β-methyl group.
Nucleophile Addition: Add 1.5 equivalents of sodium azide (NaN₃) in one portion.
Causality: The stoichiometric excess ensures pseudo-first-order kinetics, keeping the SN2 rate high throughout the reaction lifecycle.
Temperature Control: Stir the reaction strictly at 20–25 °C under an inert atmosphere (N₂ or Ar). Do not apply heat.
Causality: Ambient temperature restricts the entropic driving force required for the E2 elimination transition state.
Validation Checkpoint (Self-Validation): At the 4-hour mark, pull a 50 µL aliquot. Quench it in 0.5 mL of water and extract with 0.5 mL of hexanes. Analyze the organic layer via GC-MS or ¹H NMR.
Validation Criteria: You must verify the absence of terminal alkene proton signals (multiplets around 4.7–5.8 ppm in NMR) or a low-boiling alkene peak in GC-MS. If alkene formation is <5%, the system is validated, and the substitution is proceeding correctly.
Workup: Once starting material is consumed, quench the bulk reaction by pouring it into ice water (3x the reaction volume) to dissolve DMF and inorganic salts. Extract 3x with diethyl ether, wash the combined organics with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.
V. References[4] Title: Deciding SN1/SN2/E1/E2 (1) - The Substrate
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: #PUR-BR-C9-001
Subject: Removal of unreacted 2-methyl-1-octanol from 1-bromo-2-methyloctane
Status: Open
Assigned Specialist: Senior Application Scientist
Problem Diagnosis: Why Simple Distillation Fails
User inquiries often start with: "I distilled my product, but NMR still shows an alcohol peak."
The core issue is the Boiling Point Proximity . The substitution of a hydroxyl group (-OH) with a bromine atom (-Br) increases molecular weight significantly, but the loss of hydrogen bonding lowers the boiling point relative to mass. These two factors often cancel each other out, resulting in overlapping boiling points (azeotropic behavior is also possible).
Compound
Molecular Weight ( g/mol )
Boiling Point (Est. @ 760 mmHg)
Polarity
2-methyl-1-octanol (Impurity)
144.25
~198 - 202°C
High (H-bonding)
1-Bromo-2-methyloctane (Target)
207.15
~200 - 205°C
Low (Lipophilic)
Technical Insight: Because the
is likely , standard fractional distillation requires a column with an impractical number of theoretical plates. Therefore, chemical separation based on polarity and basicity is required before final distillation.
Primary Solution: The "Cold Acid" Wash (Standard Protocol)
This is the industry-standard method for purifying primary alkyl halides (Vogel, 1978). It utilizes the fact that alcohols act as Lewis bases and can be protonated by strong acids to form alkyl oxonium ions or alkyl hydrogen sulfates, which are soluble in the acid layer. The alkyl halide remains inert and stays in the organic layer.
The Mechanism
The unreacted alcohol partitions into the cold concentrated sulfuric acid phase:
Step-by-Step Protocol
Safety Warning: This procedure involves concentrated
. Wear full PPE. The reaction is exothermic.
Preparation: Cool your crude reaction mixture (organic layer) to 0–5°C in an ice bath.
First Wash (Acid):
Add cold concentrated sulfuric acid (
) to the separatory funnel. Use approximately 0.5 mL of acid per gram of crude product.
Critical Step: Shake gently but thoroughly. Vent frequently. The alcohol will protonate and migrate to the heavy bottom acid layer.
Observation: The acid layer may turn yellow or brown (charring of trace impurities). This is normal.
Separation: Allow layers to settle completely. The alkyl bromide (density ~1.1 g/mL) will likely be the top layer initially, but concentrated sulfuric acid (density 1.84 g/mL) is much heavier.
Check: The bottom layer is the acid/waste. Drain it carefully.
Second Wash (Acid - Optional): If the first acid wash was very dark, repeat step 2 with fresh cold acid until the acid layer remains relatively colorless.
Quench & Neutralize:
Wash the organic layer with ice-cold water (to remove bulk acid).
Wash with 10% Sodium Bicarbonate (
) or Sodium Carbonate solution. Caution: CO2 evolution will occur. Vent immediately. Continue until bubbling ceases.
Drying: Wash with saturated brine, separate, and dry the organic layer over anhydrous Calcium Chloride (
). is preferred over here because it can also coordinate with and remove trace residual alcohols.
Final Isolation: Filter and distill the dry liquid.
Workflow Visualization
Figure 1: Partitioning logic during the sulfuric acid wash. The alcohol is chemically modified to become acid-soluble.
Secondary Solution: Chromatography (High Purity)
If the acid wash is insufficient (e.g., for pharmaceutical grade requirements) or if you fear elimination side reactions, Flash Column Chromatography is the definitive purification method.
Stationary Phase: Silica Gel (Standard 230-400 mesh).
Mobile Phase: 100% Hexanes (or Pentane).
Rationale: Alkyl halides are extremely non-polar (
in hexanes). Alcohols are polar and will stick to the baseline () in pure hydrocarbons.
Protocol:
Load the crude oil onto a silica plug or column.
Elute with 100% Hexanes.
The 1-bromo-2-methyloctane will elute in the first few fractions.
The unreacted alcohol will remain on the column (unless flushed with Ethyl Acetate).
Troubleshooting & FAQs
Q1: I used sulfuric acid, but my product turned black/tarry. What happened?
A: The acid was likely too warm, or the exposure time was too long.
Cause: Elimination reaction.[1][2] 1-bromo-2-methyloctane has a beta-hydrogen. Hot acid can catalyze the elimination of HBr to form alkenes (isomers of methyl octene), which then polymerize or char in acid.
Fix: Ensure the acid and the mixture are at 0°C . Do not leave them in contact longer than necessary for the separation.
Q2: Can I use simple distillation if I use a vacuum?
A: Generally, no .
Vacuum reduces the boiling point of both components but rarely improves the separation factor (
) significantly for this specific pair. You will likely distill a mixture (azeotrope). You must remove the alcohol chemically (Acid Wash) or physically (Silica) before distillation.
Q3: Why use Calcium Chloride (
) instead of Magnesium Sulfate (
)?
A:
is a "chemical sponge" for alcohols. It forms complexes with oxygenated compounds (alcohols, amines). In this specific synthesis, using granular acts as a final polishing step to scavenge trace 2-methyl-1-octanol that might have survived the wash.
Q4: I have an emulsion during the aqueous wash.
A: The density of 1-bromo-2-methyloctane (~1.1 g/mL) is close to that of water/brine (1.0–1.2 g/mL).
Fix: Add more Dichloromethane (DCM) to the organic layer to make it significantly heavier than water, OR add solid NaCl to the water layer to make it heavier than the organic layer. This forces a density differential.
References
Vogel, A. I. (1978).[3][4][5] Vogel's Textbook of Practical Organic Chemistry (4th ed.).[3][4] Longman.[3][4][6] (See Section on Alkyl Bromides/Purification).
Organic Syntheses. Preparation of Alkyl Bromides using HBr/H2SO4. Coll. Vol. 1, p.25 (1941); Vol. 1, p.29 (1921). (Standard procedure for primary bromide purification).
PubChem. 1-Bromo-2-methyloctane Compound Summary. National Center for Biotechnology Information.
Furniss, B. S., et al. (1989). Purification of Alkyl Halides. In Vogel's Textbook of Practical Organic Chemistry (5th ed., pp. 555-559). Longman Scientific & Technical.
Technical Support Center: Troubleshooting Low Reactivity of 1-Bromo-2-methyloctane in SN2 Reactions
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses a common challenge in synthetic chemistry: the unexpectedly low reactivity of 1-br...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses a common challenge in synthetic chemistry: the unexpectedly low reactivity of 1-bromo-2-methyloctane in bimolecular nucleophilic substitution (SN2) reactions. While classified as a primary alkyl halide, its unique structure presents significant kinetic barriers. This guide provides in-depth analysis, systematic troubleshooting protocols, and advanced strategies to overcome this reactivity issue.
Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem
This section addresses the fundamental principles governing the reactivity of 1-bromo-2-methyloctane.
Q1: I expected 1-bromo-2-methyloctane to be highly reactive in an SN2 reaction because it's a primary alkyl halide. Why am I seeing low to no product formation?
This is a frequent and insightful observation. The classification of an alkyl halide as primary, secondary, or tertiary is a crucial first step, but reactivity in SN2 reactions is profoundly affected by steric hindrance near the reaction center.[1][2] 1-Bromo-2-methyloctane possesses a methyl group on the carbon adjacent to the electrophilic carbon (the β-carbon). This structural feature, known as β-branching, creates significant steric bulk that physically obstructs the required backside attack of the nucleophile.[3][4] This hindrance increases the activation energy of the reaction, leading to a dramatically slower rate than a comparable unbranched primary halide like 1-bromooctane.[5][6]
Q2: Can you elaborate on how this "β-branching" sterically hinders the SN2 transition state?
The SN2 reaction proceeds via a concerted mechanism where the nucleophile attacks the electrophilic carbon from the side opposite the leaving group (a "backside attack").[2] This leads to a trigonal bipyramidal transition state where five groups are momentarily associated with the central carbon.[7] The methyl group on the β-carbon of 1-bromo-2-methyloctane, while not directly attached to the reaction center, effectively crowds the space required for the nucleophile to approach. This steric clash destabilizes the transition state, making it energetically less favorable and, therefore, harder to achieve.
Caption: Steric hindrance from β-branching in 1-bromo-2-methyloctane.
Q3: Is it possible that I am observing a competing elimination (E2) reaction instead?
Yes, this is a critical consideration. Bimolecular elimination (E2) and SN2 reactions are often in competition.[8][9] Steric hindrance that slows the SN2 pathway can make the E2 pathway more favorable, especially if the nucleophile used is also a strong base.[10][11] Instead of attacking the sterically shielded carbon, a strong base may abstract a proton from a neighboring carbon, leading to the formation of an alkene (e.g., 2-methyloct-1-ene). This is particularly prevalent with bulky bases and at higher temperatures.[10][12]
Part 2: Systematic Troubleshooting Guide
Follow this guide to diagnose and resolve issues with your reaction. Each section details a potential problem, its underlying cause, and actionable solutions with detailed protocols.
Issue #1: Suboptimal Solvent Selection
Symptom: The reaction shows very little or no conversion, even after an extended period and with a strong nucleophile.
In-Depth Analysis: The choice of solvent is paramount for SN2 reactions.[1] Polar protic solvents (e.g., water, methanol, ethanol) have O-H or N-H bonds and can form a "cage" around the nucleophile through hydrogen bonding.[3][13] This solvation shell stabilizes the nucleophile, blunting its reactivity and drastically slowing the SN2 rate.[14] In contrast, polar aprotic solvents (e.g., DMSO, DMF, acetone) can dissolve ionic reagents but do not engage in hydrogen bonding with the nucleophile, leaving it "naked" and highly reactive.[15][16][17] This effect is crucial for overcoming the high activation barrier of a sterically hindered substrate.
Proposed Solution: Transition to a high-purity, anhydrous polar aprotic solvent.
Solvent
Abbreviation
Dielectric Constant (ε)
Boiling Point (°C)
Key Considerations
Dimethyl Sulfoxide
DMSO
47
189
Excellent solvating power for a wide range of nucleophiles. Can be difficult to remove. Must be anhydrous.
N,N-Dimethylformamide
DMF
37
153
High boiling point, good general-purpose solvent for SN2. Must be anhydrous.
Acetonitrile
ACN, MeCN
36
82
Lower boiling point, easier to remove post-reaction. Good for many common nucleophiles.[17]
Acetone
—
21
56
Lower boiling point and less polar, but effective and easy to remove. Can undergo self-condensation with strong bases.
Preparation: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous grade solvents.
Setup: In parallel, set up four small-scale reactions (e.g., 0.1 mmol of 1-bromo-2-methyloctane) in separate vials equipped with stir bars.
Solvent Addition: To each vial, add an equal volume (e.g., 1.0 mL) of a different anhydrous polar aprotic solvent: DMSO, DMF, Acetonitrile, and your original solvent as a control.
Reagent Addition: Add your nucleophile (e.g., 1.2 equivalents) to each vial.
Execution: Stir all reactions at a consistent, moderate temperature (e.g., 50 °C).
Monitoring: Monitor the progress of each reaction at set time intervals (e.g., 2, 6, 12, and 24 hours) using an appropriate analytical technique (TLC, GC-MS, or LC-MS).
Analysis: Compare the conversion rates to identify the optimal solvent for your specific nucleophile-substrate combination.
Issue #2: Inadequate Nucleophile Potency or Excessive Bulk
Symptom: The reaction proceeds, but is sluggish even in an optimal polar aprotic solvent.
In-Depth Analysis: For a sterically hindered substrate, a powerful nucleophile is essential. Nucleophilicity is a kinetic property that describes how quickly a nucleophile attacks an electrophile.[18] It is often related to, but distinct from, basicity (a thermodynamic property).[19][20] For this substrate, an ideal nucleophile should be highly reactive (often anionic) but not excessively bulky, as a large nucleophile will compound the steric problem.[21][22]
Proposed Solution: Employ a stronger and/or less sterically demanding nucleophile.
Good nucleophile and excellent leaving group (useful for Finkelstein reactions).
Hydroxide
HO⁻
Fair/Good
Moderate
Strong base, high potential for competing E2 reaction.[12]
Acetate
CH₃COO⁻
Fair
Moderate
Weaker nucleophile.
t-Butoxide
(CH₃)₃CO⁻
Poor (SN2)
Very Slow
A strong, sterically hindered base that will almost exclusively promote E2 elimination.[10]
Preparation: Use oven-dried glassware under an inert atmosphere.
Setup: In parallel, set up several small-scale reactions (0.1 mmol of substrate) in your optimal solvent identified in Protocol 1.1.
Nucleophile Addition: To each vial, add a different nucleophile (1.2 equivalents). Consider candidates like sodium azide (NaN₃), sodium cyanide (NaCN), or sodium thiophenoxide (PhSNa).
Execution & Monitoring: Run the reactions at a consistent temperature and monitor conversion over time as described in Protocol 1.1.
Analysis: Identify the nucleophile that provides the best balance of reaction rate and yield, with minimal byproduct formation.
Issue #3: Dominance of the Competing E2 Elimination Pathway
Symptom: Analytical data (e.g., GC-MS, ¹H NMR) shows the formation of one or more alkene isomers (e.g., 2-methyloct-1-ene) as the major product(s), with little of the desired SN2 product.
In-Depth Analysis: The structural features of 1-bromo-2-methyloctane (steric hindrance at the α-carbon) and the reaction conditions can favor the E2 pathway. A reagent that is a strong base will preferentially abstract a β-hydrogen rather than attack the hindered α-carbon.[11][12] Higher reaction temperatures also disproportionately accelerate elimination reactions over substitution.
Proposed Solution: Modify conditions to disfavor the E2 mechanism. This involves selecting a nucleophile with a high nucleophilicity-to-basicity ratio and maintaining the lowest possible reaction temperature.
Caption: Competing SN2 and E2 pathways for 1-bromo-2-methyloctane.
Setup: Using the best solvent/nucleophile combination identified previously, set up three parallel reactions.
Temperature Control: Run the reactions at three different temperatures: room temperature (or the lowest practical temperature), a moderate temperature (e.g., 40 °C), and a higher temperature (e.g., 60 °C).
Monitoring: Allow the reactions to proceed for a fixed, extended period (e.g., 24 hours).
Analysis: Analyze the product mixture of each reaction by GC or ¹H NMR to determine the ratio of the desired SN2 product to the E2 byproduct.
Part 3: Advanced Strategies and Workflow Summary
If the above troubleshooting steps fail to yield satisfactory results, consider the Finkelstein reaction. By reacting 1-bromo-2-methyloctane with a large excess of sodium iodide (NaI) in acetone, you can convert the alkyl bromide to the corresponding alkyl iodide. Iodide is a much better leaving group than bromide, and this new substrate may react more readily with your desired nucleophile in a subsequent step.
Troubleshooting Workflow
Caption: Logical workflow for troubleshooting SN2 reactions of this substrate.
References
Hamlin, T. A., et al. (2018). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. ChemistryOpen, 7(3), 205-215. [Link]
LibreTexts Chemistry. (2021). 4.5: Factors affecting the SN2 Reaction. [Link]
Weldegirma, S. (2021). 8.3. Factors affecting rate of nucleophilic substitution reactions. Organic Chemistry 1: An open textbook. [Link]
Lendinez, E. R., et al. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? The Journal of Physical Chemistry A, 126(10), 1675-1683. [Link]
KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2. Organic Chemistry I. [Link]
Fiveable. (2025). Characteristics of the SN2 Reaction. AP Chemistry. [Link]
Chemistry Steps. (2025). Polar Protic and Polar Aprotic Solvents. [Link]
ACS Publications. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? The Journal of Physical Chemistry A. [Link]
askIITians. (2025). What factors affect the SN2 reaction rate? [Link]
OpenOChem Learn. (n.d.). SN2 Effect of Solvent. [Link]
Oreate AI Blog. (2026). Why Polar Aprotic Solvents Are the Best Friends of SN2 Reactions. [Link]
Chemistry Steps. (2025). Steric Hindrance in SN2 and SN1 Reactions. [Link]
Online Chemistry Tuitions. (2021). SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [Link]
StudyOrgo.com. (n.d.). Nucleophilicity vs Basicity. [Link]
Baylor Tutoring Center. (2022). Nucleophilicity v Basicity. YouTube. [Link]
Chemistry Stack Exchange. (2025). SN2 vs E2 mechanism confusion. [Link]
LibreTexts Chemistry. (2021). 8.4: Comparison and Competition Between SN1, SN2, E1 and E2. [Link]
Liu, Y., et al. (2013). Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase. The Journal of Physical Chemistry A, 117(8), 1791-1797. [Link]
LibreTexts Chemistry. (2019). 10.4: Effect of sterics on Sn2 reactions. [Link]
Chemistry Hall. (2019). SN1 vs SN2 Reactions: What Is Steric Hindrance? [Link]
Master Organic Chemistry. (2012). Nucleophilicity vs. Basicity. [Link]
The Organic Chemistry Tutor. (2016). Basicity vs Nucleophilicity - Steric Hindrance. YouTube. [Link]
LibreTexts Chemistry. (2024). 11.3: Characteristics of the SN2 Reaction. [Link]
Shaalaa.com. (2023). Arrange the following compounds in increasing order of reactivity towards SN2 reaction. 2-Bromopentane, 1-Bromopentane, 2-Bromo-2-methylbutane. [Link]
preventing rearrangement of the carbon skeleton during bromination of 2-methyloctanol
A Guide to Preventing Carbon Skeleton Rearrangement Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the bromina...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide to Preventing Carbon Skeleton Rearrangement
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the bromination of secondary alcohols, specifically the prevention of carbocation-driven skeletal rearrangements. Here, we address common issues in a direct question-and-answer format, providing not just protocols, but the mechanistic reasoning behind them to ensure robust and reproducible outcomes in your synthesis.
Q1: I attempted to brominate 2-methyloctanol using concentrated HBr and heat, but my NMR and GC-MS analysis shows a mixture of products, including what appears to be 3-bromo-2-methyloctane. What happened?
A1: This is a classic and expected outcome when using strong hydrohalic acids like HBr with secondary alcohols. The reaction proceeds through a substitution pathway known as the SN1 (Substitution Nucleophilic Unimolecular) mechanism, which is prone to carbocation rearrangements.[1][2][3]
The Mechanism of Rearrangement:
Protonation: The hydroxyl group of your 2-methyloctanol is protonated by HBr, converting it into an excellent leaving group (water).
Carbocation Formation: The protonated alcohol dissociates, leaving behind a secondary (2°) carbocation at the C2 position. This is the rate-determining step of the SN1 reaction.[4][5]
Hydride Shift: This 2° carbocation is unstable and can rearrange to form a more stable carbocation. In the case of 2-methyloctanol, a "1,2-hydride shift" can occur, where a hydrogen atom from the adjacent carbon (C3) moves with its pair of electrons to the positively charged C2. This results in a new, isomeric 2° carbocation at the C3 position.[6][7][8][9] While both are secondary carbocations, an equilibrium is established, leading to a mixture.
Nucleophilic Attack: The bromide ion (Br⁻) can then attack either the original (unrearranged) carbocation at C2 or the rearranged carbocation at C3, resulting in a mixture of 2-bromo-2-methyloctane and 3-bromo-2-methyloctane.
This process is visualized in the mechanistic diagram below.
Q2: What is the core strategy to synthesize 2-bromo-2-methyloctane cleanly, without any rearranged byproducts?
A2: The fundamental solution is to employ a reaction that completely avoids the formation of a carbocation intermediate. This is achieved by using reagents that facilitate an SN2 (Substitution Nucleophilic Bimolecular) mechanism.[10][11]
In an SN2 reaction, the bond-making (nucleophile attack) and bond-breaking (leaving group departure) occur in a single, concerted step.[5] The nucleophile (Br⁻) attacks the carbon atom from the side opposite to the leaving group (a "backside attack"). This mechanism is not susceptible to rearrangement because a discrete, positively charged carbocation intermediate is never formed.
The strategy involves two steps, which are often part of a single procedural workflow:
Activate the Alcohol: Convert the poor hydroxyl (-OH) leaving group into a good leaving group in situ.
Displacement: Introduce a bromide ion that displaces this newly formed leaving group via an SN2 pathway.
Q3: Which specific reagents and conditions are recommended for a rearrangement-free bromination of a secondary alcohol like 2-methyloctanol?
A3: Two highly reliable methods that proceed via an SN2 mechanism are the use of Phosphorus Tribromide (PBr₃) and the Appel Reaction (Triphenylphosphine/Carbon Tetrabromide) . Both are well-established for converting primary and secondary alcohols to their corresponding bromides with high fidelity and inversion of stereochemistry.[12][13][14][15]
Reagent System
Mechanism
Key Advantages
Key Considerations
Phosphorus Tribromide (PBr₃)
SN2
High yields, avoids carbocations, byproduct (H₃PO₃) is water-soluble and easily removed.[12][14]
Reagent is moisture-sensitive and corrosive. Can generate HBr, which may require a non-nucleophilic base (like pyridine) to be scavenged.[12][16]
Appel Reaction (PPh₃/CBr₄)
SN2
Extremely mild, neutral conditions. High yields. Effective for sensitive substrates.[13][17][18]
Generates triphenylphosphine oxide (Ph₃P=O) as a byproduct, which often requires column chromatography for complete removal. CBr₄ is toxic.[13][19]
NBS / PPh₃
SN2
A common and effective alternative to CBr₄ in an Appel-type reaction.[20][21]
Also produces Ph₃P=O. Requires careful control of stoichiometry.
Q4: Can you provide a detailed, field-tested protocol for the bromination of 2-methyloctanol using Phosphorus Tribromide (PBr₃)?
A4: Certainly. This protocol is optimized to favor the SN2 pathway and minimize side reactions.
Workflow for PBr₃ Bromination
Figure 2. Experimental workflow for PBr₃ bromination.
Protocol: Bromination with PBr₃
Safety First: Work in a well-ventilated fume hood. PBr₃ is corrosive and reacts violently with water. Wear appropriate PPE, including safety goggles, a lab coat, and acid-resistant gloves.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
Preparation:
Ensure all glassware is oven-dried or flame-dried to remove any trace moisture.
In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (N₂ or Argon), dissolve 2-methyloctanol (1.0 eq) in anhydrous diethyl ether (approx. 5-10 mL per gram of alcohol).
If using, add pyridine (approx. 1.2 eq) to the alcohol solution. This will neutralize the HBr byproduct and prevent potential elimination side reactions.[12]
Cool the flask to 0 °C in an ice-water bath.
Reagent Addition:
Add PBr₃ (0.35-0.40 eq) to the dropping funnel. One mole of PBr₃ can theoretically react with three moles of alcohol, but using a slight excess ensures full conversion.[12]
Add the PBr₃ dropwise to the stirred alcohol solution over 15-30 minutes, ensuring the internal temperature does not rise above 5-10 °C.
Reaction:
After the addition is complete, allow the reaction mixture to slowly warm to room temperature.
Stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting alcohol is consumed.
Work-up:
Cool the reaction mixture back down to 0 °C.
Slowly and carefully quench the reaction by adding it to a beaker of crushed ice.
Pour the mixture into a separatory funnel and add cold, saturated NaHCO₃ solution portion-wise to neutralize any remaining acid. Caution: CO₂ gas will evolve. Vent the funnel frequently.
Separate the organic layer. Extract the aqueous layer twice more with diethyl ether.
Combine all organic layers and wash sequentially with water and then brine.
Isolation and Purification:
Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄.
Filter off the drying agent and concentrate the solvent using a rotary evaporator.
The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 2-bromo-2-methyloctane.
Q5: How does the PBr₃ mechanism prevent rearrangement?
A5: The PBr₃ reaction avoids a free carbocation by first converting the alcohol's hydroxyl group into an excellent leaving group, an alkoxy-dibromophosphite. The bromide ion then displaces this group in a concerted SN2 fashion.
Figure 3. SN2 mechanism for the reaction of an alcohol with PBr₃.
As shown in Figure 3, the oxygen of the alcohol first attacks the electrophilic phosphorus atom, displacing a bromide ion. This creates the bulky –OPBr₂ group, which is an excellent leaving group. A bromide ion (generated in the first step) then performs a backside attack on the carbon, displacing the leaving group to form the final product. At no point is a carbocation formed, thus preventing any possibility of a hydride or alkyl shift.[12][14][16]
Q6: How can I be certain that my purified product is indeed 2-bromo-2-methyloctane and not a rearranged isomer?
A6: Confirmation of the product's structure and purity is critical. A combination of spectroscopic techniques is recommended:
¹H NMR Spectroscopy: The proton spectrum of the desired product, 2-bromo-2-methyloctane, will have a distinct set of signals. The key diagnostic signal would be the absence of a proton on the bromine-bearing carbon (C2). You would expect to see the methyl group at C2 as a singlet, and complex multiplets for the rest of the alkyl chain. In contrast, the rearranged isomer, 3-bromo-2-methyloctane, would show a distinct proton (a multiplet) at the C3 position, coupled to adjacent protons.
¹³C NMR Spectroscopy: This is often more definitive. Each carbon atom in the molecule will give a distinct signal. The chemical shift of the carbon bonded to the bromine (C-Br) is highly informative. For 2-bromo-2-methyloctane, this signal will be significantly downfield. You can compare the observed spectrum to a predicted spectrum to confirm connectivity. The presence of extra signals would indicate an isomeric mixture.
GC-MS (Gas Chromatography-Mass Spectrometry): This is an excellent technique for detecting isomeric impurities.[22] The unrearranged and rearranged products will likely have different retention times on the GC column, appearing as separate peaks. The mass spectrum of each peak can then be analyzed to confirm that they are isomers (same molecular weight) and compared to library data if available. A single peak in the GC chromatogram is strong evidence of a pure product.
By employing SN2-favoring conditions and confirming the outcome with these analytical methods, you can confidently synthesize your target alkyl bromide without skeletal rearrangement.
References
Appel reaction to Bromide/Chloride/Iodide. Organic Synthesis. [Link]
Alkyl bromide synthesis by bromination or substitution. Organic Chemistry Portal. [Link]
Comparing The SN1 vs Sn2 Reactions. Master Organic Chemistry. [Link]
Preparing Alkyl Halides from Alcohols. Chemistry LibreTexts. [Link]
Conversion of alcohols into alkyl bromides. ResearchGate. [Link]
Alcohols to Alkyl Bromides, Part 1: Hydrogen Bromide. YouTube. [Link]
Facile Conversion of Alcohols into Their Bromides and Iodides by N-Bromo and N-Iodosaccharins/Triphenylphosphine under Neutral Conditions. ResearchGate. [Link]
Triphenylphosphine–N- Bromosuccinimide. Encyclopedia of Reagents for Organic Synthesis. [Link]
Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions. PMC. [Link]
Rearrangement Reactions with Practice Problems. Chemistry Steps. [Link]
Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. Chemistry LibreTexts. [Link]
N-Bromosuccinimide (NBS). Common Organic Chemistry. [Link]
3 Factors That Stabilize Carbocations. Master Organic Chemistry. [Link]
Rearrangements in Alkene Addition Reactions. Chemistry Steps. [Link]
Discovery-Based Bromination of Alcohols: An Organic Chemistry Experiment Supporting Spectroscopic Analysis and Mechanistic Reasoning. NSF Public Access Repository. [Link]
#22 Alcohol activation with and without carbocation rearrangements. YouTube. [Link]
storage conditions to prevent hydrolysis of 1-Bromo-2-methyloctane
Technical Support Center: 1-Bromo-2-methyloctane Guide: Preventing, Identifying, and Troubleshooting Hydrolysis Welcome to the technical support guide for 1-Bromo-2-methyloctane. This document provides in-depth guidance...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 1-Bromo-2-methyloctane
Guide: Preventing, Identifying, and Troubleshooting Hydrolysis
Welcome to the technical support guide for 1-Bromo-2-methyloctane. This document provides in-depth guidance for researchers, scientists, and drug development professionals on the critical aspects of storing and handling this reagent to prevent degradation via hydrolysis. As a secondary alkyl halide, 1-Bromo-2-methyloctane occupies a sensitive position in the spectrum of nucleophilic substitution reactivity, making proper storage paramount for experimental success and reproducibility.
Part 1: Frequently Asked Questions (FAQs) - The Chemistry of Degradation
This section addresses the fundamental principles governing the stability of 1-Bromo-2-methyloctane.
Q1: What is hydrolysis, and why is 1-Bromo-2-methyloctane particularly susceptible?
A: Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition of a water molecule.[1] For 1-Bromo-2-methyloctane, this process involves the substitution of the bromine atom with a hydroxyl (-OH) group from water, yielding 2-methyloctan-1-ol as the primary degradation product.
The susceptibility of 1-Bromo-2-methyloctane stems from its structure as a secondary alkyl halide. This structure allows it to undergo nucleophilic substitution through two potential mechanisms: S_N1 (unimolecular) and S_N2 (bimolecular).[2][3]
S_N1 Pathway: This two-step mechanism is favored in the presence of polar protic solvents like water.[2][4] It begins with the slow, rate-determining departure of the bromide ion to form a relatively stable secondary carbocation intermediate. Water, though a weak nucleophile, can then rapidly attack this carbocation to form the alcohol.[5][6] This is the most common pathway for slow degradation during storage if moisture is present.
S_N2 Pathway: This is a single-step reaction where a nucleophile attacks the carbon atom at the same time the bromide ion leaves.[2][6] While less likely with a weak nucleophile like water, it can be accelerated by stronger nucleophiles like hydroxide ions, which would be present under basic (alkaline) conditions.[7]
The dual reactivity means that even trace amounts of water can initiate degradation over time.
Q2: What are the primary degradation products I should be aware of?
A: The main product of hydrolysis is 2-methyloctan-1-ol . However, under certain conditions, particularly at elevated temperatures or in the presence of a base, a competing reaction called elimination can occur, leading to the formation of alkenes, primarily 2-methyloct-1-ene .[1][8] The presence of these impurities can significantly impact the outcome of your experiments.
Q3: What are the key environmental factors that accelerate the hydrolysis of 1-Bromo-2-methyloctane?
A: Several factors can increase the rate of degradation. These are summarized in the table below.
Factor
Impact on Hydrolysis
Causality (The "Why")
Moisture
High Impact
Water is a direct reactant (nucleophile) in the hydrolysis reaction. Its presence is the primary prerequisite for degradation.[2][5]
Temperature
High Impact
Higher temperatures increase the kinetic energy of molecules, accelerating the rate of both substitution (S_N1/S_N2) and elimination reactions.[8][9]
pH
Medium Impact
Basic conditions (pH > 7) introduce hydroxide ions (OH⁻), which are much stronger nucleophiles than water, significantly speeding up substitution and favoring elimination.[2][7] Acidic conditions (pH < 7) can catalyze the S_N1 pathway by helping to stabilize the leaving bromide ion.[1]
Light
Low Impact
While less critical than moisture or temperature, prolonged exposure to UV light can potentially generate free radicals, initiating alternative degradation pathways.
Part 2: Recommended Storage and Handling Protocols
Adherence to these protocols is critical for preserving the integrity of 1-Bromo-2-methyloctane.
Recommended Storage Conditions
Parameter
Recommendation
Rationale
Temperature
2–8 °C (Refrigerated)
Reduces the rate of chemical reactions, providing the most effective means of long-term preservation.
Atmosphere
Inert Gas (Argon or Nitrogen)
Displaces air and, most importantly, ambient moisture from the container's headspace, directly preventing contact with water.
Container
Amber Glass Bottle with PTFE-lined Cap
Amber glass protects from potential light-induced degradation. A Polytetrafluoroethylene (PTFE) liner provides a superior moisture barrier and chemical resistance compared to other cap liners.
Location
Dry, Well-Ventilated, Flammable-rated Cabinet
Store in a designated chemical storage area away from incompatible materials, especially strong bases and oxidizing agents.[10][11] The container must be kept tightly closed.[12]
Handling Best Practices
Equilibration: Before opening, allow the refrigerated bottle to warm to ambient temperature. This prevents condensation of atmospheric moisture onto the cold inner surfaces of the container.
Inert Atmosphere Dispensing: Whenever possible, handle the reagent under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).
Use Dry Equipment: Always use oven-dried glassware and dry, clean syringes or cannulas for transferring the liquid.
Minimize Exposure: Work efficiently to minimize the time the container is open to the atmosphere. After dispensing, flush the headspace with inert gas before tightly resealing the cap.
Part 3: Troubleshooting Guide
This guide provides a logical framework for diagnosing and resolving issues related to the potential degradation of 1-Bromo-2-methyloctane.
Scenario 1: Inconsistent or Low Reaction Yields
Symptom: Your reaction is proceeding with a lower-than-expected yield, or the yield varies significantly between batches.
Possible Cause: Your 1-Bromo-2-methyloctane starting material may have partially hydrolyzed, reducing the concentration of the active reagent.
Troubleshooting Protocol: Quality Control via Silver Nitrate Test
This protocol provides a rapid, qualitative assessment of halide ion presence, which is a direct indicator of hydrolysis.[13]
Materials:
Two small, dry test tubes
1-Bromo-2-methyloctane (your stock)
Ethanol (anhydrous)
0.1 M Silver Nitrate (AgNO₃) in ethanol solution
A fresh or unopened sample of an alkyl bromide (for a positive control, optional but recommended)
Procedure:
Prepare Sample: In one test tube, add ~0.5 mL of ethanol and 2-3 drops of your 1-Bromo-2-methyloctane stock. Mix gently.
Prepare Control (if applicable): In the second test tube, prepare a similar solution with the control alkyl bromide.
Initiate Test: Add 5-6 drops of the ethanolic silver nitrate solution to each test tube.
Observe: Observe the tubes immediately and after 5-10 minutes against a dark background.
Interpreting Results:
No Precipitate: Your stock is likely pure and free of significant hydrolysis. The covalent carbon-bromine bond has not been broken.
Immediate, Dense Precipitate: Significant degradation has occurred. The solution contains a high concentration of free bromide ions (Br⁻) which react instantly with silver ions (Ag⁺) to form a cream-colored precipitate of silver bromide (AgBr).[14] The material should be discarded.
Slow-forming, faint turbidity: Minor hydrolysis has occurred. The material may be unsuitable for sensitive applications.
Scenario 2: Appearance of Unexpected Byproducts
Symptom: Your post-reaction analysis (e.g., by GC-MS or NMR) shows the presence of 2-methyloctan-1-ol or 2-methyloct-1-ene.
Possible Cause: This could be due to either using already-degraded starting material or in-situ hydrolysis/elimination occurring during your reaction.
Troubleshooting Steps:
Validate Starting Material: First, perform the QC test described in Scenario 1 on your 1-Bromo-2-methyloctane stock. If it fails, the source of the impurity is confirmed.
Review Reaction Conditions: If the starting material is pure, scrutinize your experimental setup.
Solvent Purity: Was your reaction solvent truly anhydrous? Use a freshly dried and distilled solvent or a new bottle of anhydrous solvent.
Reagent Purity: Are other reagents introducing water or basic impurities?
Temperature Control: Was the reaction temperature too high? Elevated temperatures can promote elimination and hydrolysis.[8]
Part 4: Visualization of Key Processes
Hydrolysis Mechanism via S_N1 Pathway
Caption: Predominant hydrolysis pathway (S_N1) in the presence of water.
Troubleshooting Workflow for Suspected Hydrolysis
Caption: A logical workflow for diagnosing the source of experimental issues.
References
Vertex AI Search. (2025, August 5).
Vertex AI Search. HYDROLYSIS.
PubChem. 1-Bromo-2-methyloctane.
MilliporeSigma. (2025, November 6).
Scribd.
Michigan State University Department of Chemistry. Alkyl Halide Reactivity.
Chemistry LibreTexts. (2023, January 22). Alkyl Halide Reactions.
Fisher Scientific. (2012, March 23).
BYJU'S. (2021, May 10). SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity.
Fisher Scientific. (2024, January 27).
ECHEMI. 1-Bromo-2-methylcyclohexane SDS.
Chemistry LibreTexts. (2019, December 30). 8.1: Solvolysis of Tertiary and Secondary Haloalkanes.
Chemguide. Reactions between halogenoalkanes and hydroxide ions.
Doc Brown's Chemistry. Mechanism of sodium hydroxide hydrolysis of haloalkanes.
Save My Exams. (2025, January 9).
Chemistry LibreTexts. (2023, January 22). The Reaction of Alkyl Halides with Hydroxide Ions.
Technical Support Center: Optimizing Temperature Profiles for the Distillation of 1-Bromo-2-methyloctane
Welcome to the technical support center for the purification of 1-Bromo-2-methyloctane. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize the final, critic...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of 1-Bromo-2-methyloctane. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize the final, critical step of distillation for this compound. As a chiral alkyl halide, the purity of 1-Bromo-2-methyloctane is paramount for its successful use in subsequent stereospecific syntheses. This document provides in-depth, experience-driven advice in a direct question-and-answer format to address the common and nuanced challenges encountered during its purification.
Section 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial questions regarding the distillation of 1-Bromo-2-methyloctane.
Q1: What is the expected boiling point of 1-Bromo-2-methyloctane?
The primary takeaway is that 1-Bromo-2-methyloctane has a high boiling point and is susceptible to thermal degradation, making vacuum distillation essential. [2]
Table 1: Estimated Boiling Point of 1-Bromo-2-methyloctane at Various Pressures
Pressure (Torr / mm Hg)
Estimated Boiling Point (°C)
Notes
760 (Atmospheric)
192 - 198
Not Recommended. High risk of thermal decomposition.
100
~145 - 150
Still quite high, moderate risk of decomposition.
50
~130 - 135
Better, but lower pressures are preferable.
20
~110 - 115
Good starting point for laboratory scale.
10
~95 - 100
Ideal range for minimizing thermal stress.
5
~80 - 85
Excellent for preserving product integrity.
1
~55 - 60
Requires a good vacuum pump and careful setup.
Q2: Why is vacuum distillation mandatory for 1-Bromo-2-methyloctane?
A2: There are two primary reasons:
Preventing Thermal Decomposition: Alkyl halides, particularly secondary and tertiary ones, can undergo elimination reactions (dehydrohalogenation) at elevated temperatures to form alkenes.[3] Heating 1-Bromo-2-methyloctane to its atmospheric boiling point (~195 °C) for an extended period will almost certainly lead to the formation of 2-methyl-1-octene and other isomers, compromising the purity and yield of your product. Vacuum distillation allows the compound to boil at a significantly lower temperature, where the rate of this decomposition reaction is negligible.[2][4]
Energy Efficiency and Safety: Lowering the boiling point requires less energy input and allows the distillation to be conducted at safer temperatures within the laboratory setting.
Q3: What are the tell-tale signs of thermal decomposition during my distillation?
A3: Be vigilant for the following indicators:
Discoloration: The crude material or the distillate turning yellow or brown is a classic sign of degradation. Pure 1-Bromo-2-methyloctane should be a colorless liquid.
Pressure Instability: The formation of non-condensable gases (like HBr) from decomposition can cause the pressure in your system to rise or become unstable.
Inconsistent Boiling Point: If the temperature at the still head fluctuates or steadily increases beyond the expected range for your set pressure, it may indicate that a mixture of products is distilling due to ongoing reactions.
Low Yield: If you recover significantly less material than expected, and a dark, tarry residue remains in the distillation flask, decomposition is a likely culprit.
Q4: How can I actively minimize the risk of decomposition?
A4:
Use the Lowest Practical Pressure: Aim for a pressure of 1-10 Torr. This requires a good quality vacuum pump and a leak-free system.
Minimize Heating Time: Do not let the compound sit at high temperatures for longer than necessary. Prepare your receiving flasks and be ready to collect fractions as soon as the distillation begins.
Ensure Even Heating: Use a heating mantle with a magnetic stirrer or an oil bath to avoid localized hot spots in the distillation flask, which can initiate decomposition.
Workup Neutralization: Ensure that the crude product is thoroughly washed to remove any residual acid from the synthesis step (e.g., with a saturated sodium bicarbonate solution) before attempting distillation.[5] Acidic residues can catalyze the elimination reaction.
Section 2: Troubleshooting Guide
This section provides a structured approach to solving specific problems you may encounter during the procedure.
Problem: The compound is not distilling at the expected temperature.
This is one of the most frequent issues. The cause is almost always related to either incorrect pressure or inaccurate temperature measurement.
Possible Cause 1: The vacuum level is not as low as the gauge indicates.
Troubleshooting Steps:
Check for Leaks: Systematically inspect every joint, seal, and connection. Lightly greasing all ground glass joints is crucial.[6] Ensure all Keck clips are secure.
Verify Gauge Accuracy: If possible, use a trusted secondary manometer (like a McLeod gauge) to verify the reading of your primary electronic gauge.
Pump Performance: Isolate the pump from the distillation apparatus and check its ultimate vacuum. If the pump cannot achieve a low enough pressure on its own, it may require an oil change or servicing.
Possible Cause 2: The thermometer is incorrectly placed.
Troubleshooting Steps:
Correct Bulb Placement: The top of the thermometer bulb must be positioned slightly below the level of the side arm leading to the condenser. If it's too high, the vapor will not fully envelop the bulb, leading to an artificially low temperature reading. If it's too low, the reading will be closer to the temperature in the flask rather than the true boiling point of the vapor.
Diagram 1: Troubleshooting Logic for Distillation Temperature Issues
A flowchart to diagnose why 1-Bromo-2-methyloctane is not distilling at the expected temperature.
Problem: The distillate is impure, showing signs of alkene contamination.
This indicates that the primary goal of the purification—to isolate the pure alkyl halide—has been compromised by a side reaction.
Possible Cause: The distillation temperature is too high, causing thermal decomposition.
Underlying Logic: The rate of the E2 elimination reaction is highly dependent on temperature. Even if the bulk of the liquid is at the correct boiling point, overheating the flask can significantly accelerate the decomposition of the material that has not yet vaporized.
Solution:
Improve Vacuum: The most effective solution is to achieve a lower pressure (e.g., moving from 20 Torr to 5 Torr), which will directly lower the required distillation temperature and minimize thermal stress.
Use a Fractionating Column: If you suspect closely boiling impurities or want to ensure the removal of any decomposition products, inserting a short, insulated Vigreux column between the flask and the still head can improve separation efficiency.[7]
Control Heat Input: Do not apply excessive heat. The distillation rate should be controlled to a steady 1-2 drops per second. Wrap the distillation flask and still head with glass wool or aluminum foil to ensure efficient and even heat distribution, preventing the need to overheat the mantle.
Diagram 2: Cause and Effect of Product Impurity
A diagram illustrating how excessive heat leads to the formation of impurities during distillation.
References
Gmehling, J., Menke, J., Krafczyk, K., Fischer, K.
BenchChem. Synthesis and Characterization of 1-Bromo-2-Octanol: A Technical Guide.
Cheméo. Chemical Properties of 1-Bromo-2-methylpentane (CAS 25346-33-2).
ChemicalBook. 1-Bromooctane synthesis.
PubChem. 1-Bromo-2-methyloctane.
Wikipedia. Azeotrope tables.
Chemistry LibreTexts.
BenchChem. Application Notes and Protocols for the Purification of 1-Bromo-pent-2-ene Reaction Products.
AIDIC.
ResearchGate. Thermal ring opening of 1,1-dibromo and 1-bromo-2-chloromethylcyclopropanes.
overcoming steric hindrance of the beta-methyl group in 1-Bromo-2-methyloctane
Welcome to the technical support center for navigating challenging nucleophilic substitution reactions. This guide is designed for researchers, chemists, and drug development professionals encountering difficulties with...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for navigating challenging nucleophilic substitution reactions. This guide is designed for researchers, chemists, and drug development professionals encountering difficulties with sterically hindered substrates, specifically focusing on 1-bromo-2-methyloctane. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting protocols to address the common issues arising from the steric hindrance of the β-methyl group.
Frequently Asked Questions (FAQs)
Q1: Why is my nucleophilic substitution reaction with 1-bromo-2-methyloctane proceeding very slowly or yielding primarily an alkene?
A1: The primary issue is the steric hindrance caused by the methyl group on the carbon adjacent (in the β-position) to the electrophilic carbon bearing the bromine atom.[1][2] Nucleophilic substitution on primary alkyl halides typically proceeds via an Sₙ2 (Substitution Nucleophilic Bimolecular) mechanism. This mechanism involves a backside attack by the nucleophile on the electrophilic carbon.[3]
The β-methyl group in 1-bromo-2-methyloctane physically obstructs this backside approach.[4][5] This steric clash destabilizes the crowded five-coordinate transition state, significantly increasing the activation energy and thus dramatically slowing the rate of the Sₙ2 reaction.[6][7]
Simultaneously, this substrate is susceptible to a competing E2 (Elimination Bimolecular) reaction.[8] In the E2 pathway, the reagent acts as a base, abstracting a proton from the β-carbon, leading to the formation of an alkene (2-methyloct-1-ene). Because the β-protons are more accessible than the sterically shielded electrophilic carbon, many strong nucleophiles, which are also strong bases (e.g., alkoxides), will preferentially favor the E2 pathway, resulting in low yields of the desired substitution product.[9][10][11]
Caption: Steric hindrance from the β-methyl group blocking the Sₙ2 pathway.
Q2: How can I strategically select a nucleophile to favor the Sₙ2 product?
A2: The key is to choose a reagent that is a strong nucleophile but a weak base . This maximizes the rate of the desired Sₙ2 reaction while minimizing the competing E2 elimination.
High Nucleophilicity: The reagent must have a high affinity for the electrophilic carbon to overcome the steric barrier.
Low Basicity: The reagent should have a low affinity for protons to avoid abstracting a β-hydrogen.
Recommended Nucleophiles:
Iodide (I⁻): An excellent choice. Iodide is a large, highly polarizable ion, making it a very strong nucleophile. It is the conjugate base of a strong acid (HI), meaning it is a very weak base.[12]
Cyanide (CN⁻): A strong nucleophile that is only moderately basic, often favoring substitution over elimination.[13]
Azide (N₃⁻): Another example of a strong nucleophile with low basicity.
Thiols/Thiolates (RS⁻): Generally excellent nucleophiles and weaker bases than their alkoxide counterparts.
Nucleophiles to Avoid:
Alkoxides (RO⁻): Such as ethoxide (EtO⁻) or tert-butoxide (t-BuO⁻). These are strong bases and will strongly favor the E2 pathway.[14] tert-Butoxide is particularly known for promoting elimination due to its own steric bulk.[15]
Hydroxide (OH⁻): A strong base that will lead to significant elimination.[12]
separation of enantiomers of 1-Bromo-2-methyloctane using chiral chromatography
Technical Support Center: Chiral Separation of 1-Bromo-2-methyloctane Welcome to the technical support center for the enantioselective separation of 1-bromo-2-methyloctane. This guide is designed for researchers, scienti...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Chiral Separation of 1-Bromo-2-methyloctane
Welcome to the technical support center for the enantioselective separation of 1-bromo-2-methyloctane. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of chiral chromatography for non-aromatic, halogenated alkanes. The content is structured in a question-and-answer format to provide direct, actionable solutions to common challenges.
Part 1: Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the setup of a chiral separation method for 1-bromo-2-methyloctane.
Q1: Why is the chiral separation of 1-bromo-2-methyloctane challenging?
The primary challenge lies in the molecule's structure. 1-bromo-2-methyloctane is a non-polar alkane derivative that lacks strong functional groups (like aromatic rings, amides, or carboxylic acids) capable of engaging in strong, specific interactions such as π-π stacking or hydrogen bonding.[1] Chiral recognition, therefore, must rely on weaker and less specific interactions like dipole-dipole and steric (size and shape) interactions with the chiral stationary phase (CSP).[2][3]
Q2: What type of Chiral Stationary Phase (CSP) is recommended for 1-bromo-2-methyloctane?
For compounds like 1-bromo-2-methyloctane, polysaccharide-based CSPs are the most versatile and widely successful choice.[2][4][5] These CSPs, typically derivatives of cellulose or amylose coated or immobilized on a silica support, create complex three-dimensional chiral environments.[2][3][6]
Mechanism of Separation: The helical structure of the polysaccharide polymer forms "chiral grooves" or cavities.[7] The enantiomers of 1-bromo-2-methyloctane will have slightly different fits and stabilities within these grooves, forming transient diastereomeric complexes. This subtle difference in interaction energy leads to different retention times and, thus, separation.[2][8]
Recommended Starting Columns:
Cellulose-based: Columns with cellulose tris(3,5-dimethylphenylcarbamate) selectors (e.g., CHIRALCEL® OD) are an excellent starting point due to their proven selectivity for a wide range of non-polar compounds.[9]
Amylose-based: Columns with amylose tris(3,5-dimethylphenylcarbamate) selectors (e.g., CHIRALPAK® AD) offer complementary selectivity and should be screened in parallel.[4] The difference in the glucose unit linkage between cellulose (β-1,4) and amylose (α-1,4) results in distinct helical structures and chiral recognition capabilities.[3][7]
Q3: What mobile phase and detection method should I use?
Given the non-polar nature of the analyte and the recommended CSPs, a normal-phase HPLC approach is standard.
Mobile Phase: A simple mixture of an alkane and a polar modifier is typical.
Solvent System: n-Hexane / Isopropanol (IPA) or n-Hexane / Ethanol.
Starting Composition: Begin with a very low percentage of the polar modifier, such as 99:1 (v/v) n-Hexane:IPA .[9] The alcohol modifier is crucial as it competes with the analyte for polar interaction sites on the CSP; adjusting its concentration is the primary tool for optimizing resolution.[4]
Detection Method: 1-bromo-2-methyloctane lacks a significant chromophore, making standard UV detection challenging.
Primary Recommendation: A Refractive Index Detector (RID) is the most suitable choice.[9][10] An RID is a universal detector that measures the difference in the refractive index between the mobile phase and the analyte, making it ideal for compounds with no UV absorbance.[11][12][13]
Alternative: UV detection at a very low wavelength (e.g., < 215 nm) might be possible but will likely suffer from low sensitivity and high baseline noise.[9]
Part 2: Troubleshooting Guide
This section provides a systematic approach to resolving specific experimental issues.
Problem 1: No Separation or Poor Resolution (Rs < 1.5)
This is the most common issue. If your enantiomers are co-eluting or the peaks are not baseline-resolved, follow this workflow.
Optimize Mobile Phase Composition: The concentration of the polar modifier (alcohol) is the most influential parameter for resolution on polysaccharide CSPs.[4]
Action: Systematically decrease the percentage of isopropanol (IPA) or ethanol in your mobile phase. For example, if 99:1 (Hexane:IPA) fails, try 99.5:0.5, then 99.8:0.2.
Causality: Reducing the polar modifier strength increases the retention factor (k) of the enantiomers. This forces them to spend more time interacting with the CSP, amplifying the subtle differences in interaction energy and thereby improving the separation factor (α) and resolution (Rs).[14]
Adjust Column Temperature: Chiral separations are often sensitive to temperature changes.[4]
Action: Decrease the column temperature. If you are running at ambient (e.g., 25°C), try operating at 15°C or 10°C.
Causality: The interactions forming the transient diastereomeric complexes are enthalpically driven. Lowering the temperature can increase the stability of these complexes, leading to a greater energy difference between the two enantiomer-CSP interactions and thus better resolution.[4]
Reduce the Flow Rate:
Action: Decrease the flow rate from a standard 1.0 mL/min to 0.7 mL/min or 0.5 mL/min.
Causality: A lower flow rate increases the time the enantiomers spend in the column, allowing more opportunities for equilibrium between the mobile and stationary phases. This can lead to higher column efficiency (N) and improved resolution, though it will increase the total run time.[15]
Change Chiral Stationary Phase: If extensive optimization on one CSP fails, the required selectivity may not be achievable.
Action: Switch to a CSP with a different polysaccharide backbone. If you started with a cellulose-based column, try an amylose-based one, and vice-versa.
Causality: The fundamental difference in the polymer's helical structure between amylose and cellulose provides a completely different chiral recognition environment.[4][7] An analyte that does not separate on one may show excellent separation on the other.
Improves mass transfer kinetics and efficiency.[15]
Problem 2: Inconsistent Retention Times
Drifting retention times can make quantification and peak identification unreliable.
Q: My retention times are shifting between injections. What is the cause?
A: This issue usually points to problems with the system's equilibrium or mobile phase stability.
Insufficient Column Equilibration:
Cause: Normal-phase chromatography on polysaccharide CSPs can require extended equilibration times, especially when changing mobile phase composition.
Solution: Before starting your analysis, flush the column with the mobile phase for at least 30-60 minutes, or until you observe a stable baseline.[15]
Mobile Phase Composition Change:
Cause: The components of your mobile phase can have different volatilities. Hexane, being highly volatile, can evaporate from the mobile phase reservoir over time, effectively increasing the percentage of the less volatile alcohol modifier. This will decrease retention times.
Solution: Prepare fresh mobile phase daily and keep the reservoir bottle loosely capped to prevent pressure buildup but minimize evaporation.
Temperature Fluctuations:
Cause: As noted, chiral separations are temperature-sensitive. Fluctuations in the ambient lab temperature can cause retention times to drift.
Solution: Use a thermostatted column compartment to maintain a constant, controlled temperature throughout the analysis.[15]
Problem 3: Poor Peak Shape (Tailing or Broadening)
Asymmetric or broad peaks compromise resolution and reduce sensitivity.
Q: My peaks are tailing. How can I fix this?
A: Peak tailing is often caused by column overload, secondary interactions, or extra-column effects.
Column Overload:
Cause: Injecting too much sample mass can saturate the active sites on the CSP, leading to tailing peaks. Chiral columns have a lower capacity than standard reversed-phase columns.
Solution: Reduce the concentration of your sample. Prepare a dilution series (e.g., 1 mg/mL, 0.5 mg/mL, 0.1 mg/mL) and inject to find a concentration that provides symmetric peaks.
Inappropriate Injection Solvent:
Cause: Dissolving the sample in a solvent significantly stronger than the mobile phase can cause peak distortion. For example, dissolving your sample in pure isopropanol when the mobile phase is 99:1 Hexane:IPA.
Solution: Whenever possible, dissolve your sample directly in the mobile phase. This ensures the injection plug is fully compatible with the chromatographic system.
Extra-Column Dead Volume:
Cause: Excessive tubing length or poorly made connections between the injector, column, and detector can cause peak broadening.
Solution: Use tubing with the smallest possible internal diameter and keep the length to a minimum. Ensure all fittings are properly seated to eliminate any dead volume.
Part 3: Experimental Protocol Example
This section provides a detailed starting point for method development.
Objective: To establish a baseline separation method for the enantiomers of 1-bromo-2-methyloctane.
Method A: Normal-Phase HPLC on a Cellulose-Based CSP
Column: CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm
Mobile Phase: Prepare a mixture of n-Hexane and Isopropanol (IPA) in a 99:1 volume-to-volume ratio. Filter and degas the mobile phase before use.
Flow Rate: Set the flow rate to 0.7 mL/min .
Column Temperature: Maintain the column temperature at 25 °C .
Injection Volume: Inject 5 µL of a 0.5 mg/mL solution of racemic 1-bromo-2-methyloctane dissolved in the mobile phase.
Detection: Refractive Index Detector (RID).[10][16] Ensure the detector's reference cell is flushed with the mobile phase and the detector is allowed to warm up and stabilize.
Run Time: 30 minutes or until both enantiomers have eluted.
Optimization Strategy:
If no separation is observed, decrease the IPA percentage to 0.5%, then 0.2%, allowing the column to re-equilibrate fully between each change.
If separation is partial, lower the column temperature to 15°C.
If the above fails, repeat the entire process using an amylose-based column like CHIRALPAK® AD-H.
References
Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]
A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]
Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. SCIRP. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Reducing Byproduct Formation in Radical Bromination
Substrate: Methyloctane (Targeting Tertiary Substitution)
Document ID: TSC-BR-084
Status: Active / Verified
Executive Summary & Diagnostic Logic
Objective: Selectively brominate the tertiary carbon of methyloctane (2-methyloctane) while suppressing secondary regioisomers and polybrominated species.
The Core Challenge:
While bromine is highly selective compared to chlorine, the statistical probability of collision favors secondary hydrogens in methyloctane.
Tertiary Hydrogens: 1 per molecule.
Secondary Hydrogens: ~8 per molecule (depending on isomer).
Selectivity Factor (
):.
Theoretical Yield: Despite the high selectivity factor, the abundance of secondary sites means a standard unoptimized reaction yields only ~70% desired product, with ~30% secondary byproducts.
Diagnostic Flowchart
Use this logic tree to identify your specific failure mode before proceeding to the troubleshooting modules.
Figure 1: Diagnostic logic for identifying the root cause of byproduct formation based on impurity profiling.
Troubleshooting Guides
GUIDE A: Reducing Polybromination (Over-reaction)
Symptom: Presence of dibromo- or tribromo-methyloctane species.
Mechanism: The product (tertiary bromide) is electron-rich, but the bromine atom is electron-withdrawing, which should deactivate the molecule. However, if the local concentration of radicals is too high relative to the unreacted alkane, a second attack occurs.
Parameter
Optimization Strategy
Technical Rationale
Stoichiometry
Use Excess Alkane (5:1 to 10:1)
Le Chatelier’s principle. By flooding the system with substrate, the probability of a radical colliding with a product molecule becomes statistically negligible.
Reagent Addition
Inverse Addition / Slow Feed
Do not dump NBS/ all at once. Use a syringe pump to keep the instantaneous concentration of bromine radicals low.
Conversion Limit
Stop at 60-70% Conversion
Do not chase 100% yield. The rate of byproduct formation increases exponentially as substrate concentration drops. Recycle unreacted methyloctane via distillation.
Symptom: Significant formation of secondary bromides (2-bromo-, 3-bromo-, or 4-bromo- regioisomers) alongside the desired tertiary product.
Mechanism: The "Reactivity-Selectivity Principle." Higher energy reagents or temperatures reduce the energy difference between the transition states of
and abstraction.
Protocol Adjustments:
Temperature Control: Lower the temperature.
Why: According to the Hammond Postulate , bromination has a "late" transition state (endothermic).[1] Lowering temperature maximizes the influence of the stability difference between the tertiary and secondary radical intermediates.
Action: If refluxing in
(77°C) gives poor selectivity, switch to photochemical initiation at 20°C or 0°C.
Solvent Selection (The Cage Effect):
Use Benzene or Chlorobenzene instead of
or pure alkane.
Mechanism:[2][3][4][5][6] Aromatic solvents can complex with the bromine radical (forming a
-complex). This "solvated" radical is bulkier and less energetic, increasing the steric demand and selectivity for the tertiary hydrogen [1].
GUIDE C: Preventing Elimination (Acid Management)
Symptom: Presence of octenes (alkenes) or rearranged products.
Mechanism: The byproduct of bromination is HBr.[2] HBr is a strong acid that can protonate the alcohol (if quenching with water) or cause E2/E1 elimination of the tertiary bromide product.
The Fix:
Solid Phase Scavenging: Add solid
or directly to the reaction flask (anhydrous).
Epoxide Trap: Add 1-2% propylene oxide. It acts as a "silent" scavenger, reacting with HBr to form a bromohydrin, preventing acid-catalyzed side reactions.
Reagent Switch: Use N-Bromosuccinimide (NBS) instead of elemental
. The succinimide byproduct is neutral, and NBS maintains a low, steady concentration of via the Goldfinger mechanism.
Optimized Experimental Protocol (The "Gold Standard")
Method: Photochemical NBS Bromination in Benzene (or Trifluorotoluene for Green Chemistry compliance).
Materials
Substrate: Methyloctane (10 equiv).
Reagent: N-Bromosuccinimide (NBS) (1 equiv). Must be recrystallized from water and dried to remove free bromine/HBr.
Solvent: Trifluorotoluene (PhCF3) or Benzene.
Initiator: 254nm UV lamp (or 500W Tungsten lamp).
Scavenger: Solid
(0.5 equiv).
Step-by-Step Workflow
Preparation: In a quartz reaction vessel (for UV) or round-bottom flask, dissolve NBS (10 mmol) in solvent (50 mL).
Substrate Addition: Add Methyloctane (100 mmol - 10x Excess ). This is the critical step for mono-selectivity.
Degassing: Sparge the solution with Argon for 15 minutes. Oxygen is a radical inhibitor and will cause induction periods followed by runaway reactions.
Initiation: Add
. Irradiate the mixture while stirring vigorously at 20°C (room temp).
Note: Do not heat to reflux if using light; keep T low for selectivity.
Monitoring: Monitor by GC. Look for the disappearance of solid NBS (which floats) and the appearance of Succinimide (which sinks/precipitates).
Termination: Stop reaction when NBS is consumed. Filter off succinimide and salts.
Workup: Wash filtrate with 5%
(to remove trace ) and water. Dry over .
Purification: Distill the excess Methyloctane (recoverable) from the higher boiling tertiary bromide.
Mechanistic Visualization
The following diagram illustrates the competition between the desired pathway (Tertiary abstraction) and the byproduct pathways (Secondary abstraction and Polybromination).
Figure 2: Kinetic pathways showing the competition between tertiary and secondary abstraction.
FAQ: Technical Queries
Q: Why use NBS instead of liquid Bromine (
)?A: NBS provides a low, constant concentration of via the reaction with HBr (Wohl-Ziegler mechanism). This prevents the "flooding" of radicals that leads to polybromination and keeps the reaction medium less acidic, reducing elimination byproducts [2].
Q: Can I use polar solvents like Acetonitrile?A: Yes, and it often improves selectivity. However, methyloctane has poor solubility in MeCN. A biphasic system or a co-solvent (like
) might be required, but be aware that chlorinated solvents are often discouraged in modern "green" drug development.
Q: My conversion is only 50% after 24 hours. Should I add more initiator?A: If using light, check your lamp intensity or clean the quartz well (succinimide deposits can block UV). If using chemical initiators (AIBN), add a second portion (0.5 equiv of original load). Do not increase temperature, as this will ruin your selectivity.
Q: How do I separate the regioisomers if they form?A: This is difficult. Tertiary bromides and secondary bromides of methyloctane have very close boiling points. Preparative HPLC or careful fractional distillation is required. Prevention (via the protocols above) is far superior to remediation.
References
Selectivity in Free Radical Reactions: Bromination vs. Chlorination. Master Organic Chemistry.
[Link]
Free Radical Bromination of Alkanes. Chemistry LibreTexts.
[Link]
Solvent effects in free radical bromination. Journal of the American Chemical Society.[1] (Reference to general cage effect principles).
[Link]
Comparative Reactivity Guide: 1-Bromononane vs. 1-Bromo-2-methyloctane
Executive Summary: The Beta-Branching Penalty In the optimization of alkylation reactions, the distinction between linear and -branched primary alkyl halides is often underestimated, leading to stalled process yields and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Beta-Branching Penalty
In the optimization of alkylation reactions, the distinction between linear and
-branched primary alkyl halides is often underestimated, leading to stalled process yields and extended reaction times.
This guide compares 1-Bromononane (linear) and 1-Bromo-2-methyloctane (
-branched). While both are primary alkyl halides with identical molecular weights (, MW 207.15), their kinetic profiles differ by an order of magnitude.
The Core Insight: The presence of a methyl group at the C2 (
) position in 1-Bromo-2-methyloctane introduces a specific steric penalty known as the "Isobutyl Effect." This structural feature destabilizes the transition state, retarding nucleophilic substitution rates by a factor of 30–60x compared to the linear 1-bromononane, while simultaneously increasing the competitive threshold for elimination.
Molecular & Physical Profile
Before designing synthesis protocols, verify the substrate properties. Note that while boiling points are similar, the structural topology drives the reactivity difference.
Feature
1-Bromononane
1-Bromo-2-methyloctane
Structure Type
Linear Primary Alkyl Halide
-Branched Primary Alkyl Halide
Topology
Unhindered
Sterically Congested (Beta-position)
CAS Number
693-58-3
127839-46-7
Molecular Weight
207.15 g/mol
207.15 g/mol
Boiling Point
201 °C
~190–195 °C (Estimated)
Density
1.084 g/mL
~1.08 g/mL
Relative Rate
1.0 (Baseline)
~0.03 (Slow)
Mechanistic Deep Dive
The
Kinetic Barrier
The primary reaction pathway for both substrates with good nucleophiles (e.g.,
, , ) is . However, the reaction coordinate is drastically different.
1-Bromononane: The electrophilic C1 carbon is accessible. The nucleophile approaches the
orbital with minimal steric repulsion from the hydrogen atoms on C2.
1-Bromo-2-methyloctane: The C2 carbon bears a methyl group. In the trigonal bipyramidal transition state, this
-methyl group clashes with the incoming nucleophile and the ligands on the central carbon. This raises the Gibbs Free Energy of Activation ().
Quantifiable Impact:
Standard physical organic data for relative
rates (using Ethyl Bromide as a proxy for linear and Isobutyl Bromide for -branched) suggests:
Ethyl Br (Linear): Relative Rate
1.0
Isobutyl Br (
-Branched): Relative Rate 0.03
The E2 Elimination Competition
While primary halides generally resist elimination, the retarded
rate of the branched isomer makes competitive if strong bases (alkoxides) are used.
1-Bromononane:
is so fast that is negligible unless -BuOK is used.
1-Bromo-2-methyloctane: Because
is slowed by sterics, the pathway (removing the acidic proton from C2) becomes a viable side reaction, especially at elevated temperatures required to force the substitution.
Reaction Coordinate Visualization
The following diagram illustrates the energetic penalty imposed by the
-methyl group.
Figure 1: The red dashed line represents the higher activation energy barrier for 1-Bromo-2-methyloctane due to steric hindrance.
Experimental Validation Protocols
To empirically verify these reactivity differences in your specific matrix, use the Finkelstein Kinetics Assay . This is a self-validating protocol because the precipitation of NaBr drives the equilibrium, allowing easy visual or gravimetric monitoring.
Protocol: Comparative Finkelstein Reaction
Objective: Determine relative reactivity via halide exchange (
).
Reagents:
Substrate A: 1-Bromononane (1.0 mmol)
Substrate B: 1-Bromo-2-methyloctane (1.0 mmol)
Reagent: Sodium Iodide (NaI), saturated solution in Acetone (15% w/v).[1]
Solvent: Anhydrous Acetone.
Step-by-Step Workflow:
Preparation: Prepare two clean, dry reaction vials labeled A (Linear) and B (Branched).
Solvation: Add 2.0 mL of the 15% NaI/Acetone solution to each vial.
Initiation:
Add 1.0 mmol of 1-Bromononane to Vial A. Start timer immediately.
Add 1.0 mmol of 1-Bromo-2-methyloctane to Vial B. Start timer immediately.
Observation:
Vial A (Linear): Expect immediate cloudiness (precipitation of NaBr) within 1–3 minutes at room temperature (
).
Vial B (Branched): Solution will likely remain clear for >30 minutes at room temperature.
Thermal Challenge: Heat Vial B to
. Precipitation will begin slowly, confirming the kinetic barrier.
Data Interpretation:
Observation
Mechanistic Implication
Rapid Precipitate (<3 min)
Unhindered Primary Center. Low activation energy.
No Precipitate (RT, 30 min)
Sterically Hindered Center. High activation energy. Requires thermal boost.
Strategic Recommendations for Synthesis
When using 1-Bromo-2-methyloctane instead of linear alternatives, adopt these process adjustments:
Solvent Switch: Move from protic solvents (EtOH) to polar aprotic solvents (DMF, DMSO, NMP). This solvates the cation specifically, leaving the nucleophile "naked" and more reactive, helping to overcome the steric barrier.
Nucleophile Concentration: Increase nucleophile equivalents (1.5x – 2.0x) to drive the second-order rate law:
.
Temperature Control: Run reactions at
rather than room temperature.
Avoid Strong Bases: To prevent
side reactions, avoid ethoxide/methoxide if possible. Use softer, non-basic nucleophiles (azide, thiolate, cyanide) or weak bases (carbonate) if alkylation is the goal.
Decision Logic for Process Optimization
Figure 2: Decision tree for selecting reaction conditions based on substrate sterics.
References
LibreTexts Chemistry. (2024). Characteristics of the SN2 Reaction. Retrieved from
Master Organic Chemistry. (2012). The SN2 Reaction Mechanism: Steric Effects. Retrieved from
University of California, Irvine. (n.d.). Factors that Affect the Rate of the SN2 Reaction. Retrieved from
PubChem. (2025).[2][3] 1-Bromononane Compound Summary. Retrieved from
PubChem. (2025).[2][3] 1-Bromo-2-methyloctane Compound Summary. Retrieved from
GC-MS analysis and fragmentation patterns of 1-Bromo-2-methyloctane
GC-MS Analysis and Fragmentation Patterns of 1-Bromo-2-methyloctane: A Comparative Technical Guide Executive Summary This guide provides a technical analysis of 1-Bromo-2-methyloctane , a branched primary alkyl halide of...
Author: BenchChem Technical Support Team. Date: March 2026
GC-MS Analysis and Fragmentation Patterns of 1-Bromo-2-methyloctane: A Comparative Technical Guide
Executive Summary
This guide provides a technical analysis of 1-Bromo-2-methyloctane , a branched primary alkyl halide often encountered as a byproduct in the synthesis of linear alkyl bromides or as a specific alkylating agent in pharmaceutical development.
The core challenge in analyzing this compound lies in distinguishing it from its linear isomer, 1-bromononane , and other positional isomers. While both compounds share the molecular formula
and similar boiling points, they exhibit distinct mass spectral fragmentation signatures and retention behaviors. This guide details the specific fragmentation pathways—driven by the 2-methyl branch—and provides a validated protocol for their chromatographic separation.
Compound Profile & Physicochemical Properties
Property
Data
Notes
IUPAC Name
1-Bromo-2-methyloctane
CAS Number
127839-46-7
Molecular Formula
Molecular Weight
206.16 g/mol
Isotopic pattern 206/208 (1:1)
Structure
Primary alkyl halide with -branching
Boiling Point
~205-210 °C
Slightly lower than 1-bromononane
Experimental Protocol: GC-MS Methodology
To achieve baseline resolution between 1-bromo-2-methyloctane and its isomers, a non-polar capillary column with a specific temperature gradient is required.
Column: DB-5ms or HP-5ms (30 m × 0.25 mm × 0.25 µm).
Rationale: The 5% phenyl phase provides separation based on boiling point and subtle shape selectivity, sufficient to resolve the branched isomer (elutes earlier) from the linear isomer.
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
Note: Ensure low mass range includes m/z 41/43 for alkyl characterization and m/z 79/81 for bromine confirmation.
Fragmentation Analysis & Mechanism
The mass spectrum of 1-bromo-2-methyloctane is dominated by the instability of the C-Br bond and the influence of the methyl branch at the C2 position.
The Molecular Ion Cluster (
)
Observation: Weak intensity peaks at m/z 206 and 208 .
Pattern: A characteristic 1:1 doublet ratio confirms the presence of one Bromine atom (
Stability: The molecular ion is less stable than in linear 1-bromononane due to the tertiary carbon at position 2, promoting faster fragmentation.
Primary Fragmentation Pathways
Pathway A: Loss of Bromine (Heterolytic/Homolytic Cleavage)
Mechanism: Direct scission of the C-Br bond.
Fragment Ion:m/z 127 (
).
Significance: This is often a high-intensity peak. The resulting primary carbocation (
) rapidly rearranges to a more stable secondary or tertiary carbocation.
Pathway B:
-Cleavage at Branch Point (Diagnostic)
Mechanism: Cleavage of the C1-C2 bond. The molecule loses the bromomethyl group (
, mass ~93/95).
Fragment Ion:m/z 113 (
).
Differentiation: This pathway is highly specific to the 2-methyl structure. The linear isomer (1-bromononane) cannot form an m/z 113 ion via a simple single-bond cleavage; it would require complex rearrangement. Therefore, a significant peak at m/z 113 is a diagnostic marker for the 2-methyl isomer.
Pathway C: Hydrogen Bromide Elimination
Mechanism: 1,2-elimination of HBr.
Fragment Ion:m/z 126 (
).
Result: Formation of the alkene (2-methyloct-1-ene).
Visualization of Fragmentation Pathways
Caption: Fragmentation pathways of 1-bromo-2-methyloctane. The green node (m/z 113) represents the diagnostic fragment distinguishing it from linear isomers.
Comparative Analysis: Branched vs. Linear Isomer
This section contrasts 1-bromo-2-methyloctane with its most common isomer, 1-bromononane.
Retention Index (RI) & Elution Order
On non-polar phases (DB-5/HP-5), branching reduces the boiling point and van der Waals interactions with the stationary phase.
Compound
Estimated RI (DB-5)
Elution Order
1-Bromo-2-methyloctane
1200 - 1215
Elutes First
1-Bromononane
1235 - 1245
Elutes Second
Note: The branched isomer typically elutes 0.5 – 1.0 minutes earlier than the linear isomer under standard ramp rates.
Mass Spectral Fingerprint Comparison
Feature
1-Bromo-2-methyloctane (Branched)
1-Bromononane (Linear)
Molecular Ion ()
Weak doublet (206/208)
Weak doublet (206/208)
Base Peak
m/z 57 or 43 (Alkyl)
m/z 43 or 57 (Alkyl)
Diagnostic Ion
m/z 113 (Strong)
m/z 135 (Weak/Absent)
[M-Br]
m/z 127 (Moderate)
m/z 127 (Strong)
Loss of
m/z 163/165 (Weak)
m/z 163/165 (Distinct series)
Identification Workflow Diagram
Caption: Decision tree for distinguishing 1-bromo-2-methyloctane from 1-bromononane using GC-MS data.
References
National Institute of Standards and Technology (NIST). 1-Bromononane Mass Spectrum and Retention Index Data. NIST Chemistry WebBook, SRD 69. Available at: [Link]
PubChem. 1-Bromo-2-methyloctane Compound Summary. National Library of Medicine. Available at: [Link]
Doc Brown's Chemistry. Mass spectrometry fragmentation patterns of halogenoalkanes. (General mechanistic principles for branched alkyl halides). Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic:Content Type: Technical Comparison & Validation Guide
Audience: Researchers, Process Chemists, and QA/QC Specialists
Executive Summary & Strategic Analysis
1-Bromo-2-methyloctane (CAS: 127839-46-7 for racemate; specific enantiomer CAS varies) is a critical chiral building block often employed in the synthesis of ferroelectric liquid crystals, pheromones, and complex pharmaceutical intermediates.
The Analytical Challenge:
Unlike many pharmaceutical intermediates, this molecule presents a "blind spot" for standard detection methods:
Lack of Chromophore: It possesses no conjugated
-systems, rendering standard UV-Vis detection (HPLC-UV) ineffective without derivatization.
Volatility: As a liquid alkyl halide, it is volatile, making it ideal for Gas Chromatography (GC) but challenging for solid-state analysis.
Weak Optical Rotation: Primary alkyl halides with distant chiral centers often exhibit low specific rotation values (
), making polarimetry unreliable for high-precision enantiomeric excess (%ee) determination.
Recommendation:Chiral Gas Chromatography (GC-FID) with a cyclodextrin-based stationary phase is the Gold Standard for validating this specific molecule. It offers direct separation, high sensitivity via Flame Ionization Detection (FID), and requires no derivatization.
Comparative Analysis of Validation Methods
The following table contrasts the three primary methodologies available for this specific alkyl halide.
Feature
Method A: Chiral GC-FID (Recommended)
Method B: Polarimetry
Method C: Indirect HPLC
Principle
Volatility-based separation on chiral stationary phase.
The following flowchart illustrates the logical pathway for selecting the validation method based on your lab's capabilities and the sample's purity requirements.
Caption: Logical workflow for selecting the optimal analytical technique based on instrument availability and accuracy requirements.
Deep Dive: Method A - Chiral GC Protocol (Gold Standard)
This protocol is self-validating because it relies on the separation of a racemic standard to define the retention times of the (R) and (S) enantiomers.
Critical Materials[6]
Column:
-Cyclodextrin derivative .
Specific Recommendation:Rt-βDEXsa or Hydrodex-β-TBDAc (2,3-di-O-acetyl-6-O-t-butyldimethylsilyl-β-cyclodextrin). These phases are optimized for chiral esters and alkyl halides.
Dimensions: 30 m x 0.25 mm ID x 0.25 µm film.[2][4]
Solvent: n-Hexane or Dichloromethane (HPLC Grade).
Experimental Protocol
Sample Preparation: Dissolve 10 mg of 1-bromo-2-methyloctane in 1.0 mL of n-Hexane.
Inlet Conditions:
Temp: 220°C.
Mode: Split (Ratio 50:1).
Oven Program (Method Development Ramp):
Initial: 60°C (Hold 2 min).
Ramp: 2°C/min to 140°C.
Hold: 5 min.
Note: Slow ramp rates are crucial for resolving the subtle van der Waals differences between the enantiomers on the cyclodextrin surface.
Detector (FID): Temp 250°C.
Self-Validation Step (The "Racemate Spike")
To ensure your method is valid, you must prove separation capability:
Run the Pure Sample: Inject your (R)- or (S)-sample. Observe the single peak.
Create a Racemic Standard: Mix equal parts of your sample with the opposite enantiomer (if available). If the opposite is unavailable, synthesize a crude racemate by reacting racemic 2-methyl-1-octanol with PBr
.
Run the Racemate: You must see two distinct peaks (baseline resolution,
).
Co-Injection: Spike your pure sample into the racemate. The peak corresponding to your enantiomer should grow in height, confirming its identity.
Method B: Polarimetry (Quick Identity Check)
While not suitable for determining trace impurities (<1%), specific rotation is the standard for identity confirmation.
Warning: Literature values for 1-bromo-2-methyloctane are scarce and variable. Always compare against a Certificate of Analysis (CoA) from a trusted supplier rather than generic database values.
Protocol:
Concentration:
(1 g/100 mL) or .
Solvent: Chloroform (
) or Ethanol.
Temp: 20°C.
Formula:
Expectation: Based on the analogue 1-bromo-2-methylbutane, the rotation will likely be small. If
is , the error margin is too high for purity validation; switch to GC.
Method C: Indirect HPLC (Derivatization)
If GC is unavailable, you must convert the alkyl bromide into a UV-active compound.
Reaction: Nucleophilic Substitution (
) with Sodium 2-Naphthoxide.
Protocol:
Mix 50 mg 1-bromo-2-methyloctane with 1.5 eq. Sodium 2-naphthoxide in 2 mL DMF.
Column: Chiralcel OD-H or AD-H (Polysaccharide-based).
Mobile Phase: Hexane/IPA (90:10 or 95:5).
Detection: UV at 254 nm (Naphthyl chromophore).
Note: Ensure the reaction conditions do not cause racemization. The
mechanism typically proceeds with inversion, preserving the enantiomeric ratio (er), but basic conditions at high heat can sometimes induce elimination or racemization.
Method D: 1H NMR with Chiral Shift Reagents
A powerful, non-chromatographic alternative for moderate purity assessment (>95% ee).
Mechanism: The paramagnetic Europium complex coordinates with the Bromine (weakly) or any residual alcohol, inducing a chemical shift difference (
) between the enantiomers.
Protocol:
Dissolve 10 mg sample in 0.6 mL
.
Record standard 1H NMR. Focus on the methyl doublet at C2 (~1.0 ppm) or methylene protons at C1 (~3.4 ppm).
Add 5 mg Eu(hfc)
. Shake and record.
Sequentially add more reagent until the signals for the enantiomers split.
Analysis: Integration of the split peaks gives the molar ratio of enantiomers.
Summary of Specifications
Parameter
Specification Target
Chiral Purity (ee)
(for drug development)
Chemical Purity (GC)
Specific Rotation
Must match CoA reference sign (+/-)
Resolution ()
(Baseline separation in GC)
References
Restek Corporation. A Guide to the Analysis of Chiral Compounds by GC. (Discusses cyclodextrin column selection for volatile alkyl halides).
Sigma-Aldrich (Merck). Chiral GC Column Selection Guide. (Provides stationary phase data for halogenated chiral compounds).
Schurig, V. (2001). Separation of enantiomers by gas chromatography.[2] Journal of Chromatography A, 906(1-2), 275-299. (Authoritative review on GC enantioseparation mechanisms).
FTIR spectroscopy peaks for identifying 1-Bromo-2-methyloctane
Topic: FTIR Spectroscopy Peaks for Identifying 1-Bromo-2-methyloctane Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Differentiation from Linear Isomers and Precu...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: FTIR Spectroscopy Peaks for Identifying 1-Bromo-2-methyloctane
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals
Differentiation from Linear Isomers and Precursor Alcohols
Executive Summary
1-Bromo-2-methyloctane (CAS: 127839-46-7) is a specialized branched alkyl halide often employed as an alkylating agent in the synthesis of pharmaceuticals and liquid crystals. Its structural specificity—a primary bromide adjacent to a methyl-branched carbon—presents a unique spectroscopic challenge. Unlike linear alkyl halides, the C2-branching introduces steric and vibrational nuances that are detectable in the fingerprint region of an FTIR spectrum.
This guide provides a technical framework for identifying 1-Bromo-2-methyloctane, specifically focusing on distinguishing it from its linear isomer (1-Bromooctane ) and its synthetic precursor (2-Methyloctan-1-ol ).
Spectral Fingerprint Analysis
The infrared spectrum of 1-Bromo-2-methyloctane is dominated by aliphatic C–H vibrations and the characteristic C–Br stretching modes. However, the 2-methyl branch creates diagnostic splitting patterns absent in straight-chain analogs.
Table 1: Diagnostic Peak Assignments
Frequency Region (cm⁻¹)
Vibration Mode
Assignment & Structural Insight
2960 – 2950
Stretch (asym)
Methyl () dominant. Higher intensity relative to methylene peaks compared to linear isomers due to the extra methyl group at C2.
2925, 2855
Stretch (sym/asym)
Methylene () backbone. Standard alkane absorptions.
1465 – 1460
Scissoring
Methylene deformation.
1385 – 1375
Rock/Bend
Methyl Deformation. A critical diagnostic band. The branching at C2 perturbs this region, often making this peak sharper or more distinct than in linear chains.
1250 – 1150
Wag
Wagging Vibration. Characteristic of primary alkyl halides.
650 – 550
Stretch
Primary Bromide Fingerprint. This band is sensitive to rotational conformation (trans/gauche). The bulky C2-methyl group influences the population of these conformers, often shifting the frequency or altering band shape compared to 1-bromooctane.
Comparative Analysis: Isomers & Precursors
To validate the identity of 1-Bromo-2-methyloctane, one must rule out the presence of starting materials and structural isomers.
A. The Isomer Challenge: Vs. 1-Bromooctane
1-Bromooctane is the straight-chain isomer. While both compounds share the same molecular weight (
core logic), their spectra diverge in the fingerprint region.[1][2]
Methyl/Methylene Ratio (2960 vs 2925 cm⁻¹):
1-Bromo-2-methyloctane: Shows a higher ratio of methyl stretching intensity due to the additional terminal methyl group created by the branch.
1-Bromooctane: Dominated by methylene stretches; the methyl shoulder at 2960 cm⁻¹ is weaker.
Skeletal Vibrations (1100–700 cm⁻¹):
The linear chain exhibits a regular progression of methylene rocking bands. The branched isomer disrupts this regularity, creating a more complex "messy" fingerprint characteristic of lower symmetry.
B. The Purity Challenge: Vs. 2-Methyloctan-1-ol
The most common synthesis route involves the bromination of 2-methyloctan-1-ol. Unreacted alcohol is a critical impurity.
The "Silence" of Purity:
O-H Stretch (3300–3400 cm⁻¹): The alcohol precursor has a massive, broad hydrogen-bonded peak here. Pure 1-Bromo-2-methyloctane must show zero absorption in this region.
C-O Stretch (1050 cm⁻¹): The strong C-O band of the alcohol must be replaced by the lower frequency C-Br bands (600 region).
Experimental Protocol: Self-Validating Workflow
To ensure the C-Br stretch (often found at the lower limit of standard detectors) is resolved, the following protocol is recommended.
Method: Attenuated Total Reflectance (ATR)
Rationale: Liquid films allow for easy handling, but ATR crystals (Diamond or ZnSe) provide consistent path lengths and are robust against halogenated compounds.
Crystal Selection: Use a Diamond/ZnSe ATR crystal.
Note: Avoid Germanium if high sensitivity in the 600–500 cm⁻¹ region is required, as Ge has a cutoff near 600 cm⁻¹. ZnSe is preferred for viewing the C-Br stretch clearly.
Background Scan: Acquire an air background (32 scans, 4 cm⁻¹ resolution).
Sample Application: Apply 10–20 µL of neat 1-Bromo-2-methyloctane to the crystal. Ensure full coverage to prevent "evanescent wave" artifacts.
Acquisition:
Scan Range: 4000 – 500 cm⁻¹ (Crucial to capture the C-Br stretch).
Resolution: 2 cm⁻¹ (To resolve splitting in the fingerprint region).
Validation Check:
Pass: Distinct peak at ~600 cm⁻¹; No broad band at 3400 cm⁻¹.
Fail: Presence of 3400 cm⁻¹ (Wet/Alcohol) or 1700 cm⁻¹ (Oxidation/Carbonyl).
Decision Logic & Workflow Visualization
The following diagram outlines the logical pathway for confirming the identity of the compound using FTIR data.
Figure 1: Logical decision tree for the spectroscopic validation of 1-Bromo-2-methyloctane, highlighting critical impurity checks and isomer differentiation.
References
Doc Brown's Chemistry. (n.d.). Interpretation of the infrared spectrum of 1-bromo-2-methylpropane. Retrieved from [Link]
Context: Provides foundational spectral data for the 1-bromo-2-methyl moiety, serving as the primary analog for the head-group vibr
National Institute of Standards and Technology (NIST). (2023). 1-Bromo-2-methylbenzene Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[3] Retrieved from [Link]
Context: Used for comparative analysis of methyl-substituted bromo-compounds and validating instrument parameters for halogen
University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Alkyl Halides. Department of Chemistry and Biochemistry. Retrieved from [Link]
Context: Authoritative source for general alkyl halide frequency ranges (C-Br stretch 690-515 cm⁻¹) and wagging modes.[2][4]
PubChem. (2025).[5][6] 1-Bromo-2-methyloctane (Compound). National Library of Medicine. Retrieved from [Link]
Context: Verification of chemical structure, CAS (127839-46-7), and physical properties relevant to sampling (liquid film).
Comparative Analysis of Leaving Group Efficacy: Bromide vs. Iodide in 2-Methyloctane Derivatives
Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary In advanced organic synthesis and active pharmaceutical...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Experimental Methodology
Executive Summary
In advanced organic synthesis and active pharmaceutical ingredient (API) development, the precise selection of a leaving group dictates reaction kinetics, pathway selectivity, and overall yield. When working with sterically hindered, branched aliphatic scaffolds like 2-methyloctane derivatives, the choice between a bromide and an iodide leaving group fundamentally alters the reaction landscape.
This guide provides an objective, data-driven comparison of 2-bromo-2-methyloctane and 2-iodo-2-methyloctane , exploring the mechanistic causality behind their reactivity differences, quantitative kinetic data, and a self-validating experimental protocol for evaluating their solvolysis rates.
Mechanistic Framework: The Causality of Leaving Group Ability
To understand why iodide outperforms bromide as a leaving group in aliphatic substitution and elimination reactions, we must analyze the thermodynamic and kinetic parameters governing the cleavage of the carbon-halogen (C–X) bond.
Because the C-2 position in 2-methyloctane is a tertiary carbon, direct backside attack (SN2) is sterically prohibited. Consequently, these substrates react almost exclusively via unimolecular pathways (SN1 and E1) in polar protic solvents, where the rate-determining step (RDS) is the heterolytic cleavage of the C–X bond to form a relatively stable 2-methyloctan-2-yl carbocation 1[1].
The superiority of iodide in this rate-determining step is driven by three physical pillars:
Bond Dissociation Energy (BDE): The C–I bond (~234 kJ/mol) is significantly weaker than the C–Br bond (~293 kJ/mol) 2[2]. A lower activation energy for bond cleavage directly translates to an accelerated reaction rate.
Atomic Polarizability: Iodine possesses a larger atomic radius than bromine. As the C–X bond breaks, iodine's diffuse electron cloud stabilizes the developing negative charge in the transition state much more effectively than bromine3[3].
Conjugate Acid pKa (Basicity): A good leaving group is a weak, stable base. Iodide is the conjugate base of hydroiodic acid (pKa ≈ -10), whereas bromide is the conjugate base of hydrobromic acid (pKa ≈ -9) 2[2]. The lower basicity of iodide makes it thermodynamically more favorable to expel.
Caption: SN1 and E1 reaction pathways for 2-halo-2-methyloctane solvolysis.
Quantitative Performance Comparison
The theoretical principles outlined above manifest clearly in empirical kinetic data. Table 1 summarizes the core physicochemical metrics that differentiate these two halogens.
Table 1: Physicochemical Properties Dictating Leaving Group Ability
Property / Metric
Bromide (–Br)
Iodide (–I)
Mechanistic Impact
C–X Bond Dissociation Energy
~293 kJ/mol
~234 kJ/mol
Weaker C–I bond lowers the activation energy () for the rate-determining step[2].
pKa of Conjugate Acid (HX)
-9.0
-10.0
Lower pKa indicates I⁻ is a weaker, more stable base upon departure[2].
Atomic Radius
114 pm
133 pm
Larger radius of iodine enhances polarizability, stabilizing the transition state[3].
Relative Solvolysis Rate (SN1)
1x (Baseline)
~2.5x to 4x
2-iodo-2-methyloctane undergoes heterolysis significantly faster than its bromide analog.
Relative Rate in SN2 (vs Cl=1 )
40
100
While SN2 is blocked in tertiary systems, this highlights general kinetic superiority[2].
Note: Data aggregated from standard physical organic chemistry benchmarks for aliphatic halides.
To objectively verify the kinetic differences between 2-bromo-2-methyloctane and 4[4], researchers must utilize a self-validating system. The following protocol utilizes GC-MS to monitor the disappearance of the starting material and the appearance of SN1/E1 products 5[5].
Step-by-Step Methodology
1. Substrate & Solvent Preparation
Prepare a solvent mixture of 80:20 Ethanol/Water (v/v) to serve as both the solvent and the nucleophile (solvolysis conditions).
Equilibrate 50.0 mL of the solvent mixture in a temperature-controlled reaction vessel at 25.0 °C (± 0.1 °C).
2. Reaction Initiation
Inject 1.0 mmol of the target substrate (either 2-bromo-2-methyloctane or 2-iodo-2-methyloctane) into the equilibrated solvent.
Immediately start the reaction timer. The reaction mixture must be stirred at a constant 500 RPM to ensure homogeneity.
3. Kinetic Sampling & Quenching (The Self-Validating Step)
At predetermined intervals (e.g., 2, 5, 10, 20, 30, and 60 minutes), extract a 1.0 mL aliquot from the reaction vessel.
Causality of Quenching: Immediately discharge the aliquot into a vial containing 2.0 mL of ice-cold hexane spiked with 0.1 mg/mL dodecane (Internal Standard). The drastic temperature drop and phase separation instantly halt the solvolysis reaction, locking the kinetic snapshot in place.
Vortex the vial for 10 seconds to extract all unreacted starting material and organic products (alkenes, ethers) into the hexane layer.
4. GC-MS Analysis
Extract the upper hexane layer and analyze via Gas Chromatography-Mass Spectrometry (GC-MS).
Track the depletion of the substrate peak against the constant dodecane internal standard. This internal standard ensures that any volumetric errors during extraction do not skew the kinetic data, creating a closed, self-validating mass balance loop.
Calculate the first-order rate constant (
) by plotting versus time.
Caption: Step-by-step experimental workflow for solvolysis kinetic analysis.
Conclusion
For the derivatization of sterically hindered aliphatic systems like 2-methyloctane, iodide is unequivocally the superior leaving group compared to bromide . Its lower bond dissociation energy and higher atomic polarizability significantly lower the activation energy required for carbocation formation. While 2-bromo-2-methyloctane is often chosen for its stability and lower cost during bulk storage, 2-iodo-2-methyloctane should be prioritized in synthetic routes where rapid kinetics and milder reaction conditions are paramount.
References
Benchchem. "A Comparative Analysis of Leaving Group Ability: Bromide vs. Other Halogens.
IITian Academy. "IB DP Chemistry - R3.4.10 Rate of the substitution reactions.
Chemistry LibreTexts. "11.5: Characteristics of the SN1 Reaction.
ResearchGate (Martin et al.). "GC/MS experiments for the organic chemistry laboratory: I. E2 elimination of 2-bromo-2-methyloctane.
Distinguishing Reaction Pathways: A Comparative Guide to Kinetic Isotope Effect Studies Involving 1-Bromo-2-methyloctane
For Researchers, Scientists, and Drug Development Professionals In the nuanced world of reaction mechanism elucidation, the kinetic isotope effect (KIE) stands out as a powerful tool for dissecting transition states and...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the nuanced world of reaction mechanism elucidation, the kinetic isotope effect (KIE) stands out as a powerful tool for dissecting transition states and validating reaction pathways. This guide offers an in-depth comparison of how KIE studies, particularly involving deuterium labeling, can be leveraged to distinguish between competing bimolecular substitution (SN2) and elimination (E2) reactions of secondary alkyl halides, using 1-Bromo-2-methyloctane as a focal point. While specific experimental data for this exact substrate is not abundant in peer-reviewed literature, this guide synthesizes established principles and data from analogous systems to provide a robust framework for investigation.[1]
The Theoretical Framework: Probing the Rate-Determining Step
The kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when an atom in a reactant is replaced with one of its heavier isotopes.[2][3] This effect primarily arises from the difference in zero-point vibrational energies between bonds involving the lighter and heavier isotopes.[3][4] A bond to a heavier isotope is stronger and has a lower zero-point energy, thus requiring more energy to break.[5][6]
For the reactions of 1-Bromo-2-methyloctane, we are particularly interested in the primary kinetic isotope effect , where the isotopically substituted atom is directly involved in bond breaking or formation in the rate-determining step.[3][7] By substituting a hydrogen atom with deuterium (²H or D) at the C2 position (1-Bromo-2-deutero-2-methyloctane), we can gain significant insight into the transition state.
E2 (Elimination) Pathway: In an E2 reaction, a base abstracts a proton from a carbon adjacent to the leaving group in a single, concerted step.[5][6][8] Therefore, the C-H bond at the C2 position is broken in the rate-determining step. This leads to a significant primary kinetic isotope effect, with kH/kD values typically greater than 2.[1] For similar systems, this value can be as high as 6.7.[5]
SN2 (Substitution) Pathway: In an SN2 reaction, a nucleophile attacks the carbon bearing the leaving group, and the C-H bond at the C2 position remains intact throughout the reaction.[1] Consequently, any observed isotope effect is a much smaller, secondary effect (kH/kD ≈ 1).[1]
The magnitude of the KIE is therefore a powerful diagnostic tool: a large kH/kD points towards an E2 mechanism, while a value close to unity suggests an SN2 pathway.
Comparative Analysis of Expected Kinetic Data
The following table summarizes the expected kinetic data for the competing E2 and SN2 reactions of 1-Bromo-2-methyloctane and its deuterated analog when treated with a strong, non-hindered base like sodium ethoxide in ethanol. These values are representative and based on data from analogous secondary alkyl halides.[1]
Reactant
Reaction Pathway
Rate Constant (k) at 25°C (M⁻¹s⁻¹) (Representative)
C-H bond cleavage is in the rate-determining step.
1-Bromo-2-deutero-2-methyloctane
E2 (Elimination)
kD_E2 ≈ 1.8 x 10⁻⁶
1-Bromo-2-methyloctane
SN2 (Substitution)
kH_SN2 ≈ 5.0 x 10⁻⁵
\multirow{2}{}{kH/kD_SN2 ≈ 1.0 - 1.2}
C-H bond is not broken in the rate-determining step.
1-Bromo-2-deutero-2-methyloctane
SN2 (Substitution)
kD_SN2 ≈ 4.5 x 10⁻⁵
Experimental Design and Protocols
A conclusive KIE study requires careful synthesis of the isotopically labeled substrate and precise kinetic analysis.
Synthesis of 1-Bromo-2-deutero-2-methyloctane
A common and effective route for the synthesis of the deuterated substrate is as follows:
Reduction of Precursor: 2-Octanone is reduced using a deuterated reducing agent such as sodium borodeuteride (NaBD₄). This introduces the deuterium atom at the C2 position, forming 2-deutero-2-octanol.
Conversion to Bromide: The resulting deuterated alcohol is then converted to the corresponding alkyl bromide. A common method is treatment with phosphorus tribromide (PBr₃) or hydrobromic acid (HBr).
Kinetic Measurement Workflow
The rates of the E2 and SN2 reactions for both the deuterated and non-deuterated 1-Bromo-2-methyloctane are determined by monitoring the disappearance of the reactant and the appearance of the products (2-methyloct-1-ene for E2 and ethyl 2-methyloctyl ether for SN2 with ethoxide) over time.
Caption: Experimental workflow for KIE determination.
Mechanistic Visualization
The stark difference in the transition states of the E2 and SN2 reactions underpins the utility of the kinetic isotope effect.
E2 Reaction Mechanism
The E2 mechanism is a concerted, one-step process characterized by an anti-periplanar arrangement of the abstracted proton and the leaving group.[6][8]
Caption: Concerted E2 elimination pathway.
SN2 Reaction Mechanism
The SN2 mechanism involves a backside attack by the nucleophile, leading to an inversion of stereochemistry at the reaction center. The C-H bond at C2 is a spectator to this process.
Caption: Concerted SN2 substitution pathway.
Conclusion and Broader Implications
The investigation of the kinetic isotope effect for 1-Bromo-2-methyloctane provides a powerful and decisive method for distinguishing between competing SN2 and E2 reaction mechanisms.[1] The observation of a significant primary KIE (kH/kD >> 1) is strong evidence for the E2 pathway, confirming the cleavage of the C-H bond in the rate-determining step.[1][8] In contrast, a near-unity KIE supports an SN2 mechanism where this bond remains intact.[1] This comparative approach is fundamental for mechanistic elucidation in chemical research. For drug development professionals, understanding these pathways is critical, as the metabolic stability of a drug can be enhanced by strategically replacing hydrogen with deuterium at metabolically vulnerable positions, a concept rooted in the principles of the kinetic isotope effect.[2]
References
Investigating the Kinetic Isotope Effect of 1-Bromo(2-²H₁)octane: A Comparative Guide to Reaction Mechanisms. Benchchem.
11.8: The E2 Reaction and the Deuterium Isotope Effect. Chemistry LibreTexts. Available at: [Link]
11.8 The E2 Reaction and the Deuterium Isotope Effect – Organic Chemistry. Available at: [Link]
reaction mechanism - SN1 or SN2, the kinetic isotope effect. Chemistry Stack Exchange. Available at: [Link]
The E2 Reaction and the Deuterium Isotope Effect | Organic... - Fiveable. Available at: [Link]
11.8: The E2 Reaction and the Deuterium Isotope Effect. Chemistry LibreTexts. Available at: [Link]
Laboratory determination of the carbon kinetic isotope effects (KIEs) for reactions of methyl halides with various nucleophiles in solution. U.S. Geological Survey. Available at: [Link]
Kinetic Isotope Effects in Organic Chemistry. Macmillan Group. Available at: [Link]
Kinetic isotope effect - Wikipedia. Available at: [Link]
Using kinetic isotope effects to determine the structure of the transition states of SN2 reactions | Request PDF. ResearchGate. Available at: [Link]
Sensitive and Accurate 13C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer. DASH - Harvard. Available at: [Link]
Use of Isotopes for Studying Reaction Mechanisms. Indian Academy of Sciences. Available at: [Link]
Kinetic Isotope Effect (Péter, 2023). Baran Lab. Available at: [Link]
(PDF) Kinetic Isotope Effects in Organic and Biological Reactions. ResearchGate. Available at: [Link]
steric effects of 2-methyl branching compared to linear alkyl bromides
An In-Depth Guide to the Steric Effects of 2-Methyl Branching in Alkyl Bromides Compared to Linear Isomers For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Substrate Stru...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Steric Effects of 2-Methyl Branching in Alkyl Bromides Compared to Linear Isomers
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of Substrate Structure in Reactivity
In the realm of synthetic organic chemistry, predicting the outcome of a reaction is paramount. For reactions involving alkyl halides, the structure of the substrate is a key determinant of the reaction pathway. Two of the most fundamental and often competing pathways are the SN2 and E2 reactions. While both are bimolecular and involve a single concerted step, their transition states have vastly different steric demands.
This guide focuses on a subtle yet impactful structural modification: the difference between a linear alkyl bromide (e.g., 1-bromobutane) and its isomer with a methyl group at the second carbon (e.g., 1-bromo-2-methylpropane). This "β-branching" introduces significant steric bulk one carbon removed from the reaction center, dramatically altering the molecule's reactivity profile. Understanding these effects is crucial for controlling product distribution and optimizing synthetic yields.
Part 1: Steric Hindrance and the Attenuation of SN2 Reactivity
The SN2 reaction is a cornerstone of organic synthesis, allowing for the direct replacement of a leaving group with a wide variety of nucleophiles. However, its efficacy is highly sensitive to the steric environment around the electrophilic carbon.
Mechanistic Causality: The Crowded SN2 Transition State
The SN2 mechanism proceeds through a single, concerted step where the nucleophile attacks the carbon atom bearing the leaving group from the backside (180° to the carbon-leaving group bond).[1] This backside attack leads to a trigonal bipyramidal transition state where five groups are temporarily associated with the central carbon.[2] The energy of this transition state, and thus the rate of the reaction, is acutely sensitive to steric bulk.[2] Any substituents on the substrate that impede the nucleophile's approach will raise the activation energy and slow the reaction.[2][3]
Caption: The concerted backside attack mechanism of the SN2 reaction.
The β-Branching Effect: How a 2-Methyl Group Impedes Reaction
While both 1-bromobutane (a linear primary halide) and 1-bromo-2-methylpropane (a β-branched primary halide) have the bromine attached to a primary carbon, their SN2 reactivity differs dramatically. The methyl group on the adjacent (β) carbon in 1-bromo-2-methylpropane acts as a steric shield, hindering the nucleophile's trajectory towards the electrophilic α-carbon.[3][4] This steric repulsion significantly raises the energy of the transition state, leading to a drastic reduction in the reaction rate compared to its linear isomer.[2]
Quantitative Data: The Impact of Branching on SN2 Reaction Rates
Experimental data clearly illustrates the decelerating effect of steric hindrance. The following table compares the relative rates of reaction for various alkyl bromides with iodide ion, a typical SN2 nucleophile.
Alkyl Bromide
Structure
Class
Relative Rate
Methyl bromide
CH₃Br
Methyl
30
Ethyl bromide
CH₃CH₂Br
Primary
1
n-Propyl bromide
CH₃CH₂CH₂Br
Primary
0.4
1-Bromo-2-methylpropane
(CH₃)₂CHCH₂Br
Primary (β-branched)
0.03
2-Bromopropane
(CH₃)₂CHBr
Secondary
0.02
2-Bromo-2-methylpropane
(CH₃)₃CBr
Tertiary
~0 (No SN2)
(Data synthesized from multiple sources for illustrative comparison).[2][5]
The data is striking: introducing a methyl group at the β-position (1-bromo-2-methylpropane) reduces the reaction rate by more than an order of magnitude compared to a linear primary halide like n-propyl bromide.
Experimental Protocol: Comparative Analysis of SN2 Reaction Rates (Finkelstein Reaction)
This protocol provides a self-validating method to visually and qualitatively compare the SN2 reactivity of 1-bromobutane and 1-bromo-2-methylpropane. The reaction relies on the precipitation of sodium bromide, which is insoluble in acetone, to signal the reaction's progress.
Objective: To determine the relative SN2 reaction rates by observing the formation time of a sodium bromide precipitate.
Materials:
15% solution of Sodium Iodide (NaI) in anhydrous acetone
1-bromobutane
1-bromo-2-methylpropane
Dry test tubes (x3)
Pipettes and graduated cylinders
Stopwatch
Water bath (optional, for temperature control)
Procedure:
Preparation: Label three clean, dry test tubes: "1-bromobutane," "1-bromo-2-methylpropane," and "Control."
Reagent Addition: To each test tube, add 2 mL of the 15% NaI in acetone solution.
Initiation:
To the "1-bromobutane" tube, add 4 drops of 1-bromobutane.
To the "1-bromo-2-methylpropane" tube, add 4 drops of 1-bromo-2-methylpropane.
The "Control" tube receives no alkyl halide.
Observation: Start the stopwatch immediately after adding the alkyl halide to the first tube. Stopper and shake all tubes simultaneously to ensure mixing.
Data Collection: Record the time it takes for a distinct, cloudy precipitate (NaBr) to form in each tube.[6] A rapid formation indicates a fast SN2 reaction. The linear halide is expected to form a precipitate significantly faster than the β-branched halide.
Caption: Workflow for the comparative Finkelstein reaction experiment.
Part 2: Shifting the Balance - The Rise of the E2 Elimination Pathway
The steric hindrance that suppresses the SN2 reaction for 2-methyl branched substrates does not have the same prohibitive effect on the E2 elimination pathway. In fact, by impeding substitution, it often makes elimination the more favorable route.[7]
Mechanistic Overview: The E2 Reaction
The E2 reaction is also a single-step, concerted process. However, instead of acting as a nucleophile, the reagent acts as a base, abstracting a proton from a carbon adjacent (β) to the leaving group.[8] This proton abstraction occurs simultaneously with the formation of a pi bond and the departure of the leaving group. The ideal geometry for this reaction is an anti-periplanar arrangement of the abstracted proton and the leaving group.[9][10]
Caption: The concerted mechanism of the E2 elimination reaction.
For 1-bromo-2-methylpropane, the α-carbon is sterically shielded, making an SN2 attack difficult. However, the β-hydrogens are relatively accessible to a base.[4] Consequently, when a strong base is used, it is sterically easier for it to abstract a β-proton (E2) than to attack the α-carbon (SN2). For a linear halide like 1-bromobutane, both pathways are accessible, and the product ratio will depend more heavily on other factors like the nature of the nucleophile/base and temperature.[4]
Quantitative Data: SN2 vs. E2 Product Ratios
The competition between substitution and elimination is highly dependent on the substrate and the base. With a strong, unhindered base like sodium ethoxide, the steric hindrance of the β-branch becomes the dominant factor.
Alkyl Bromide
Base
Temperature
SN2 Product %
E2 Product %
1-Bromobutane
NaOEt in EtOH
55°C
~85%
~15%
1-Bromo-2-methylpropane
NaOEt in EtOH
25°C
18%
82%
(Data for 1-bromo-2-methylpropane (isobutyl bromide) from reference[4]. Data for 1-bromobutane is a representative value for a primary unhindered halide under similar conditions.)
This data clearly shows that for a linear primary halide, SN2 is the major pathway. In stark contrast, the sterically hindered 1-bromo-2-methylpropane overwhelmingly favors the E2 elimination product under the same conditions.[4]
Experimental Protocol: Product Ratio Analysis via Gas Chromatography (GC)
Objective: To quantitatively determine the ratio of substitution (ether) to elimination (alkene) products from the reaction of 1-bromobutane and 1-bromo-2-methylpropane with sodium ethoxide.
Materials:
1-bromobutane
1-bromo-2-methylpropane
Sodium ethoxide solution in ethanol (e.g., 1.0 M)
Anhydrous diethyl ether (for extraction)
Saturated aqueous sodium bicarbonate solution
Anhydrous magnesium sulfate
Round-bottom flasks, condensers, heating mantles
Separatory funnel
Gas chromatograph (GC) with an appropriate column (e.g., non-polar) and FID detector
Procedure:
Reaction Setup: In two separate round-bottom flasks equipped with reflux condensers, place 10 mL of the sodium ethoxide solution.
Substrate Addition: To the first flask, add a stoichiometric equivalent of 1-bromobutane. To the second, add an equivalent of 1-bromo-2-methylpropane.
Reaction: Heat both mixtures to a gentle reflux for 1 hour to ensure the reaction goes to completion.
Workup:
Cool the reaction mixtures to room temperature.
Pour each mixture into a separatory funnel containing 20 mL of water.
Extract the organic products with 2 x 15 mL portions of diethyl ether.
Combine the organic layers and wash with 15 mL of saturated sodium bicarbonate solution, then with 15 mL of brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate the solvent using a rotary evaporator.
Analysis:
Dilute the resulting product mixtures in a suitable solvent (e.g., hexane).
Inject a small sample of each mixture into the GC.
Identify the peaks corresponding to the starting material, the SN2 product (ether), and the E2 product (alkene) based on their retention times (which can be determined by running standards).
Integrate the peak areas to determine the relative percentages of the SN2 and E2 products.
Conclusion
The presence of a single methyl group at the β-position (2-methyl branching) has a profound and predictable effect on the reactivity of primary alkyl bromides. This structural feature introduces significant steric hindrance that:
Drastically reduces the rate of SN2 reactions by impeding the necessary backside attack of the nucleophile.[2][3]
Shifts the reaction pathway in favor of E2 elimination , especially when strong bases are employed, as the β-protons remain accessible while the α-carbon is sterically shielded.[4]
These findings are essential for drug development and process chemistry, where precise control over reaction outcomes is critical. By understanding the steric causality behind these reactivity patterns, researchers can make more informed choices about substrates and reagents to favor the desired substitution or elimination products, ultimately leading to more efficient and predictable syntheses.
References
Effect of sterics on Sn2 reactions. (2019). Chemistry LibreTexts. [Link]
Alkyl Halide Reactivity. Michigan State University Department of Chemistry. [Link]
Rablen, P. R., McLarney, B. D., Karlow, B. J., & Schneider, J. E. (2014). How Alkyl Halide Structure Affects E2 and SN2 Reaction Barriers: E2 Reactions Are as Sensitive as SN2 Reactions. The Journal of Organic Chemistry, 79(3), 867–879. [Link]
PubMed. (2014). How alkyl halide structure affects E2 and SN2 reaction barriers: E2 reactions are as sensitive as SN2 reactions. National Center for Biotechnology Information. [Link]
Semantic Scholar. (2014). How alkyl halide structure affects E2 and SN2 reaction barriers: E2 reactions are as sensitive as SN2 reactions. [Link]
Various Authors. (2021). Which compound will react faster to an SN2 reaction, 1-bromobutane, 2-bromobutane, 2-bromo-2-methylpropane? Quora. [Link]
Ashenhurst, J. (2012). SN1 vs E1 and SN2 vs E2 : The Temperature. Master Organic Chemistry. [Link]
Reaction Between 1-Bromobutane And 2-Methylpropane. (n.d.). Bartleby. [Link]
Gallardo-Williams, M. (2013). SN2 Reactions of Alkyl Halides. WebAssign. [Link]
Reactivity of Alkyl Halides in SN2 Reactions. (2025). Chemistry Steps. [Link]
Characteristics of the SN2 Reaction. (n.d.). Fundamentals of Organic Chemistry. [Link]
SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. (2021). The Chemistry Notes. [Link]
Alkyl Halide Effects on E2 and SN2 Barriers. (n.d.). Scribd. [Link]
Ashenhurst, J. (2012). The SN2 Mechanism. Master Organic Chemistry. [Link]
Both 1-bromobutane and 1-bromo- 2-methylpropane are primary bromides. Can you explain the difference in their SN2 reactivity, if there was any? (2017). Chegg. [Link]
Nucleophilic substitution vs. elimination reactions. (n.d.). SlidePlayer. [Link]
Will this beta-branched secondary alkyl halide undergo SN1 or SN2? (2014). Chemistry Stack Exchange. [Link]
Bento, A. P., et al. (2019). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. Chemistry – A European Journal. [Link]
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Elimination reactions. (n.d.). Organic Chemistry 1: An open textbook - Lumen Learning. [Link]
A Senior Application Scientist's Guide to Purity Assessment of 1-Bromo-2-methyloctane: HPLC and Its Alternatives
For researchers and professionals in drug development and fine chemical synthesis, the purity of starting materials and intermediates is paramount. The presence of even minute impurities can drastically alter reaction ki...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development and fine chemical synthesis, the purity of starting materials and intermediates is paramount. The presence of even minute impurities can drastically alter reaction kinetics, yield, and the safety profile of the final product. 1-Bromo-2-methyloctane, a chiral halogenated alkane, serves as a valuable building block in organic synthesis. Its non-polar and chiral nature, however, presents unique challenges for purity assessment.
This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) with orthogonal analytical techniques—Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the comprehensive purity analysis of 1-Bromo-2-methyloctane. We will delve into the causality behind methodological choices, present detailed experimental protocols, and offer a decision-making framework to select the most appropriate technique for your specific analytical requirements.
HPLC is a cornerstone of pharmaceutical analysis, offering robust and reproducible separations for a vast array of compounds.[1][2] For a non-polar analyte like 1-bromo-2-methyloctane, Reversed-Phase HPLC (RP-HPLC) is the method of choice.
Principle of Separation in RP-HPLC
In RP-HPLC, the separation is based on hydrophobic interactions.[3] The stationary phase is non-polar (e.g., silica chemically modified with C18 alkyl chains), while the mobile phase is a more polar solvent mixture, typically water and an organic modifier like acetonitrile or methanol.[3][4] When the sample is introduced, non-polar analytes, such as 1-bromo-2-methyloctane, will have a stronger affinity for the non-polar stationary phase and will be retained longer. More polar impurities will interact more readily with the mobile phase and elute from the column faster.[5] By gradually increasing the proportion of the organic solvent in the mobile phase (a gradient elution), the retained non-polar compounds can be sequentially eluted and quantified.
Detailed Experimental Protocol: RP-HPLC for 1-Bromo-2-methyloctane
This protocol is designed to provide a robust starting point for method development and validation, adhering to principles outlined in ICH Q2(R1) guidelines.[6][7][8]
1. Instrumentation and Materials:
HPLC System: A system equipped with a gradient pump, autosampler, column thermostat, and a UV-Vis or Refractive Index (RI) detector.
Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Solvents: HPLC-grade acetonitrile (ACN) and ultrapure water.[9]
Sample: 1-Bromo-2-methyloctane, ACS Reagent Grade or higher.[10][11][12]
Sample Diluent: Acetonitrile.
2. Chromatographic Conditions:
Mobile Phase A: Ultrapure Water
Mobile Phase B: Acetonitrile (ACN)
Gradient Program:
Start at 70% B, hold for 2 minutes.
Ramp to 100% B over 15 minutes.
Hold at 100% B for 5 minutes.
Return to 70% B over 1 minute and re-equilibrate for 5 minutes.
Flow Rate: 1.0 mL/min
Column Temperature: 30°C
Detector: UV-Vis at 210 nm (as bromoalkanes have weak UV absorbance at low wavelengths) or Refractive Index (RI) detector.
Injection Volume: 10 µL
3. Sample Preparation:
Accurately weigh approximately 50 mg of 1-Bromo-2-methyloctane into a 50 mL volumetric flask.
Dissolve and dilute to volume with acetonitrile to achieve a concentration of ~1 mg/mL.
Filter the solution through a 0.45 µm PTFE syringe filter before injection.
4. Data Analysis & Purity Calculation:
The purity is determined by the area percent method.
Formula: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100
This calculation assumes that all impurities have a similar detector response to the main analyte. For higher accuracy, especially for known impurities, a method using relative response factors (RRFs) should be developed and validated.[13][14][15]
Causality Behind Experimental Choices:
C18 Column: The long alkyl chains of the C18 stationary phase provide strong hydrophobic interactions necessary for retaining the non-polar octyl chain of the analyte.[16]
Acetonitrile/Water Mobile Phase: This is a standard mobile phase for RP-HPLC, offering good elution strength and low UV cutoff.[4] The gradient is essential to elute both the main compound and any potential impurities that may have different polarities.
UV vs. RI Detection: 1-Bromo-2-methyloctane lacks a strong chromophore, making UV detection less sensitive. Detection at low wavelengths (~210 nm) is a common strategy for such compounds. An RI detector, which measures changes in the refractive index of the eluent, offers a more universal detection method for compounds without UV absorbance but is generally less sensitive and not compatible with gradient elution.
Chiral Considerations: It is critical to note that this achiral RP-HPLC method will not separate the enantiomers of 1-bromo-2-methyloctane. If enantiomeric purity is required, a dedicated chiral HPLC method must be developed, typically using a chiral stationary phase (CSP) like a polysaccharide-based column.[17][18][19][20]
Workflow for HPLC Purity Assessment
Caption: Workflow for purity analysis of 1-bromo-2-methyloctane by HPLC.
Comparative Analysis: Orthogonal Methodologies
To ensure comprehensive purity assessment and avoid overlooking co-eluting impurities, it is best practice to employ an orthogonal method—a technique that separates compounds based on a different chemical or physical principle.
Gas Chromatography (GC)
GC is an ideal orthogonal technique for volatile compounds like 1-bromo-2-methyloctane.[21] Separation is based on the compound's boiling point and its interaction with the stationary phase.[22]
Principle: The sample is vaporized and carried by an inert gas (mobile phase) through a column containing a stationary phase. Compounds separate based on their volatility and polarity, with more volatile compounds eluting faster.[22]
Advantages: GC, especially with a Flame Ionization Detector (FID), offers exceptional sensitivity for hydrocarbons.[23][24] It provides excellent resolution for separating isomers and other closely related volatile impurities.[25]
Protocol Outline: A typical method would involve a non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane), a temperature gradient (e.g., 50°C to 280°C), and helium as the carrier gas.[24]
Limitations: The primary limitation is that the analyte must be thermally stable and sufficiently volatile.[26]
Quantitative NMR (qNMR) Spectroscopy
qNMR is a powerful primary analytical method that can determine purity without the need for a specific reference standard of the analyte itself.[27][28]
Principle: The integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[29] By comparing the integral of a specific proton signal from the analyte to the integral of a known signal from a certified internal standard of high purity, the absolute purity of the analyte can be calculated.[30][31]
Advantages: qNMR is non-destructive and provides structural information, which can help in identifying unknown impurities.[23] It is considered a primary ratio method of measurement, offering high accuracy and precision.[27][30]
Protocol Outline: An accurately weighed sample of 1-bromo-2-methyloctane and a certified internal standard (e.g., maleic acid) are dissolved in a deuterated solvent (e.g., CDCl₃). The ¹H NMR spectrum is acquired under quantitative conditions (e.g., ensuring full spin-lattice relaxation). Purity is calculated by comparing the integrals of non-overlapping peaks from the analyte and the standard.
Limitations: qNMR has lower sensitivity compared to chromatographic techniques and can be challenging for complex mixtures with significant signal overlap.[32][33]
Performance Comparison
The choice of analytical technique depends on the specific requirements of the analysis. The following table provides a comparative summary.
Feature
High-Performance Liquid Chromatography (HPLC)
Gas Chromatography (GC)
Quantitative NMR (qNMR)
Principle
Partitioning between liquid mobile and solid stationary phases (hydrophobicity).[3]
Partitioning between gas mobile and liquid/solid stationary phases (volatility).[22]
Signal intensity is directly proportional to the number of nuclei.[27][29]
Quantification
Relative (Area %) or Absolute (with certified standard).
Relative (Area %) or Absolute (with certified standard).[23]
High sensitivity, excellent for volatile impurities.[23]
Primary method, no analyte-specific standard needed, provides structural information.[23][30]
Limitations
Requires analyte solubility, may not separate all isomers.[32]
Analyte must be volatile and thermally stable.[26]
Lower sensitivity, requires pure internal standard, potential for peak overlap.[23][32]
Decision-Making Framework
Selecting the optimal analytical strategy requires balancing technical needs with practical considerations. This logical diagram serves as a guide for researchers.
Caption: Decision tree for selecting an analytical method for 1-bromo-2-methyloctane.
Conclusion and Recommendations
For the routine purity assessment of 1-Bromo-2-methyloctane, Reversed-Phase HPLC offers a robust and reliable platform. It is versatile and provides accurate relative purity data essential for quality control throughout the drug development process.
However, a single method is rarely sufficient for comprehensive characterization. We strongly advocate for a multi-faceted approach:
Use Gas Chromatography (GC-FID) as an orthogonal method to screen for volatile impurities that might be missed by HPLC.
For definitive purity assignment of a reference standard or a new batch, Quantitative NMR (qNMR) is the gold standard, providing an absolute purity value with high confidence.[30]
By combining these techniques, researchers and drug development professionals can build a complete and trustworthy purity profile for 1-bromo-2-methyloctane, ensuring the quality and integrity of their synthetic work. This self-validating system, leveraging the strengths of orthogonal methods, is the hallmark of rigorous scientific practice.
References
Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]
University of Illinois Chicago. (n.d.). Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI). Retrieved from [Link]
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
Davies, S. R., Jones, K., Goldys, A., Alamgir, M., Chan, B. K. H., Elgindy, C., Mitchell, P. S. R., Tarrant, G. J., Krishnaswami, M. R., Luo, Y., Moawad, M., Lawes, D., & Hook, J. M. (2015). Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. Analytical and Bioanalytical Chemistry, 407(11), 3103–3113. [Link]
JEOL. (2022, December 19). Quantitative NMR (qNMR) – Moving into the future with an evolution of reliability. Retrieved from [Link]
U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]
National Metrology Institute of Japan. (n.d.). Quantitative NMR. Organic Primary Standards Group. Retrieved from [Link]
Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Retrieved from [Link]
European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (n.d.). Quality Guidelines. Retrieved from [Link]
Welch Materials. (2025, March 31). HPLC Content Determination Method Validation: A Comprehensive Guide. Retrieved from [Link]
Assay Analytica. (n.d.). HPLC Method Validation: Key Parameters and Importance. Retrieved from [Link]
Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from [Link]
Ghugare, P. S., & Kumar, S. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. PharmTech. Retrieved from [Link]
ResearchGate. (n.d.). HPLC method validation for pharmaceuticals: a review. Retrieved from [Link]
ResearchGate. (n.d.). List of halogenated alkanes with their chemical structure and molecular weight. Retrieved from [Link]
Reddit. (2021, October 11). Accuracy of GC-MS + NMR comparing to an HPLC test for hormone?. r/askscience. Retrieved from [Link]
Harynuk, J. (2022, April 15). Advances in the Analysis of Persistent Halogenated Organic Compounds. Chromatography Online. Retrieved from [Link]
Moravek. (2024, August 6). Reverse-Phase vs. Normal-Phase HPLC: A Brief Comparison. Retrieved from [Link]
Dickie, A. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Separation Science. Retrieved from [Link]
ResearchGate. (n.d.). Purity comparison by NMR and HPLC. Retrieved from [Link]
Specific Polymers. (2024, July 1). HPLC, a modular technique that complements NMR. Retrieved from [Link]
Guillarme, D., & Veuthey, J. L. (2018). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Molecules, 23(4), 837. [Link]
Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved from [Link]
Chromatography Today. (n.d.). HPLC vs GC - A Beginner's Guide. Retrieved from [Link]
ResearchGate. (n.d.). The Determination of GC-MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. Retrieved from [Link]
Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]
Making Cosmetics. (n.d.). Purity Grades. Retrieved from [Link]
YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from [Link]
Persee. (2025, May 30). Gas Chromatography Explained: How It Separates Different Compounds. Retrieved from [Link]
Noy, T., & Cramers, C. (1987). Trace analysis of halogenated hydrocarbons in gaseous samples by on-line enrichment in an adsorption trap, on-column cryofocusing, capillary gas chromatography and electron-capture detection. Journal of Chromatography A, 393, 343-352. [Link]
Harada, N. (2017). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 22(12), 2159. [Link]
Ahuja, S. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Retrieved from [Link]
Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Pittcon 2016. Retrieved from [Link]
Asian Journal of Chemistry. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. 19(2), 1449. Retrieved from [Link]
Wang, Y., Li, H., & Li, J. (2020). Distinguishing between halogenated alkanes containing the same halogen based on the reaction kinetic parameter using negative ion mobility spectrometry at atmospheric pressure. RSC Advances, 10(52), 31235–31241. [Link]
chymist.com. (n.d.). GRADES OF PURITY FOR CHEMICALS. Retrieved from [Link]
The Lab Depot. (n.d.). Chemical Grades Explained. Retrieved from [Link]
ResearchGate. (2020). Distinguishing between halogenated alkanes containing the same halogen based on the reaction kinetic parameter using negative ion mobility spectrometry at atmospheric pressure. Retrieved from [Link]
Comparative Thermal Decomposition Guide: 1-Bromo-2-methyloctane vs. 1-Chlorooctane
Executive Summary This technical guide provides a rigorous comparison of the thermal stability and decomposition pathways of 1-Bromo-2-methyloctane (a beta-branched primary alkyl bromide) and 1-Chlorooctane (a linear pri...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide provides a rigorous comparison of the thermal stability and decomposition pathways of 1-Bromo-2-methyloctane (a beta-branched primary alkyl bromide) and 1-Chlorooctane (a linear primary alkyl chloride).
Key Findings:
Thermal Stability: 1-Chlorooctane exhibits significantly higher thermal stability than 1-Bromo-2-methyloctane. The onset of decomposition for the chloride is approximately 40–50°C higher than the bromide.
Kinetics: The activation energy (
) for the decomposition of 1-Bromo-2-methyloctane is approximately 210 kJ/mol , compared to ~230 kJ/mol for 1-Chlorooctane. This difference is driven by the weaker C-Br bond and the stabilizing effect of the -methyl group on the transition state.
Product Selectivity:
1-Chlorooctane decomposes to 1-Octene and HCl.
1-Bromo-2-methyloctane decomposes primarily to 2-Methyl-1-octene and HBr.
Mechanistic Framework
Gas-Phase Elimination Theory
In the absence of solvent (pyrolysis conditions), primary alkyl halides decompose via a unimolecular elimination mechanism. This process typically proceeds through a four-centered, concerted transition state (Maccoll’s quasi-heterolytic theory).
Bond Polarization: The C-X bond stretches and polarizes, developing partial positive charge on the
-carbon.
-Hydrogen Abstraction: The halogen atom acts as an internal base, abstracting a proton from the -carbon.
Steric & Electronic Effects:
Leaving Group: The C-Br bond (BDE
290 kJ/mol) is weaker than the C-Cl bond (BDE 340 kJ/mol), lowering the activation barrier for the bromide.
-Branching: In 1-Bromo-2-methyloctane, the methyl group at the -position stabilizes the developing positive charge in the transition state via hyperconjugation and inductive effects, further accelerating the rate compared to the linear chloride.
Caption: Comparative mechanistic pathways showing the lower activation barrier and specific regiochemistry for the beta-branched bromide.
Kinetic & Thermodynamic Comparison
The following data synthesizes experimental values for homologous series (e.g., isobutyl bromide as a proxy for 1-bromo-2-methyloctane) to provide accurate predictive parameters.
Parameter
1-Chlorooctane
1-Bromo-2-methyloctane
Impact on Process
Bond Dissociation Energy
~340 kJ/mol (C-Cl)
~290 kJ/mol (C-Br)
Bromide requires less energy to initiate cleavage.
Activation Energy ()
kJ/mol
kJ/mol
Reaction rate for bromide is orders of magnitude faster at 300°C.
Log A ()
~13.5
~13.2
Pre-exponential factors are similar (consistent with unimolecular elimination).
TGA Onset ()
~360°C
~310–320°C
Bromide poses a higher risk of degradation during high-temp distillation.
Major Degradant
1-Octene
2-Methyl-1-octene
Distinct GC retention times allow easy monitoring.
Critical Insight: The
-methyl group in 1-bromo-2-methyloctane restricts the number of available -hydrogens to one . Unlike linear halides which have two equivalent -hydrogens, the branched system has no regiochemical ambiguity—it must form the 1,1-disubstituted alkene (2-methyl-1-octene).
Experimental Protocols
To validate these profiles in your specific matrix, use the following self-validating protocols.
Instrument Prep: Calibrate TGA with Indium/Aluminum standards. Purge with
at 50 mL/min for 30 mins to remove (prevents oxidative degradation, isolating thermal pyrolysis).
Sample Loading: Load 10–15 mg of liquid sample into an alumina crucible (avoid platinum if trace metals catalyze dehydrohalogenation).
Method:
Equilibrate at 30°C.
Ramp 10°C/min to 600°C.
Data Analysis:
Calculate the extrapolated onset temperature (
).
Plot the First Derivative (DTG) to identify the temperature of maximum rate (
).
Expectation: 1-Bromo-2-methyloctane will show a sharp mass loss step starting near 310°C; 1-Chlorooctane near 360°C.
Pyrolysis-GC/MS (Py-GC/MS)
Objective: Identify specific decomposition products and verify mechanism.
System: Micro-furnace pyrolyzer coupled to GC-MS.
Column: Non-polar capillary column (e.g., DB-5MS, 30m x 0.25mm, 0.25µm).
Pyrolysis Conditions:
Flash Mode: 500°C for 0.2 min.
Interface: 280°C (prevents condensation of high-boiling products).
GC Program: 40°C (hold 2 min)
280°C at 10°C/min.
Validation:
1-Chlorooctane Run: Confirm peak at
112 ( for octene) or characteristic fragment 41/55/70.
1-Bromo-2-methyloctane Run: Confirm peak for 2-methyl-1-octene (MW 126). Look for absence of rearrangement products (e.g., internal alkenes), which would indicate radical scrambling.
Diagram 2: Experimental Workflow
Caption: Integrated workflow for thermal stability profiling and degradant identification.
References
Maccoll, A. (1969). The Pyrolysis of Alkyl Halides in the Gas Phase. Chemical Reviews. Link
Adeboye, O. (2017).[1] Computational Modelling of the Mechanisms, Kinetics and Thermodynamics of Pyrolysis of Isobutyl Bromide in the Gas-phase. Chemical Science International Journal. Link
NIST Chemistry WebBook. 1-Chlorooctane Thermochemistry Data. National Institute of Standards and Technology. Link
PubChem. 1-Bromo-2-methyloctane Compound Summary. National Library of Medicine. Link
A Senior Application Scientist's Guide to Elemental Analysis Standards for the Validation of 1-Bromo-2-methyloctane Synthesis
In the synthesis of novel chemical entities, particularly within the pharmaceutical and fine chemical industries, the unambiguous confirmation of a molecule's elemental composition is a cornerstone of quality control and...
Author: BenchChem Technical Support Team. Date: March 2026
In the synthesis of novel chemical entities, particularly within the pharmaceutical and fine chemical industries, the unambiguous confirmation of a molecule's elemental composition is a cornerstone of quality control and regulatory submission. For a halogenated aliphatic compound like 1-Bromo-2-methyloctane, a key intermediate in various organic syntheses, rigorous validation of its elemental makeup is not merely a procedural formality but a critical checkpoint. It serves to verify the successful outcome of the synthesis, establish purity, and confirm the empirical formula.
This guide provides an in-depth comparison of elemental analysis standards and a detailed protocol for the validation of 1-Bromo-2-methyloctane synthesis. It is designed for researchers, scientists, and drug development professionals who require both theoretical understanding and practical, field-proven methodologies.
The Hierarchy and Role of Analytical Standards
The validity of any elemental analysis measurement is fundamentally dependent on the quality of the standards used for instrument calibration. The concept of metrological traceability is paramount; the measured value should be related to a stated reference, usually a national or international standard, through an unbroken chain of comparisons, all having stated uncertainties.
The hierarchy of standards can be visualized as a pyramid, with the highest level of accuracy and traceability at the apex.
Caption: Hierarchy of standards for elemental analysis calibration.
Certified Reference Materials (CRMs): Produced by National Metrology Institutes (NMIs) like NIST or ISO 17034 accredited manufacturers, CRMs offer the highest level of accuracy and traceability.[1][2] They come with a certificate stating the property values and their uncertainties, and detailing the basis of their certification.[2][3] For bromine, traceability is often established through inorganic materials like NIST SRM 977 (Sodium Bromide).[4]
Commercial Pure Standards: These are high-purity organic compounds (e.g., sulfanilamide, acetanilide) used for daily instrument calibration.[5] Their elemental composition is well-established and they are typically traceable to CRMs.[6]
In-house or Secondary Standards: These are well-characterized materials prepared within a specific laboratory. They are qualified against commercial pure standards or CRMs and are used for routine analyses to conserve more expensive primary standards.
Comparison of Commercially Available Standards for C, H, and Br Analysis
For the validation of 1-Bromo-2-methyloctane (Theoretical values: C=52.19%, H=9.24%, Br=38.57%), the ideal standard would be a stable, non-hygroscopic solid organic compound with certified values for C, H, and Br. While a single, universally accepted "bromo-standard" for CHN+Br analysis is less common than standards for CHNS, a combination of standards or a well-characterized bromo-compound can be used. Many laboratories use established CHNS standards for the carbon, hydrogen, and nitrogen channels and a separate bromine standard for the halogen-specific detector.
Below is a comparison of suitable standards for calibrating elemental analyzers.
Standard Type
Compound Name
Supplier
Key Characteristics
Suitability for 1-Bromo-2-methyloctane Validation
CRM (Traceability)
NIST SRM 977 (Sodium Bromide)
NIST / Sigma-Aldrich
Isotopic standard for bromine, certified for Br content.[4] In a solid, inorganic matrix.
Primary Traceability: Not for direct instrument calibration of organic combustion, but essential for validating bromine quantification methods (e.g., ion chromatography, titration) used to certify secondary standards.
CRM (Traceability)
Certipur® Bromide standard solution
Merck (Sigma-Aldrich)
Certified reference material (1000 mg/L Br), traceable to NIST SRM NaBr.[7]
Method Validation: Primarily for validating solution-based methods like IC or ICP-MS for halogen determination. Not for direct combustion analysis.
Pure Chemical Standard
Sulfanilamide
Elemental Microanalysis, etc.
High purity, crystalline solid. Accepted standard for C, H, N, S analysis. ISO 17034 certified versions available.[5]
C, H Calibration: Excellent for calibrating the C and H channels of the elemental analyzer due to its stability and high purity.
Pure Chemical Standard
Acetanilide
Multiple Suppliers
High purity, stable solid. Commonly used for CHN calibration.[5]
C, H Calibration: A reliable alternative to sulfanilamide for C and H calibration.
Halogenated Standard
2,4,6-Trichlorophenylhydrazine
Elemental Microanalysis
Contains certified values for C, H, N, and Cl. Can be used to verify halogen determination performance.
System Suitability: While not a bromine standard, it can be used to check the performance and recovery of the halogen analysis channel of the instrument.
Halogenated Standard
Various Halogenated Hydrocarbons
LGC Standards, TRC
High purity (>95%) neat materials. Wide range of compounds available.[8]
Secondary Standard Development: A stable, solid bromo-organic compound from this category can be purchased, thoroughly characterized (by NMR, MS for identity; DSC for purity), and used as an in-house secondary standard for Br calibration.
Expert Recommendation: For routine validation, a two-pronged approach is robust. Calibrate the C and H channels using an ISO 17034 certified standard like Sulfanilamide. For the bromine channel, either use a commercially available, well-characterized bromo-organic compound or qualify a batch of a stable, solid bromo-compound as an in-house standard, with its bromine content confirmed by an orthogonal, traceable method (e.g., titration against a silver nitrate solution standardized with NIST SRM).
This protocol outlines the validation of the elemental composition of a newly synthesized batch of 1-Bromo-2-methyloctane using a modern elemental analyzer capable of CHN and halogen determination.
Objective: To confirm that the elemental composition (C, H, Br) of the synthesized 1-Bromo-2-methyloctane is within the acceptable deviation (typically ±0.4%) of the theoretical values.[9]
1. Instrumentation and Reagents
Elemental Analyzer: An instrument capable of high-temperature combustion for CHN and halogen analysis (e.g., PerkinElmer 2400 Series II, Elementar vario MICRO cube).[10] Such systems typically use a combustion tube, reduction tube, and specific traps for halogens.
Microbalance: Capable of weighing to ±0.001 mg.
Standards:
CHN Calibration: ISO 17034 Certified Sulfanilamide (C=41.85%, H=4.68%, N=16.27%, S=18.62%).
Br Calibration/Verification: A well-characterized bromo-organic standard (e.g., 4-Bromobenzoic acid, C=41.82%, H=2.51%, Br=39.75%).
Gases: High purity Helium (carrier), Oxygen (combustion).
Consumables: Tin or silver capsules, quartz wool, reagent tubes packed with appropriate scrubbers for halogenated compounds (e.g., silver tungstate, silver vanadate).[10]
2. Instrument Calibration and System Suitability
Step 2.1: Initial Setup: Ensure the instrument has the correct reagents and combustion tube packing for halogen analysis as per the manufacturer's guidelines. This is critical as halogens are highly reactive and require special scrubbing to prevent interference and instrument damage.[10]
Step 2.2: CHN Calibration:
Weigh 1-2 mg of Sulfanilamide into a tin capsule in triplicate.
Analyze the samples to establish the calibration factors for C and H. The instrument software typically performs this automatically.
Step 2.3: Bromine Calibration:
Weigh 1-2 mg of the bromo-organic standard into a silver capsule in triplicate (silver capsules are often recommended for halogen analysis to aid in trapping excess halogen).
Analyze the samples to establish the calibration factor for Br.
Step 2.4: System Suitability Check:
Analyze one of the calibration standards as an unknown.
The results for C, H, and Br must be within ±0.3% of the certified values. This verifies the calibration is accurate before proceeding with the analysis of the synthesized compound.
3. Sample Analysis: 1-Bromo-2-methyloctane
Step 3.1: Sample Preparation:
Ensure the synthesized 1-Bromo-2-methyloctane sample is homogenous and dry. As it is a liquid, special handling is required.
Place a small amount of halogen-free absorbent material (e.g., Chromosorb) into a silver capsule and weigh it.
Add 1-2 mg of the liquid 1-Bromo-2-methyloctane onto the absorbent material and quickly seal the capsule to prevent evaporation. Weigh the sealed capsule again to get the precise sample weight.
Prepare at least three replicate samples.
Step 3.2: Analysis:
Analyze the prepared samples using the established calibration.
Run a blank (empty capsule) and a standard check sample after every 5-10 analyses of the synthesized product to monitor for instrument drift.
4. Data Analysis and Validation Decision
Step 4.1: Calculate Results: The instrument software will provide the weight percentages for C, H, and Br for each replicate.
Step 4.2: Evaluate Acceptance Criteria:
Calculate the mean value for each element (C, H, Br) from the replicates.
The Relative Standard Deviation (RSD) of the replicates should be ≤ 2.0%.
The difference between the experimental mean and the theoretical value for each element must be within ±0.4%.
Element
Theoretical Value (%)
Experimental Mean (%)
Acceptance Criteria (±0.4%)
Pass/Fail
Carbon (C)
52.19
[Enter Data]
51.79 - 52.59
[Enter Result]
Hydrogen (H)
9.24
[Enter Data]
8.84 - 9.64
[Enter Result]
Bromine (Br)
38.57
[Enter Data]
38.17 - 38.97
[Enter Result]
Workflow for Elemental Analysis Validation
The entire process, from synthesis to final validation, follows a logical workflow that ensures data integrity.
Executive Safety Summary Immediate Action Required: 1-Bromo-2-methyloctane is a halogenated alkyl bromide .[1][2][3] Unlike standard organic solvents (e.g., acetone, hexane), it possesses a density greater than water and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety Summary
Immediate Action Required:
1-Bromo-2-methyloctane is a halogenated alkyl bromide .[1][2][3] Unlike standard organic solvents (e.g., acetone, hexane), it possesses a density greater than water and contains bromine atoms that generate corrosive hydrogen bromide (HBr) gas upon combustion.[1][4][5]
Strict Prohibition: NEVER dispose of this chemical down the drain.[1][2][3][6] It will sink to the bottom of p-traps, degrade plumbing seals, and persist in the water table.[1][4]
Flash Point Classification: Treat as Combustible Liquid (Class IIIA) for storage and transport.[1][2][3][5]
Technical Identity & Physical Properties
Effective disposal requires understanding the physical behavior of the compound in the waste stream.[2][3][5] 1-Bromo-2-methyloctane is a branched C9 alkyl halide.[1][2][4][3][5]
Requires liquid-tight HDPE or glass containment.[1][2][3][5]
Density
> 1.0 g/mL (Estimated ~1.1 g/mL)
Sinks in water. Forms the bottom layer in aqueous mixtures.[1][2][3][5]
Solubility
Immiscible in water
Will not dilute in aqueous waste streams; requires organic solvent stream.[1][2][3]
Flash Point
> 60°C (Estimated based on C8 homologs)
Combustible. Keep away from oxidizers and high heat.[1][2][3][5]
Boiling Point
~200°C (Estimated)
Low volatility compared to lower alkyl halides, but vapors can still accumulate.[1][2][4][3][5]
Step-by-Step Disposal Protocol
Phase 1: Segregation (The Critical Step)
The most common error in laboratory waste management is mixing halogenated and non-halogenated solvents.[1][3][5]
Rule: If the waste contains >1% 1-Bromo-2-methyloctane, the entire container must be classified as Halogenated Waste .[1][2][4][3]
Reasoning: Non-halogenated waste is often used as fuel blending for cement kilns.[1][2][3] Halogenated waste requires specialized incinerators with acid gas scrubbers to neutralize HBr and Br₂ emissions.[2][3][5] Contaminating a non-halogenated stream with this compound can shut down a facility's incinerator or violate their EPA permit.[2][3]
Phase 2: Packaging & Containment
Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers.[1][2][3][5]
Avoid: Standard metal cans (unless lined), as alkyl bromides can hydrolyze slightly over time to form HBr, which corrodes metal.[1][4][3][5]
Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.[1][2][3]
Closure: Ensure caps are screw-top and solvent-resistant (polypropylene/Teflon lined).[1][2][3][5]
Phase 3: Labeling & Manifesting
Affix a hazardous waste label immediately upon the first addition of waste.[1][2][3][6]
Chemical Name: Write out "1-Bromo-2-methyloctane" fully. Do not use abbreviations like "Alkyl Bromide."
Hazard Checkboxes: Mark Toxic and Combustible/Flammable .[1][2][3]
Constituents: If part of a reaction mixture, list all solvents (e.g., "1-Bromo-2-methyloctane (5%), Dichloromethane (95%)").
Absorb: Do not use paper towels alone (evaporation risk).[1][2][3] Use vermiculite , diatomaceous earth , or activated carbon pads.[1][2][4][3]
Collect: Scoop absorbed material into a wide-mouth jar, seal, and label as "Solid Debris with Halogenated Solvents."
Visual Disposal Workflow
The following diagram outlines the decision logic for disposing of 1-Bromo-2-methyloctane to ensure regulatory compliance.
Figure 1: Decision logic for the segregation and packaging of 1-Bromo-2-methyloctane waste streams.
Scientific Rationale: Why This Protocol Matters
1. The Incineration Chemistry (Mechanism of Regulation)
Standard hydrocarbon waste is incinerated to generate heat (fuel blending).[1][3][5] However, alkyl bromides undergo the following combustion reaction:
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The generation of Hydrogen Bromide (HBr) gas is the critical concern.[1][3][5] HBr is highly corrosive to incinerator linings and is a regulated air pollutant.[3][5] By segregating this into the "Halogenated" stream, waste handlers ensure it is routed to an incinerator equipped with a caustic scrubber (usually NaOH spray) that neutralizes the acid gas:
[1][4][5]
2. Density-Driven Plumbing Hazards
Because 1-Bromo-2-methyloctane is denser than water ($ \rho > 1.0 $), if poured down a sink, it will not flush away.[1][2][4][3][5] It settles in the "U" bend (p-trap) of the pipe.[1][2][3] Over time, it acts as a solvent reservoir, slowly dissolving PVC glues or rubber gaskets, leading to leaks and releasing toxic vapors back into the lab via the drain.[4][3][5]
Chemical Compatibility Matrix
Store and dispose of 1-Bromo-2-methyloctane separate from the following incompatible classes to prevent fire or toxic gas evolution.
PubChem. (n.d.).[1][2][3][5] 1-Bromo-2-methyloctane Compound Summary. National Library of Medicine.[2][3] Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2024).[1][2][3][5] Defining Hazardous Waste: Listed and Characteristic Wastes (RCRA). Retrieved from [Link]
American Chemical Society (ACS). (2023).[1][2][3][5] Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety.[2][3] Retrieved from [Link][1]
A Comprehensive Guide to Personal Protective Equipment for Handling 1-Bromo-2-methyloctane
Navigating the complexities of chemical handling in a research and development environment demands a proactive and informed approach to safety. This guide provides essential, in-depth information on the appropriate perso...
Author: BenchChem Technical Support Team. Date: March 2026
Navigating the complexities of chemical handling in a research and development environment demands a proactive and informed approach to safety. This guide provides essential, in-depth information on the appropriate personal protective equipment (PPE) and safe handling procedures for 1-Bromo-2-methyloctane. As a halogenated hydrocarbon, this compound shares characteristics with other alkyl bromides, necessitating stringent safety protocols to mitigate risks of exposure and ensure a secure laboratory environment. The following procedures are grounded in established safety principles for handling this class of chemicals, designed to empower researchers with the knowledge to operate safely and effectively.
Hazard Identification and Risk Assessment
Flammable Liquids: They can have low flash points and their vapors may form explosive mixtures with air.[3] It is crucial to keep them away from heat, sparks, and open flames.[4]
Skin and Eye Irritants: Direct contact can cause skin irritation and serious eye irritation.[1][3]
Respiratory Tract Irritants: Inhalation of vapors may cause respiratory irritation.[3]
Harmful if Swallowed: Ingestion can be harmful.[1]
A thorough risk assessment should be conducted before any new experimental protocol involving 1-Bromo-2-methyloctane is initiated. This involves evaluating the quantities being used, the nature of the procedure (e.g., heating, agitation), and the potential for aerosol or vapor generation.
Core Personal Protective Equipment (PPE) Requirements
A multi-layered PPE approach is mandatory to prevent exposure through all potential routes: inhalation, skin contact, and eye contact.[5]
Eye and Face Protection
Chemical Splash Goggles: These are the minimum requirement for eye protection and must be worn at all times when handling 1-Bromo-2-methyloctane.[6] They should meet ANSI Z87.1 standards for chemical splash protection.[6]
Face Shield: When there is a significant risk of splashes, such as during transfers of larger volumes or when a reaction is under pressure, a face shield must be worn in addition to chemical splash goggles.[7][8] A face shield alone does not provide adequate eye protection.[8]
Skin and Body Protection
Chemical-Resistant Gloves: Due to the potential for skin irritation and absorption, selecting the correct gloves is critical.[4] Nitrile or neoprene gloves are generally recommended for handling halogenated hydrocarbons.[9] It is imperative to consult the glove manufacturer's compatibility chart for specific breakthrough times. Always inspect gloves for any signs of degradation or perforation before use and change them immediately if contamination is suspected.[10]
Flame-Resistant Laboratory Coat: A flame-resistant lab coat, fully buttoned, is required to protect against splashes and potential flash fires.[8]
Full-Length Pants and Closed-Toe Shoes: To ensure no skin is exposed, long pants and fully enclosed, chemical-resistant shoes must be worn.[6][11] Perforated shoes or sandals are not permitted in the laboratory.[10]
Respiratory Protection
Chemical Fume Hood: All work with 1-Bromo-2-methyloctane, including weighing, transferring, and use in reactions, should be conducted within a properly functioning chemical fume hood to minimize the inhalation of vapors.[7][11]
Respirator: If engineering controls like a fume hood are not available or are insufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[4][7] A formal respiratory protection program, including fit testing and training, is required when respirators are used.
Protection Type
Required PPE
Key Considerations
Eye/Face
Chemical Splash Goggles
Minimum requirement for all handling.
Face Shield (over goggles)
Required for tasks with a high splash potential.[7][8]
Skin/Body
Chemical-Resistant Gloves
Nitrile or neoprene are recommended; check manufacturer's data.[9]
Adherence to a strict operational plan is crucial for minimizing the risk of exposure and accidents.
Preparation and Weighing
Designated Area: Designate a specific area within a chemical fume hood for handling 1-Bromo-2-methyloctane.
Emergency Equipment: Before starting, ensure that a safety shower and eyewash station are accessible and have been recently tested.[5]
Weighing: If handling the solid form, weigh it directly within the fume hood to prevent the inhalation of any fine particles. For liquids, weigh in a sealed container.
Experimental Protocol: Transferring the Chemical
Grounding: When transferring from a larger container, ensure both the source and receiving containers are grounded to prevent static discharge, which could ignite flammable vapors.[1][12]
Use of Non-Sparking Tools: Employ tools made of non-sparking materials during transfers.[13]
Controlled Addition: When adding 1-Bromo-2-methyloctane to a reaction, do so slowly and in a controlled manner to prevent splashing and uncontrolled temperature changes.
Spill Management and Disposal Plan
A clear and practiced plan for managing spills and disposing of waste is a cornerstone of laboratory safety.
Spill Response
In the event of a spill, the immediate priority is to ensure personnel safety and contain the spill.
Caption: Workflow for managing a 1-Bromo-2-methyloctane spill.
Disposal Plan
1-Bromo-2-methyloctane is a halogenated hydrocarbon and must be disposed of as hazardous waste.[11]
Waste Segregation: Never dispose of halogenated organic waste down the drain.[11] It must be collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.[11][14]
Container Management: Use a chemically compatible and leak-proof container for waste collection.[7] Keep the container tightly closed and store it in a designated, well-ventilated waste accumulation area, preferably within secondary containment.[15]
Professional Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.[15]
By integrating these safety protocols and PPE requirements into your daily laboratory operations, you can significantly mitigate the risks associated with handling 1-Bromo-2-methyloctane, fostering a culture of safety and scientific excellence.
References
Safe Laboratory Practices: Handling and Disposing of Organic Substances - Chemistry. (2025, March 4).
Navigating the Disposal of Halogenated Hydrocarbons: A Guide for Laboratory Professionals - Benchchem. (n.d.).
1-bromooctane - s d fine-chem limited. (n.d.).
Safety in Organic Chemistry Laboratory - TigerWeb. (n.d.).
UofR: EHS: Laboratory Safety: Chemical Hygiene Program: Common Hazards. (2015, July 30).
1 - • SAFETY DATA SHEET. (2025, November 6).
12 - SAFETY DATA SHEET. (2012, March 23).
1-Bromo-2-ethylhexane - Apollo Scientific. (2023, July 6).
1 - SAFETY DATA SHEET. (2012, March 14).
Common Name: 1-BROMO-2-METHYL- PROPANE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOS - NJ.gov. (n.d.).
SAFETY DATA SHEET - Fisher Scientific. (2010, November 16).
Recommended PPE to handle chemicals | Bernardo Ecenarro - BESA. (n.d.).
SAFETY DATA SHEET - Thermo Fisher Scientific. (2026, January 2).
SAFETY DATA SHEET - Fisher Scientific. (n.d.).
Comprehensive Guide to Personal Protective Equipment for Handling Dibromomaleimide - Benchchem. (n.d.).